Atiratecan

• CAS: 867063-97-6

Core Science & Biosynthesis

Atrasentan's Mechanism of Action in Cancer Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Atrasentan is an orally bioavailable, potent, and selective antagonist of the endothelin-A (ETA) receptor.[1][2] The endothelin axis, particularly the binding of endothelin-1 (ET-1) to the ETA receptor, plays a crucial role in the progression of various cancers, including prostate, renal cell, and ovarian cancers.[3][4] Deregulation of this axis triggers a cascade of events that promote tumor growth, survival, invasion, and angiogenesis.[5][6][7] Atrasentan is designed to inhibit these processes by specifically blocking the ET-1/ETA receptor signaling pathway.[8][9] This technical guide provides an in-depth overview of the mechanism of action of Atrasentan in cancer cells, supported by quantitative data, detailed experimental protocols, and visual representations of the key signaling pathways.

Core Mechanism of Action: ETA Receptor Antagonism

Atrasentan's primary mechanism of action is the selective blockade of the endothelin-A (ETA) receptor, a G-protein coupled receptor.[10] By competitively inhibiting the binding of its ligand, endothelin-1 (ET-1), Atrasentan disrupts the downstream signaling cascades that are aberrantly activated in many cancer types.[1] This targeted intervention leads to a multifaceted anti-cancer effect, encompassing the inhibition of cell proliferation, induction of apoptosis, and modulation of the tumor microenvironment.

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical and clinical studies investigating the effects of Atrasentan.

Table 1: In Vitro Efficacy of Atrasentan

Parameter	Cell Line(s)	Value/Effect	Reference(s)
ETA Receptor Binding Affinity (IC50)	Not specified	0.0551 nM	N/A
Inhibition of Cell Growth	LNCaP, C4-2B (Prostate Cancer)	Significant inhibition at 0-50 µM	N/A
Induction of Apoptosis	PPC-1 (Prostate Cancer)	Significant increase with 10⁻⁶ M Atrasentan	[11]
Effect on pAkt Levels	HMPOS (Osteosarcoma)	Decreased pAkt levels	N/A

Table 2: In Vivo Efficacy of Atrasentan in Xenograft Models

Cancer Type	Xenograft Model	Treatment	Key Findings	Reference(s)
Colorectal Cancer	HT29	Atrasentan + 20 Gy Radiation	Modest but significant increase in tumor growth delay compared to radiation alone.	[2][10]
Prostate Cancer	PPC-1-ETA	Atrasentan + Docetaxel	Significantly lower tumor growth rates and fewer proliferative cells (Ki-67 staining) compared to monotherapy.	[11]
Prostate Cancer	22Rv1	Atrasentan	Inhibited tumor growth in bony sites, but not initial colonization. Little efficacy in soft tissues.	[12]

Table 3: Clinical Trial Data for Atrasentan

Trial Identifier	Cancer Type	Phase	Dosage	Key Outcomes	Reference(s)
NCT00039429	Renal Cell Carcinoma	II	10 mg/day	Did not yield 6-month progression-free survival rates supporting its use as a first-line monotherapy.	[3]
M96-594	Hormone-Refractory Prostate Cancer	II	2.5 mg and 10 mg/day	Delayed clinical progression, PSA progression, and bone progression.	[13]
N/A	Refractory Adenocarcinomas	I	10-75 mg/day	Maximum tolerated dose was 60 mg/day. Showed potential to delay disease progression.	[14]

Signaling Pathways Modulated by Atrasentan

Atrasentan's blockade of the ETA receptor disrupts several critical signaling pathways implicated in cancer progression.

Endothelin-1 Signaling Pathway

ET-1 binding to the ETA receptor activates a network of downstream signaling cascades, including the MAPK, PI3K/Akt, and NF-κB pathways, which collectively promote cell survival, proliferation, and invasion.[10][15] Atrasentan directly inhibits the initiation of this signaling cascade.

Core Atrasentan Mechanism of Action

PI3K/Akt and MAPK Pathways

The PI3K/Akt and MAPK (ERK) pathways are key downstream effectors of ETA receptor activation. These pathways are central regulators of cell growth, proliferation, and survival. Atrasentan's inhibition of the ETA receptor leads to the downregulation of these pro-survival pathways.

References

• 1. Endothelin 1 in cancer: biological implications and therapeutic opportunities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Atrasentan (ABT-627) enhances perfusion and reduces hypoxia in a human tumor xenograft model - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. ClinicalTrials.gov [clinicaltrials.gov]
• 4. Atrasentan in Patients with Advanced Renal Cell Carcinoma: A Phase II Trial of the ECOG-ACRIN Cancer Research Group (E6800) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Atrasentan in Patients With IgA Nephropathy [clinicaltrials.stanford.edu]
• 6. Analysis of apoptosis by propidium iodide staining and flow cytometry | Springer Nature Experiments [experiments.springernature.com]
• 7. Oncogenic Activation of NF-κB - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. cdr.lib.unc.edu [cdr.lib.unc.edu]
• 10. A network map of endothelin mediated signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Measuring agonist-induced ERK MAP kinase phosphorylation for G-protein-coupled receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mesoscale.com [mesoscale.com]
• 14. Matrigel Plug Assay for In Vivo Evaluation of Angiogenesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Endothelin-1 and Its Role in Cancer and Potential Therapeutic Opportunities - PMC [pmc.ncbi.nlm.nih.gov]

The Vanguard of Genome Integrity: A Technical Guide to the Discovery and Development of Selective ATR Inhibitors

Introduction: Targeting the Guardian of the Genome

In the intricate cellular network that safeguards genomic stability, the Ataxia Telangiectasia and Rad3-related (ATR) protein kinase stands as a master regulator.[1] ATR is a crucial component of the DNA Damage Response (DDR), a signal transduction pathway that coordinates cell cycle progression, DNA replication, and DNA repair.[1][2] It is primarily activated by a broad spectrum of DNA lesions that cause replication stress, characterized by the formation of single-stranded DNA (ssDNA).[3][4] In response to this stress, ATR activates a signaling cascade that stabilizes replication forks, induces cell cycle arrest to allow time for repair, and promotes the repair of damaged DNA.[5][6]

Cancer cells are often characterized by high levels of replication stress due to oncogene activation and defects in DDR pathways.[4][5] This heightened dependency on the remaining functional DDR pathways, particularly the ATR signaling axis, creates a vulnerability. Targeting ATR can thus induce "synthetic lethality" in tumors with deficiencies in other DDR proteins, such as ATM or p53.[4][7][8] This principle forms the therapeutic rationale for developing selective ATR inhibitors as a promising class of anti-cancer agents, both as monotherapies and in combination with DNA-damaging chemotherapies, radiation, and other targeted agents like PARP inhibitors.[9][10][11]

The ATR Signaling Pathway: A Coordinated Response to Replication Stress

The activation of ATR is a multi-step process initiated by the detection of ssDNA coated by Replication Protein A (RPA).[3][12] This serves as a platform for the recruitment of the ATR-ATRIP heterodimer complex.[6] Full activation of ATR's kinase activity requires the co-localization of other checkpoint proteins, including the Rad9-Rad1-Hus1 (9-1-1) clamp and Topoisomerase-binding protein 1 (TOPBP1), which directly stimulates the kinase.[1][13] Once active, ATR phosphorylates a multitude of substrates, with the most well-characterized being Checkpoint Kinase 1 (CHK1).[1] Phosphorylated CHK1 is released from chromatin to signal throughout the nucleus, targeting key effectors like the CDC25 phosphatases to enforce cell cycle arrest and prevent premature entry into mitosis.[1][14]

References

• 1. ATR: An Essential Regulator of Genome Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ATR signaling: more than meeting at the fork - PMC [pmc.ncbi.nlm.nih.gov]
• 3. journals.biologists.com [journals.biologists.com]
• 4. tandfonline.com [tandfonline.com]
• 5. Emerging strategies for cancer therapy by ATR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chemical strategies for development of ATR inhibitors | Expert Reviews in Molecular Medicine | Cambridge Core [cambridge.org]
• 7. Progress towards a clinically-successful ATR inhibitor for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. researchgate.net [researchgate.net]
• 10. hematologyandoncology.net [hematologyandoncology.net]
• 11. aacrjournals.org [aacrjournals.org]
• 12. ATR Targeting [merckgrouponcology.com]
• 13. DNA Damage Sensing by the ATM and ATR Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 14. What are ATR inhibitors and how do you quickly get the latest development progress? [synapse.patsnap.com]

The Role of ATR in Response to Replication Stress in Tumor Cells: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The Ataxia Telangiectasia and Rad3-related (ATR) kinase is a master regulator of the cellular response to DNA replication stress, a hallmark of cancer. Tumor cells, driven by oncogenic transformation, exhibit high levels of replication stress, making them critically dependent on the ATR signaling pathway for survival and proliferation. This dependency presents a key vulnerability that can be exploited for therapeutic intervention. This technical guide provides an in-depth overview of the role of ATR in the replication stress response in tumor cells, detailing the core signaling pathways, experimental protocols to assess ATR activity and replication stress, and a summary of the therapeutic landscape of ATR inhibitors.

Introduction: Replication Stress in Cancer

Replication stress is a multifaceted phenomenon characterized by the slowing or stalling of replication fork progression during DNA synthesis. In cancer cells, this is often a consequence of oncogene activation (e.g., MYC, RAS, CCNE1 amplification), which leads to aberrant replication initiation, dNTP pool depletion, and collisions between the replication and transcription machinery[1][2]. Loss of tumor suppressors like p53 and RB also contributes to premature S-phase entry and an accumulation of DNA lesions[1]. This chronic state of replication stress poses a significant threat to genome integrity. To cope with this, cancer cells become highly reliant on the DNA Damage Response (DDR), with ATR playing a central role[2][3].

The ATR Signaling Pathway in Replication Stress

The ATR-mediated response to replication stress is a complex signaling cascade that coordinates cell cycle progression, replication fork stability, and DNA repair[4][5][6].

ATR Activation

The canonical activation of ATR is initiated by the presence of single-stranded DNA (ssDNA) coated by Replication Protein A (RPA)[1][6]. This structure forms at stalled replication forks and serves as a platform for the recruitment of the ATR-ATRIP (ATR-interacting protein) complex[1][6]. Full activation of ATR kinase activity requires the subsequent recruitment and interaction with several other proteins, including the 9-1-1 checkpoint clamp (RAD9-RAD1-HUS1) and TOPBP1 (Topoisomerase II binding protein 1)[1].

Downstream Effectors and Cellular Responses

Once activated, ATR phosphorylates a multitude of substrates to orchestrate a comprehensive response to replication stress[5][7]. A key downstream effector is the checkpoint kinase 1 (CHK1)[1][8]. The ATR-CHK1 signaling axis is pivotal in:

• Cell Cycle Arrest: ATR, through CHK1, phosphorylates and inactivates CDC25 phosphatases, leading to the inhibition of cyclin-dependent kinases (CDKs) and subsequent cell cycle arrest in S and G2/M phases. This provides time for DNA repair before entry into mitosis[1][9].

• Replication Fork Stabilization: ATR signaling prevents the collapse of stalled replication forks, a critical step in avoiding the formation of deleterious DNA double-strand breaks[9].

• Inhibition of Origin Firing: To conserve resources and prevent further stress, the ATR-CHK1 pathway suppresses the firing of new replication origins[9].

• Promotion of DNA Repair: ATR signaling facilitates the recruitment of DNA repair factors to sites of damage, promoting pathways such as homologous recombination.

The following diagram illustrates the core ATR signaling pathway in response to replication stress.

Core ATR signaling pathway in response to replication stress.

Therapeutic Targeting of ATR in Cancer

The heightened reliance of tumor cells on ATR signaling for survival in the face of oncogene-induced replication stress provides a therapeutic window for ATR inhibitors (ATRi). By inhibiting ATR, these agents can exacerbate the existing replication stress, leading to replication catastrophe, genomic instability, and ultimately, tumor cell death. This concept is a prime example of synthetic lethality, where the combination of a cancer-specific genetic alteration (e.g., high replication stress) and a targeted drug (ATRi) is lethal to cancer cells but not to normal, healthy cells.

Quantitative Data on ATR Inhibitors

A number of potent and selective ATR inhibitors have been developed and are in various stages of preclinical and clinical evaluation. The half-maximal inhibitory concentration (IC50) is a key metric for comparing the potency of these inhibitors. The following tables summarize the IC50 values for several ATR inhibitors in enzymatic assays and against various cancer cell lines.

ATR Inhibitor	Enzymatic IC50 (nM)	Key Selectivity Notes
Ceralasertib (AZD6738)	1	>300-fold selectivity against PI3K kinases and ATR homologs (ATM, DNA-PK, mTOR)[10]
Berzosertib (M6620/VX-970)	0.2	>100-fold selectivity against ATR homologs and PI3K[10]
Elimusertib (BAY-1895344)	7	>400-fold selectivity against PI3K kinases and 6-200-fold against ATR homologs[10]
M4344 (VX-803)	< 0.2	>100-fold selectivity against over 308 kinases, including ATR homologs[10]
VE-821	26	>100-fold selectivity against ATR homologs and PI3K[10]
AZ20	5	8-fold selectivity over mTOR[11]

Cancer Cell Line	ATR Inhibitor	IC50 (µM)	Reference
HT29 (Colon)	Berzosertib (VE-822)	0.019	[11]
DU145 (Prostate)	M4344	~0.1	[12]
HCT116 (Colon)	Ceralasertib (AZD6738)	>1	[13]
A549 (Lung)	VE-821	~0.5	[14]
HeLa (Cervical)	Ceralasertib (AZD6738)	~0.2	[13]

Experimental Protocols

Assessing the activity of the ATR pathway and the level of replication stress is crucial for both basic research and the development of ATR inhibitors. This section provides detailed methodologies for key experiments.

In Vitro ATR Kinase Assay

This assay measures the ability of an ATR inhibitor to block the phosphorylation of a substrate by purified ATR kinase.

Materials:

• Purified human ATR/ATRIP complex

• Substrate: GST-cMyc-p53

• Assay Buffer: 25 mM HEPES pH 7.4, 150 mM NaCl, 10 mM MgCl2, 1 mM DTT

• ATP Mix: 10 µM ATP in assay buffer

• Stop Solution: 100 mM EDTA in assay buffer

• Detection Reagents: HTRF-compatible anti-GST and anti-phospho-p53 (Ser15) antibodies

Procedure:

• In a 384-well plate, incubate the ATR/ATRIP complex with the GST-cMyc-p53 substrate and varying concentrations of the test ATR inhibitor in assay buffer for 15 minutes at room temperature.

• Initiate the kinase reaction by adding the ATP mix.

• Incubate for 30 minutes at room temperature.

• Stop the reaction by adding the stop solution.

• Add the detection reagents and incubate for 60 minutes at room temperature.

• Read the plate using a time-resolved fluorescence reader. The HTRF signal is proportional to the level of substrate phosphorylation.

Western Blot for Phospho-CHK1

This method is used to assess the in-cell activity of ATR by measuring the phosphorylation of its primary substrate, CHK1, in response to replication stress.

Materials:

• Cell culture reagents

• Replication stress-inducing agent (e.g., hydroxyurea (HU) or UV radiation)

• Lysis Buffer: RIPA buffer with protease and phosphatase inhibitors

• Primary antibodies: Rabbit anti-phospho-CHK1 (Ser345), Mouse anti-total-CHK1

• Secondary antibodies: HRP-conjugated anti-rabbit and anti-mouse IgG

• SDS-PAGE gels and Western blotting apparatus

• Chemiluminescent substrate

Procedure:

• Plate tumor cells and allow them to adhere overnight.

• Treat cells with a replication stress-inducing agent (e.g., 2 mM HU for 4 hours) in the presence or absence of an ATR inhibitor.

• Wash cells with ice-cold PBS and lyse with lysis buffer.

• Determine protein concentration using a BCA assay.

• Separate equal amounts of protein lysate on an SDS-PAGE gel.

• Transfer proteins to a PVDF membrane.

• Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Incubate the membrane with the primary anti-phospho-CHK1 antibody overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip the membrane and re-probe with an anti-total-CHK1 antibody as a loading control.

Immunofluorescence for γH2AX and RPA Foci

This technique is used to visualize and quantify DNA damage and replication stress at the single-cell level. γH2AX is a marker for DNA double-strand breaks, which can arise from collapsed replication forks, while RPA foci mark sites of ssDNA.

Materials:

• Cells grown on coverslips

• Replication stress-inducing agent

• Fixative: 4% paraformaldehyde in PBS

• Permeabilization Buffer: 0.3% Triton X-100 in PBS

• Blocking Buffer: 5% BSA in PBS

• Primary antibodies: Mouse anti-γH2AX (Ser139), Rabbit anti-RPA

• Secondary antibodies: Alexa Fluor 488 anti-mouse IgG, Alexa Fluor 594 anti-rabbit IgG

• DAPI nuclear stain

• Mounting medium

Procedure:

• Treat cells on coverslips with a replication stress-inducing agent.

• Fix the cells with 4% paraformaldehyde for 30 minutes at room temperature.

• Wash the cells three times with PBS.

• Permeabilize the cells with 0.3% Triton X-100 in PBS for 30 minutes.

• Block with 5% BSA in PBS for 30 minutes.

• Incubate with primary antibodies diluted in blocking buffer overnight at 4°C.

• Wash three times with PBS.

• Incubate with fluorescently labeled secondary antibodies for 1 hour at room temperature in the dark.

• Wash three times with PBS.

• Counterstain nuclei with DAPI.

• Mount the coverslips onto microscope slides.

• Image the cells using a fluorescence microscope and quantify the number and intensity of foci per nucleus using image analysis software like Fiji[1].

The following diagram illustrates a typical experimental workflow for assessing the effect of an ATR inhibitor on replication stress markers.

Experimental workflow for analyzing ATR inhibitor effects.

Quantitative Analysis of ATR Substrates by Mass Spectrometry

Mass spectrometry-based phosphoproteomics is a powerful tool for the unbiased, quantitative analysis of ATR substrates on a global scale[5][9]. This approach can identify novel ATR targets and provide a comprehensive view of the cellular response to ATR inhibition.

General Workflow:

• Stable Isotope Labeling with Amino acids in Cell culture (SILAC): Cells are cultured in media containing "heavy" or "light" isotopes of arginine and lysine, allowing for the relative quantification of proteins and phosphopeptides between different experimental conditions.

• Cell Treatment and Lysis: "Heavy" and "light" labeled cells are treated with a replication stress agent in the presence or absence of an ATR inhibitor, followed by cell lysis.

• Protein Digestion: Proteins are digested into peptides using an enzyme such as trypsin.

• Phosphopeptide Enrichment: Due to the low abundance of phosphopeptides, they are typically enriched from the total peptide mixture using techniques like titanium dioxide (TiO2) chromatography or immobilized metal affinity chromatography (IMAC)[5][9].

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): Enriched phosphopeptides are separated by liquid chromatography and analyzed by a mass spectrometer to determine their sequence and phosphorylation site.

• Data Analysis: The relative abundance of phosphopeptides between the "heavy" and "light" samples is quantified to identify changes in phosphorylation in response to ATR inhibition.

Conclusion and Future Directions

The ATR signaling pathway is a critical mediator of the replication stress response and a key survival mechanism for many tumor cells. The development of potent and selective ATR inhibitors has opened up new avenues for cancer therapy, particularly for tumors with high levels of intrinsic replication stress or defects in other DNA damage response pathways. The experimental protocols and quantitative data presented in this guide provide a framework for researchers and drug developers to further investigate the role of ATR in cancer and to advance the clinical development of ATR-targeted therapies. Future research will likely focus on identifying predictive biomarkers to select patients who are most likely to benefit from ATR inhibitors, as well as exploring rational combination therapies to overcome resistance and enhance therapeutic efficacy.

References

• 1. Protocol for Quantifying γH2AX Foci in Irradiated Cells Using Immunofluorescence and Fiji Software - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Quantitative phosphoproteomics by mass spectrometry: Past, present, and future - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro ATR kinase assay [bio-protocol.org]
• 5. Mass Spectrometry-Based Proteomics for Quantifying DNA Damage-Induced Phosphorylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. style | Graphviz [graphviz.org]
• 7. Targeted Quantification of Protein Phosphorylation and Its Contributions towards Mathematical Modeling of Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Phospho-Chk1 (Ser345) Antibody | Cell Signaling Technology [cellsignal.com]
• 9. Quantitative Phosphoproteomics of the Ataxia Telangiectasia-Mutated (ATM) and Ataxia Telangiectasia-Mutated and Rad3-related (ATR) Dependent DNA Damage Response in Arabidopsis thaliana - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Progress towards a clinically-successful ATR inhibitor for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 11. selleckchem.com [selleckchem.com]
• 12. Novel and Highly Potent ATR Inhibitor M4344 Kills Cancer Cells With Replication Stress, and Enhances the Chemotherapeutic Activity of Widely Used DNA Damaging Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. academic.oup.com [academic.oup.com]

First-Generation ATR Inhibitors: A Technical Guide to Their Chemical Properties and Core Mechanisms

For Researchers, Scientists, and Drug Development Professionals

Ataxia telangiectasia and Rad3-related (ATR) kinase is a critical regulator of the DNA damage response (DDR), playing a pivotal role in maintaining genomic integrity.[1][2] Activated by single-stranded DNA (ssDNA) that forms at stalled replication forks or during the processing of other DNA lesions, ATR orchestrates cell cycle checkpoints, stabilizes replication forks, and promotes DNA repair.[3][4][5] In many cancer cells, an increased reliance on the ATR signaling pathway for survival, often due to defects in other DDR pathways like the ATM-p53 axis, makes ATR an attractive target for therapeutic intervention.[6][7] This guide provides an in-depth technical overview of first-generation ATR inhibitors, focusing on their chemical properties, the experimental protocols used for their characterization, and the core signaling pathways they modulate.

Core Signaling Pathway: ATR Activation and Function

The canonical ATR signaling pathway is initiated by the recognition of ssDNA coated by Replication Protein A (RPA).[1][4] The ATR-ATRIP complex is then recruited to these sites of DNA damage.[1][4] Full activation of ATR's kinase function requires the presence of a DNA primer-template junction, the 9-1-1 checkpoint clamp (comprising Rad9, Rad1, and Hus1), and the activator protein TopBP1.[8] Once activated, ATR phosphorylates a multitude of substrates, with the most well-characterized being the checkpoint kinase 1 (CHK1).[3][4] This phosphorylation cascade leads to cell cycle arrest, primarily at the G2/M transition, allowing time for DNA repair and preventing the propagation of damaged DNA.[1][3]

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. tandfonline.com [tandfonline.com]
• 3. ATR signaling: more than meeting at the fork - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ATR signaling at a glance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemical strategies for development of ATR inhibitors | Expert Reviews in Molecular Medicine | Cambridge Core [cambridge.org]
• 6. Functions, Regulation, and Therapeutic Implications of the ATR Checkpoint Pathway | Annual Reviews [annualreviews.org]
• 7. Medicinal chemistry breakthroughs on ATM, ATR, and DNA-PK inhibitors as prospective cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ATR: An Essential Regulator of Genome Integrity - PMC [pmc.ncbi.nlm.nih.gov]

The Endothelin Axis: A Critical Regulator of Cancer Progression

An In-depth Technical Guide for Researchers and Drug Development Professionals

The endothelin (ET) axis, a complex signaling network primarily known for its role in vasoconstriction, has emerged as a pivotal player in the progression of numerous cancers. Comprising three peptide ligands (ET-1, ET-2, and ET-3) and two G protein-coupled receptors (endothelin receptor type A, ETAR, and type B, ETBR), this axis orchestrates a wide array of cellular processes that are fundamental to tumor growth, invasion, and metastasis.[1][2][3] This technical guide provides a comprehensive overview of the endothelin axis in oncology, detailing its core signaling pathways, summarizing key quantitative data, and outlining essential experimental protocols for its investigation.

Core Components and Signaling Paradigms

The endothelin axis is typically activated when endothelin-1 (ET-1), the most potent and well-characterized ligand, binds to its receptors on the surface of cancer cells, stromal cells, or endothelial cells.[2][4] This interaction triggers a cascade of intracellular signaling events that drive cancer progression.

Endothelin Ligands and Receptors:

• Endothelin-1 (ET-1): The primary ligand in the context of cancer, ET-1 is overexpressed in a variety of tumors, including prostate, ovarian, breast, lung, and colon cancers.[5][6] Its production can be stimulated by hypoxia, growth factors, and inflammatory cytokines.[4]

• Endothelin-A Receptor (ETAR): Predominantly binds ET-1 and ET-2 with high affinity.[7] Activation of ETAR is strongly associated with pro-tumorigenic effects, including cell proliferation, survival, angiogenesis, and invasion.[2][8][9]

• Endothelin-B Receptor (ETBR): Binds all three endothelin isoforms with equal affinity.[7] The role of ETBR in cancer is more complex; while it can mediate apoptosis and clearance of ET-1, it has also been implicated in promoting tumor progression in certain cancers like melanoma.[2]

Key Signaling Pathways:

Upon ligand binding, ETAR and ETBR activate several downstream signaling pathways that are crucial for cancer progression:

• Mitogen-Activated Protein Kinase (MAPK) Pathway: Activation of the MAPK/ERK pathway is a central event following ET-1 stimulation, leading to increased cell proliferation and survival.[6][10]

• Phosphatidylinositol 3-Kinase (PI3K)/Akt Pathway: The PI3K/Akt pathway is another critical downstream effector of ET-1 signaling, promoting cell survival by inhibiting apoptosis.[6][11]

• Vascular Endothelial Growth Factor (VEGF) Signaling: ET-1 can indirectly promote angiogenesis by upregulating the expression of VEGF, a potent stimulator of new blood vessel formation.[12][13] This is often mediated through the stabilization of hypoxia-inducible factor-1α (HIF-1α).[12][14]

• Epithelial-to-Mesenchymal Transition (EMT): The endothelin axis can induce EMT, a process where epithelial cells acquire mesenchymal characteristics, leading to increased motility and invasiveness.[5][6] This involves the downregulation of E-cadherin and the upregulation of mesenchymal markers like N-cadherin and vimentin.[4][6]

Quantitative Data on the Endothelin Axis in Cancer

The following tables summarize key quantitative data from preclinical studies investigating the endothelin axis. This data is crucial for understanding the potency of interactions and the efficacy of targeted therapies.

Table 1: Receptor Binding Affinities of Endothelin Peptides

Peptide	Receptor	Cell Line	Kd / Ki (nM)	Reference
ET-1	ET Receptor	A10 (rat smooth muscle)	0.12 (Kd)	[8]
ET-1	ET Receptor	A10 (rat smooth muscle)	0.14 (Ki)	[8]
ET-2	ET Receptor	A10 (rat smooth muscle)	0.16 (Ki)	[8]
ET-3	ET Receptor	A10 (rat smooth muscle)	16 (Ki)	[8]

Table 2: IC50 Values of Endothelin Receptor Antagonists

Antagonist	Target Receptor(s)	Cancer Type	Cell Line(s)	IC50 (nM)	Reference
Macitentan	ETAR/ETBR	Ovarian Cancer	Recombinant	0.2 (ETAR), 391 (ETBR)	[1]
Zibotentan	ETAR	Colorectal Cancer	Colorectal cancer lines & fibroblasts	100 - 10,000	[15]

Table 3: In Vitro and In Vivo Effects of Endothelin Axis Modulation

Experimental Model	Treatment	Effect	Quantitative Measurement	Reference
Human Umbilical Vein Endothelial Cells (HUVEC)	ET-1 (10 nmol/L)	Increased cell growth	69% increase	[15]
Ovarian Cancer Xenograft	Macitentan + Paclitaxel	Reduced tumor weight and ascites	Significant reduction compared to paclitaxel alone	[6]
Ovarian Cancer Xenograft	ZD4054 (Zibotentan)	Reduced tumor growth	Significant reduction	[16]
Bladder Cancer Metastasis Model	ZD4054 (Zibotentan)	Delayed onset of metastasis	Significant delay	[16]

Key Experimental Protocols

Detailed methodologies are essential for the accurate investigation of the endothelin axis. Below are outlines of key experimental protocols.

Endothelin Receptor Binding Assay

This assay is used to determine the affinity of ligands for endothelin receptors.

Materials:

• Cell line expressing endothelin receptors (e.g., A10 cells)[8]

• Radiolabeled endothelin (e.g., [125I]Tyr13-ET-1)[8]

• Unlabeled competitor ligands (ET-1, ET-3, antagonists)[7]

• Binding buffer (e.g., HBSS with 0.1% BSA)[7]

• 12-well or 96-well microtiter plates[7][8]

• Filtration apparatus[8]

• Gamma counter

Protocol:

• Seed cells in culture plates and grow to near confluence.[7]

• Wash cells with cold binding buffer.[7]

• Incubate cells with a constant concentration of radiolabeled ET-1 and varying concentrations of unlabeled competitor ligand for 2 hours at room temperature.[7]

• For separation of bound from free ligand, aspirate the incubation medium and wash the cells with ice-cold buffer. Alternatively, use a filtration plate to capture the cell membranes.[7][8]

• Lyse the cells or collect the filters and measure the radioactivity using a gamma counter.[7]

• Perform Scatchard analysis for saturation binding assays to determine Kd and Bmax, or competitive binding analysis to determine Ki values.[8]

Cell Proliferation Assay

This assay measures the effect of endothelin axis modulation on cancer cell growth.

Materials:

• Cancer cell line of interest

• ET-1 and/or endothelin receptor antagonists

• 96-well plates

• Cell proliferation reagent (e.g., WST-1, MTS, or [3H]-thymidine)[15][17]

• Microplate reader or liquid scintillation counter

Protocol:

• Seed cells in a 96-well plate and allow them to adhere.

• Treat the cells with various concentrations of ET-1 and/or antagonists for a specified period (e.g., 24-72 hours).

• Add the cell proliferation reagent according to the manufacturer's instructions.

• For colorimetric assays, incubate for a few hours and then measure the absorbance at the appropriate wavelength.[17]

• For [3H]-thymidine incorporation, add the radiolabel during the last few hours of incubation, harvest the cells, and measure radioactivity.[15]

• Calculate the percentage of cell proliferation relative to untreated controls.

Transwell Invasion Assay

This assay assesses the ability of cancer cells to invade through an extracellular matrix, a key step in metastasis.

Materials:

• Cancer cell line of interest

• Transwell inserts with a porous membrane (e.g., 8 µm pores)

• Extracellular matrix gel (e.g., Matrigel)

• Chemoattractant (e.g., serum-containing medium or ET-1)

• Serum-free medium

• Cotton swabs

• Fixation and staining reagents (e.g., methanol and crystal violet)

Protocol:

• Coat the upper surface of the Transwell insert membrane with a thin layer of Matrigel and allow it to solidify.

• Resuspend cancer cells in serum-free medium and seed them into the upper chamber of the insert.

• Add a chemoattractant to the lower chamber.

• Incubate the plate for a period that allows for cell invasion (e.g., 24-48 hours).

• After incubation, remove the non-invading cells from the upper surface of the membrane with a cotton swab.

• Fix and stain the invading cells on the lower surface of the membrane.

• Count the number of stained cells in several microscopic fields to quantify invasion.

In Vivo Xenograft Tumor Growth Study

This model is used to evaluate the effect of endothelin axis-targeting therapies on tumor growth in a living organism.

Materials:

• Immunocompromised mice (e.g., nude or SCID mice)

• Cancer cell line of interest

• Vehicle control

• Therapeutic agent (e.g., endothelin receptor antagonist)

• Calipers for tumor measurement

Protocol:

• Inject cancer cells subcutaneously or orthotopically into the mice.

• Allow tumors to establish to a palpable size.

• Randomize mice into treatment and control groups.

• Administer the therapeutic agent and vehicle control according to the desired dosing schedule and route (e.g., oral gavage, intraperitoneal injection).

• Measure tumor dimensions with calipers regularly (e.g., twice a week).

• Calculate tumor volume using the formula: (Length x Width2) / 2.

• At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., immunohistochemistry for proliferation and angiogenesis markers).

Visualizing the Endothelin Axis in Cancer

The following diagrams, generated using Graphviz, illustrate the key signaling pathways and a typical experimental workflow.

Caption: ET-1 signaling through ETAR activates multiple pathways promoting cancer progression.

Caption: Workflow for an in vivo xenograft study of an ET receptor antagonist.

Conclusion

The endothelin axis represents a significant and multifaceted target in oncology. Its intricate involvement in fundamental processes of cancer progression, coupled with the availability of specific antagonists, offers promising avenues for therapeutic intervention. A thorough understanding of the signaling pathways, quantitative parameters, and experimental models described in this guide is essential for researchers and drug development professionals seeking to exploit the vulnerabilities of the endothelin axis for the development of novel and effective cancer therapies. While clinical trials of endothelin receptor antagonists have yielded mixed results, ongoing research into combination therapies and patient stratification may yet unlock the full potential of targeting this critical pathway.[8][18]

References

• 1. researchgate.net [researchgate.net]
• 2. Antivascular Therapy for Multidrug-Resistant Ovarian Tumors by Macitentan, a Dual Endothelin Receptor Antagonist - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The endothelin axis in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Radioligand binding assays and quantitative autoradiography of endothelin receptors | Springer Nature Experiments [experiments.springernature.com]
• 5. researchgate.net [researchgate.net]
• 6. Macitentan (ACT-064992), a Tissue-Targeting Endothelin Receptor Antagonist, Enhances Therapeutic Efficacy of Paclitaxel by Modulating Survival Pathways in Orthotopic Models of Metastatic Human Ovarian Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. ahajournals.org [ahajournals.org]
• 8. Endothelin-1 receptor binding assay for high throughput chemical screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. 內皮細胞跨孔遷移及入侵試驗 [sigmaaldrich.com]
• 10. Transwell Migration and Invasion Assay - the complete breakdown - SnapCyte [snapcyte.com]
• 11. Targeting the Endothelin-1 Receptors Curtails Tumor Growth and Angiogenesis in Multiple Myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Transwell Assay Protocol - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 13. Drug: Zibotentan - Cancerrxgene - Genomics of Drug Sensitivity in Cancer [cancerrxgene.org]
• 14. rsc.org [rsc.org]
• 15. Endothelin-1-induced proliferation of human endothelial cells depends on activation of K+ channels and Ca+ influx - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Endothelin-1 enhances oxidative stress, cell proliferation and reduces apoptosis in human umbilical vein endothelial cells: role of ETB receptor, NADPH oxidase and caveolin-1 - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Endothelin receptor antagonists in cancer therapy - PubMed [pubmed.ncbi.nlm.nih.gov]

The Guardian of the Genome: An In-depth Technical Guide to ATR Kinase's Role in Maintaining Genomic Stability

For Researchers, Scientists, and Drug Development Professionals

Abstract

The integrity of the eukaryotic genome is under constant threat from both endogenous and exogenous sources of DNA damage. To counteract these threats, cells have evolved a complex and sophisticated network of signaling pathways known as the DNA Damage Response (DDR). At the heart of the response to replication stress and a broad spectrum of DNA lesions lies the Ataxia Telangiectasia and Rad3-related (ATR) kinase. This serine/threonine-specific protein kinase acts as a master regulator, orchestrating a multifaceted response to maintain genomic stability.[1][2][3] Its essential role in cell survival and the heightened reliance of many cancer cells on its activity have made ATR a compelling target for therapeutic intervention. This technical guide provides a comprehensive overview of the core functions of ATR kinase, its intricate signaling pathways, quantitative data on its activity, and detailed protocols for its study.

The Central Role of ATR Kinase in Genomic Stability

ATR is a member of the phosphoinositide 3-kinase-related kinase (PIKK) family and is indispensable for the viability of proliferating cells.[2] Its primary function is to detect and respond to single-stranded DNA (ssDNA), a common intermediate generated during DNA replication stress and various DNA repair processes.[1][2] Upon activation, ATR initiates a signaling cascade that has several critical outcomes for the maintenance of genomic integrity:

• Cell Cycle Checkpoint Activation: ATR activation leads to cell cycle arrest, providing the necessary time for DNA repair before the cell enters mitosis. This is a crucial mechanism to prevent the propagation of damaged DNA to daughter cells.[1]

• Replication Fork Stabilization: During DNA replication, various impediments can cause replication forks to stall. ATR plays a vital role in stabilizing these stalled forks, preventing their collapse into deleterious DNA double-strand breaks (DSBs), and facilitating their subsequent repair and restart.[1]

• Regulation of DNA Repair: ATR signaling directly influences multiple DNA repair pathways. It promotes the recruitment of repair factors to sites of damage and phosphorylates key proteins involved in homologous recombination and other repair mechanisms.[4]

• Suppression of Origin Firing: To prevent the accumulation of excessive ssDNA and further genomic instability during replication stress, ATR signaling suppresses the firing of late replication origins.[4]

The essential nature of ATR is highlighted by the fact that its complete knockout is embryonically lethal in mice, underscoring its fundamental role in cellular life.[5]

The ATR Signaling Pathway: A Detailed Look

The activation of ATR and the subsequent signaling cascade is a tightly regulated, multi-step process involving a host of protein players.

ATR Activation at Sites of DNA Damage

The canonical activation of ATR is triggered by the presence of RPA-coated ssDNA.[1][2] This structure serves as a platform for the recruitment of the ATR-ATRIP (ATR-Interacting Protein) complex.[1][2] However, recruitment alone is not sufficient for full kinase activation. A series of subsequent events are required:

• 9-1-1 Clamp Loading: The RAD17-RFC clamp loader recognizes the junction between ssDNA and double-stranded DNA (dsDNA) and loads the 9-1-1 (RAD9-RAD1-HUS1) checkpoint clamp onto the DNA.[6]

• TOPBP1 Recruitment and ATR Activation: The loaded 9-1-1 complex recruits TOPBP1 (Topoisomerase II binding protein 1), which directly interacts with and stimulates the kinase activity of the ATR-ATRIP complex.[2][4][6]

• Signal Amplification: The ATR signaling pathway is further amplified through feedback loops. For instance, ATR can phosphorylate and activate other factors that enhance its own recruitment and activation.[1]

Figure 1: ATR Kinase Activation Pathway.

Downstream Signaling: The ATR-CHK1 Axis

Once activated, ATR phosphorylates a multitude of substrates to execute its functions in maintaining genomic stability. A primary and crucial downstream effector is the checkpoint kinase 1 (CHK1).[1]

• CHK1 Phosphorylation: Activated ATR, with the help of the mediator protein Claspin, phosphorylates CHK1 at Ser317 and Ser345, leading to its activation.[7]

• Cell Cycle Arrest: Activated CHK1 then phosphorylates and inactivates the CDC25 family of phosphatases (CDC25A, CDC25B, and CDC25C).[1] This prevents the dephosphorylation and activation of cyclin-dependent kinases (CDKs), which are essential for cell cycle progression, thereby inducing cell cycle arrest.[1]

• Other Downstream Targets: Beyond CHK1, ATR has hundreds of other substrates that are involved in various aspects of the DNA damage response, including DNA repair proteins like BRCA1 and replication machinery components like the MCM helicase complex.[4]

Figure 2: ATR Downstream Signaling via CHK1.

Quantitative Analysis of ATR Kinase Function

The following tables summarize key quantitative data related to the function and inhibition of ATR kinase, providing a comparative overview for research and drug development purposes.

Table 1: Inhibitory Potency of Selected ATR Inhibitors

Inhibitor Name	Target(s)	IC50 (nM)	Cell Line/Assay Condition	Reference
Elimusertib (BAY-1895344)	ATR	7	Cell-free assay	[8]
Berzosertib (VE-822/M6620)	ATR	19	HT29 cells	[8][9]
VE-821	ATR	26	Cell-free assay	[8][9]
Ceralasertib (AZD6738)	ATR	-	-	-
VX-803 (M4344)	ATR	8	P-Chk1 phosphorylation	[8]
Dactolisib (BEZ235)	PI3K, mTOR, ATR	21	3T3TopBP1-ER cells	[8][9]
Torin 2	mTOR, ATM, ATR, DNA-PK	35	PC3 cells	[8]
CGK 733	ATM/ATR	~200	Cell-free assay	[8]

Note: IC50 values can vary depending on the assay conditions and cell line used.

Table 2: Effects of ATR Depletion or Inhibition on Cell Cycle Distribution

Cell Line	Treatment	Effect on Cell Cycle	Quantitative Change	Reference
GM847/kdATR	Cisplatin (10 µM)	Abrogation of S-phase arrest	S-phase cells at 10h: 59% (control) vs. 38% (kdATR)	[10]
U2OS	ATR shRNA	No gross effect on proliferation under normal conditions	~80% depletion of ATR	[5]
HeLa	ATRi (VE-821) after SRSF1 knockdown	Reduction of G2/M arrest	Significant reduction in G2/M population	[11]

Detailed Experimental Protocols

This section provides detailed methodologies for key experiments commonly used to study ATR kinase function.

In Vitro ATR Kinase Assay

This protocol is adapted from established methods for measuring ATR kinase activity using a purified substrate.

Materials:

• Recombinant human ATR/ATRIP complex

• Kinase substrate (e.g., GST-p53)

• Kinase Assay Buffer (e.g., 25 mM HEPES pH 7.5, 10 mM MgCl₂, 1 mM DTT, 0.1 mg/mL BSA)

• ATP solution (e.g., 100 µM in kinase buffer)

• [γ-³²P]ATP (for radiometric assay) or specific antibodies for detection (for non-radiometric assays)

• Phosphatase inhibitors

• SDS-PAGE equipment and reagents

• Phosphorimager or Western blotting equipment

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare the kinase reaction mixture by combining the Kinase Assay Buffer, the kinase substrate (e.g., 1 µg GST-p53), and the recombinant ATR/ATRIP enzyme (e.g., 50 ng). If testing inhibitors, add the desired concentration of the inhibitor at this step and incubate for 10 minutes at room temperature.

• Initiate Reaction: Start the kinase reaction by adding the ATP solution containing [γ-³²P]ATP (final concentration ~10 µM ATP, 1-5 µCi [γ-³²P]ATP).

• Incubation: Incubate the reaction mixture at 30°C for 20-30 minutes with gentle agitation.

• Stop Reaction: Terminate the reaction by adding 2x SDS-PAGE loading buffer.

• Electrophoresis: Boil the samples for 5 minutes and resolve the proteins by SDS-PAGE.

• Detection:

  • Radiometric: Dry the gel and expose it to a phosphor screen. Analyze the incorporation of ³²P into the substrate using a phosphorimager.

  • Non-Radiometric (Western Blot): Transfer the proteins to a PVDF membrane. Block the membrane and probe with a phospho-specific antibody against the substrate (e.g., anti-phospho-p53 Ser15). Detect with a secondary antibody and chemiluminescence.

• Data Analysis: Quantify the band intensities to determine the relative kinase activity. For inhibitor studies, calculate the IC50 value.

Analysis of CHK1 Phosphorylation by Western Blot

This protocol details the detection of ATR-mediated CHK1 activation by monitoring its phosphorylation.

Materials:

• Cell culture reagents

• DNA damaging agent (e.g., Hydroxyurea, UV radiation) or ATR inhibitor

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE equipment and reagents

• PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat dry milk in TBST)

• Primary antibodies: anti-phospho-CHK1 (Ser345), anti-total CHK1, and a loading control (e.g., anti-β-actin)

• HRP-conjugated secondary antibodies

• Chemiluminescence detection reagent

Procedure:

• Cell Treatment: Plate cells and allow them to adhere. Treat the cells with the DNA damaging agent or ATR inhibitor for the desired time. Include an untreated control.

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in ice-cold lysis buffer.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• Sample Preparation: Normalize the protein concentrations and prepare samples for SDS-PAGE by adding loading buffer and boiling.

• Western Blotting:

  • Load equal amounts of protein per lane and perform SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane in blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (e.g., anti-phospho-CHK1 Ser345) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash again and detect the signal using a chemiluminescence reagent and an imager.

• Stripping and Reprobing: To normalize for protein loading, the membrane can be stripped and reprobed with an antibody against total CHK1 and then a loading control.

• Data Analysis: Quantify the band intensities for phospho-CHK1 and total CHK1. Calculate the ratio of phospho-CHK1 to total CHK1 to determine the level of CHK1 activation.

siRNA-Mediated Depletion of ATR

This protocol describes the transient knockdown of ATR expression using small interfering RNA.

Materials:

• Cell line of interest

• ATR-specific siRNA and a non-targeting control siRNA

• Transfection reagent (e.g., Lipofectamine RNAiMAX)

• Opti-MEM I Reduced Serum Medium

• Complete growth medium

• Reagents for validation of knockdown (e.g., for Western blot or qPCR)

Procedure:

• Cell Seeding: The day before transfection, seed the cells in antibiotic-free medium so that they will be 30-50% confluent at the time of transfection.

• siRNA-Lipid Complex Formation:

  • In one tube, dilute the siRNA (e.g., to a final concentration of 20 nM) in Opti-MEM.

  • In a separate tube, dilute the transfection reagent in Opti-MEM according to the manufacturer's instructions.

  • Combine the diluted siRNA and the diluted transfection reagent and incubate for 5-20 minutes at room temperature to allow for complex formation.

• Transfection: Add the siRNA-lipid complexes to the cells.

• Incubation: Incubate the cells for 24-72 hours at 37°C. The optimal time will depend on the cell line and the stability of the target protein.

• Validation of Knockdown: Harvest the cells and validate the knockdown efficiency by Western blot (to assess protein levels) or qPCR (to assess mRNA levels).

• Functional Assays: Once knockdown is confirmed, the cells can be used for downstream functional assays, such as cell cycle analysis or sensitivity to DNA damaging agents.

Conclusion and Future Directions

ATR kinase is a cornerstone of the DNA damage response, playing an essential and multifaceted role in the preservation of genomic integrity. Its signaling pathway is a paradigm of cellular signal transduction, involving intricate recruitment, activation, and amplification mechanisms. The heightened reliance of many cancer cells on the ATR pathway for survival in the face of oncogene-induced replication stress has positioned ATR as a prime target for cancer therapy.[12][13] The development of potent and selective ATR inhibitors holds great promise for novel therapeutic strategies, both as monotherapies and in combination with traditional genotoxic agents.

Future research will likely focus on further elucidating the complex network of ATR substrates and their specific roles in the DDR. A deeper understanding of the mechanisms that dictate cellular sensitivity to ATR inhibition will be crucial for identifying patient populations most likely to benefit from these therapies and for the rational design of combination treatments. The continued development of sophisticated experimental tools and techniques will undoubtedly accelerate our progress in unraveling the full extent of ATR's role as the guardian of our genome.

References

• 1. The essential kinase ATR: ensuring faithful duplication of a challenging genome - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ATR: a Master Conductor of Cellular Responses to DNA Replication Stress - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. ATR: An Essential Regulator of Genome Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Hypoxic activation of ATR and the suppression of the initiation of DNA replication through cdc6 degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A TRilogy of ATR’s Non-Canonical Roles Throughout the Cell Cycle and Its Relation to Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. selleckchem.com [selleckchem.com]
• 10. ATR CONTRIBUTES TO CELL CYCLE ARREST AND SURVIVAL AFTER CISPLATIN BUT NOT OXALIPLATIN - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Essential and dispensable roles of ATR in cell cycle arrest and genome maintenance - PMC [pmc.ncbi.nlm.nih.gov]
• 12. bitesizebio.com [bitesizebio.com]
• 13. Video: Studying Cell Cycle-regulated Gene Expression by Two Complementary Cell Synchronization Protocols [app.jove.com]

Protocols & Analytical Methods

Application Notes and Protocols for Atrasentan in In-Vitro Cancer Cell Line Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

Atrasentan (formerly ABT-627) is a potent and selective antagonist of the endothelin A (ETA) receptor.[1] The endothelin axis, particularly the interaction between endothelin-1 (ET-1) and the ETA receptor, is increasingly recognized for its role in cancer pathogenesis.[2] Dysregulation of this pathway is implicated in key tumorigenic processes, including cell proliferation, evasion of apoptosis, angiogenesis, and metastasis.[2] In various cancer types, such as prostate, ovarian, and renal cell carcinoma, the ET-1/ETA receptor system is often overexpressed, making it a compelling target for therapeutic intervention.[3][4][5]

These application notes provide a comprehensive guide for utilizing Atrasentan in in-vitro cancer cell line studies to investigate its anti-cancer properties and elucidate its mechanism of action.

Mechanism of Action in Cancer

Atrasentan exerts its anti-cancer effects by competitively inhibiting the binding of ET-1 to the ETA receptor on cancer cells.[6] ET-1, often produced by tumor cells themselves in an autocrine/paracrine loop, acts as a mitogen and a survival factor.[7][8] By blocking this interaction, Atrasentan disrupts downstream signaling pathways that promote tumor growth and survival.

Key effects of ETA receptor blockade by Atrasentan include:

• Inhibition of Cell Proliferation: Atrasentan has been shown to inhibit the proliferation of various cancer cell lines, including those from ovarian and cervical carcinomas.[3]

• Induction of Apoptosis: ET-1 signaling promotes cell survival and can inhibit chemotherapy-induced apoptosis.[7][9] Atrasentan can reverse this effect, leading to increased programmed cell death and enhancing the efficacy of cytotoxic agents like taxanes.[4][9][10]

• Anti-Angiogenic Effects: The ET-1/ETA pathway can promote the production of vascular endothelial growth factor (VEGF), a key driver of angiogenesis.[7] Atrasentan may indirectly inhibit the formation of new blood vessels that supply tumors.

Caption: Atrasentan blocks the ET-1/ETA receptor signaling pathway.

Data Presentation: In-Vitro Effects of Atrasentan

Table 1: Atrasentan In-Vitro Activity and Effects Note: Specific IC50 values for Atrasentan are not widely published in public literature. The data below reflects observed effects at tested concentrations.

Cancer Type	Cell Line	Concentration / Dose	Observed Effect	Reference
Ovarian Carcinoma	HEY Xenografts	2 mg/kg/day (i.p.)	65% reduction in tumor growth, similar to paclitaxel. Enhanced apoptosis.	[4]
Cervical Carcinoma	Xenografts	Not Specified	Inhibition of proliferation.	[3]
Prostate Cancer	PPC-1 (ETA-overexpressing)	Not Specified	In combination with taxanes, significantly reduced viable cells and increased apoptosis compared to monotherapy.	[10]
Prostate Cancer	In-vitro models	Not Specified	Prevents ET-1's reduction of paclitaxel-induced apoptosis.	[9]
Colon Carcinoma	HT29 Xenografts	20 mg/kg (i.p.)	No independent effect on tumor growth, but significantly increased tumor growth delay when combined with radiation.	[11]
Bladder Cancer	KU-19-19 Xenografts	5 mg/kg BW	No significant effect on tumor growth, mitosis, or necrosis rates in this specific model.	[3]

Experimental Protocols

The following protocols provide a framework for conducting in-vitro studies with Atrasentan. Researchers should optimize conditions for their specific cell lines and experimental setups.

Caption: Workflow for in-vitro cancer cell line studies using Atrasentan.

Preparation of Atrasentan Stock Solution

Atrasentan is typically soluble in organic solvents like DMSO.

• Reagent: Atrasentan powder.

• Solvent: High-quality, sterile Dimethyl Sulfoxide (DMSO).

• Procedure: a. Prepare a high-concentration stock solution (e.g., 10-100 mM) by dissolving Atrasentan powder in DMSO. Vortex briefly to ensure it is fully dissolved. b. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. c. Store aliquots at -20°C or -80°C for long-term stability.

• Working Solution: a. On the day of the experiment, thaw an aliquot of the stock solution. b. Dilute the stock solution in complete cell culture medium to achieve the desired final concentrations for treatment. c. Important: Ensure the final concentration of DMSO in the culture medium is consistent across all treatment and control groups and is non-toxic to the cells (typically ≤ 0.1%). A vehicle control (medium with the same final DMSO concentration) must be included in all experiments.

Cell Viability / Proliferation Assay (e.g., MTT Assay)

This assay measures the metabolic activity of cells, which is an indicator of cell viability and proliferation. It is commonly used to determine the half-maximal inhibitory concentration (IC50).[12]

• Cell Seeding: a. Culture cells to ~80% confluency and harvest using standard methods (e.g., trypsinization). b. Perform a cell count and determine viability (e.g., using Trypan Blue). c. Seed cells into a 96-well plate at a pre-determined optimal density (e.g., 3,000-10,000 cells/well). d. Incubate for 24 hours at 37°C, 5% CO2 to allow for cell attachment.

• Treatment: a. Prepare serial dilutions of Atrasentan in complete culture medium from your stock solution. b. Remove the old medium from the 96-well plate and add 100 µL of the medium containing the different concentrations of Atrasentan. Include wells for "untreated" and "vehicle control" (medium with DMSO). c. Incubate the plate for the desired time points (e.g., 24, 48, 72 hours).

• MTT Reagent Addition: a. Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. b. Incubate for 2-4 hours at 37°C, allowing viable cells to convert the yellow MTT to purple formazan crystals.

• Formazan Solubilization: a. Carefully remove the medium from each well. b. Add 100 µL of DMSO or another solubilizing agent to each well to dissolve the formazan crystals. c. Gently shake the plate for 5-10 minutes on an orbital shaker to ensure complete dissolution.

• Data Acquisition: a. Measure the absorbance at 570 nm using a microplate reader. b. Calculate the percentage of cell viability relative to the vehicle control. c. Plot the results and determine the IC50 value using appropriate software (e.g., GraphPad Prism).

Apoptosis Assay (Annexin V-FITC / Propidium Iodide Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[13][14][15]

• Cell Seeding and Treatment: a. Seed cells in 6-well plates at an appropriate density to reach 60-70% confluency at the time of harvest. b. After 24 hours, treat the cells with the desired concentrations of Atrasentan (e.g., based on IC50 values) and controls. c. Incubate for a predetermined period (e.g., 24 or 48 hours).

• Cell Harvesting: a. Collect the culture medium (which contains floating/dead cells). b. Wash the adherent cells with PBS and detach them using trypsin. c. Combine the detached cells with the collected medium from the previous step. d. Centrifuge the cell suspension at 300 x g for 5 minutes. e. Discard the supernatant and wash the cell pellet once with cold PBS.

• Staining: a. Resuspend the cell pellet in 100 µL of 1X Annexin V Binding Buffer. b. Add 5 µL of Annexin V-FITC and 5 µL of Propidium Iodide (PI) solution. c. Gently vortex the cells and incubate for 15 minutes at room temperature in the dark. d. After incubation, add 400 µL of 1X Annexin V Binding Buffer to each tube.

• Flow Cytometry Analysis: a. Analyze the samples immediately using a flow cytometer. b. Use unstained, PI-only, and Annexin V-only stained cells as controls for setting compensation and gates. c. Quantify the percentage of cells in each quadrant:

  • Lower-Left (Annexin V- / PI-): Live cells
  • Lower-Right (Annexin V+ / PI-): Early apoptotic cells
  • Upper-Right (Annexin V+ / PI+): Late apoptotic/necrotic cells
  • Upper-Left (Annexin V- / PI+): Necrotic cells

Western Blotting Protocol

Western blotting is used to detect changes in the expression or phosphorylation status of specific proteins in the ET-1 signaling pathway (e.g., ERK, Akt) or apoptosis-related proteins (e.g., Caspases, Bcl-2 family).[16]

• Protein Extraction: a. Treat cells in 6-well or 10 cm plates with Atrasentan as described previously. b. After treatment, wash cells with ice-cold PBS and lyse them using RIPA buffer supplemented with protease and phosphatase inhibitors. c. Scrape the cells, transfer the lysate to a microcentrifuge tube, and incubate on ice for 30 minutes. d. Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant containing the protein.

• Protein Quantification: a. Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: a. Normalize protein amounts (e.g., 20-40 µg per lane) and prepare samples with Laemmli buffer. Boil for 5 minutes. b. Load samples onto an SDS-PAGE gel and run electrophoresis to separate proteins by size. c. Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Immunoblotting: a. Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. b. Incubate the membrane with a specific primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation. c. Wash the membrane three times with TBST for 10 minutes each. d. Incubate with an appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. e. Wash the membrane again three times with TBST.

• Detection: a. Apply an enhanced chemiluminescence (ECL) substrate to the membrane. b. Visualize the protein bands using an imaging system. c. Re-probe the membrane with a loading control antibody (e.g., β-actin or GAPDH) to ensure equal protein loading.

References

• 1. atrasentan | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 2. Atrasentan: targeting the endothelin axis in prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Endothelin-A-receptor antagonism with atrasentan exhibits limited activity on the KU-19-19 bladder cancer cell line in a mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Therapeutic targeting of the endothelin-A receptor in human ovarian carcinoma: efficacy of cytotoxic agents is markedly enhanced by co-administration with atrasentan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Atrasentan in Patients with Advanced Renal Cell Carcinoma: A Phase II Trial of the ECOG-ACRIN Cancer Research Group (E6800) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. What is Atrasentan used for? [synapse.patsnap.com]
• 7. Targeting the Endothelin Axis with Atrasentan, in combination with IFN-alpha, in metastatic renal cell carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. Phase 3, Randomized Controlled Trial of Atrasentan in Patients with Nonmetastatic Hormone-Refractory Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Endothelin Receptor A Blockade Enhances Taxane Effects in Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Atrasentan (ABT-627) enhances perfusion and reduces hypoxia in a human tumor xenograft model - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Pharmacology and Toxicology Testing: IC50 for Tumor Cell Lines - Altogen Labs [altogenlabs.com]
• 13. Apoptosis and Beyond: Cytometry in Studies of Programmed Cell Death - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | In vitro Antiproliferative and Apoptosis Inducing Effect of Allium atroviolaceum Bulb Extract on Breast, Cervical, and Liver Cancer Cells [frontiersin.org]
• 15. Comparative Analysis of Different Methodological Approaches to the in Vitro Study of Drug-Induced Apoptosis - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]

Application Notes and Protocols for ATR Inhibitor Treatment in Xenograft Mouse Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the use of Ataxia Telangiectasia and Rad3-related (ATR) inhibitors in preclinical xenograft mouse models. ATR inhibitors are a promising class of anti-cancer agents that target the DNA damage response (DDR) pathway, exploiting synthetic lethality in tumors with specific genetic alterations, such as those in ATM or p53.[1][2] This document outlines the underlying principles, experimental design considerations, and step-by-step procedures for evaluating the efficacy of ATR inhibitors as monotherapy and in combination with other anti-cancer agents.

Core Principle: Exploiting Synthetic Lethality

The rationale for using ATR inhibitors in cancer therapy often relies on the concept of synthetic lethality. In cancer cells with existing defects in other DNA damage repair pathways (e.g., ATM deficiency), the inhibition of ATR, a key kinase in the DDR, leads to catastrophic DNA damage and cell death.[1][2] ATR is activated in response to single-stranded DNA, which can arise from DNA damage or replication stress.[3][4] Once activated, ATR phosphorylates a cascade of downstream targets, including Chk1, to initiate cell cycle arrest, promote DNA repair, and stabilize replication forks.[2][5] By inhibiting ATR, these protective mechanisms are abrogated, making cancer cells more susceptible to DNA damaging agents or to their own intrinsic replication stress.[1][6]

Signaling Pathway of ATR Activation and Inhibition

The following diagram illustrates the central role of ATR in the DNA damage response and the mechanism of action for ATR inhibitors.

Caption: The ATR signaling pathway is activated by DNA damage, leading to cell cycle arrest and DNA repair. ATR inhibitors block this pathway.

Experimental Workflow for Xenograft Studies

A typical workflow for assessing the efficacy of an ATR inhibitor in a xenograft mouse model is depicted below.

Caption: Standard workflow for an in vivo xenograft study evaluating an ATR inhibitor.

Quantitative Data Summary

The following tables summarize representative quantitative data for several ATR inhibitors tested in xenograft models.

Table 1: Monotherapy Efficacy of ATR Inhibitors

ATR Inhibitor	Cancer Type	Xenograft Model	Dosing Regimen	Outcome	Reference
Elimusertib (BAY-1895344)	Various Solid Tumors	Patient-Derived Xenograft (PDX)	40 mg/kg, BID, 3 days on/4 days off, PO	4/21 models showed partial response	[7]
AZD6738 (Ceralasertib)	Gastric Cancer	SNU-601 Cell Line Xenograft	50 mg/kg, QD, PO for 20 days	Significant tumor growth inhibition	[8]
AZD6738 (Ceralasertib)	Biliary Tract Cancer	SNU478 Cell Line Xenograft	25 mg/kg, QD, PO	Suppressed tumor growth	[9]
RP-3500	Colon Cancer	LoVo Cell Line Xenograft	7 mg/kg, QD, PO for 17 days	Dose-dependent tumor growth inhibition	[10]
RP-3500	Gastric Cancer	PDX Model	5-10 mg/kg, QD, PO for 28 days	Significant tumor growth inhibition	[10]
AZ20	Ewing's Sarcoma	A4573 Cell Line Xenograft	Not specified	Reduced tumor growth	[11]

Table 2: Combination Therapy Efficacy of ATR Inhibitors

ATR Inhibitor	Combination Agent	Cancer Type	Xenograft Model	Dosing Regimen	Outcome	Reference
Berzosertib (M6620/VX-970)	Cisplatin	Non-Small Cell Lung Cancer	Patient-Derived Xenograft (PDX)	M6620: 30 mg/kg, PO, 4 days/week; Cisplatin: 3 mg/kg, IP, q7d	Statistically significant enhancement of cisplatin activity in 6 of 7 models	[12]
Berzosertib (M6620/VX-970)	Radiation	Non-Small Cell Lung Cancer Brain Metastasis	PDX Model	M6620: 60 mg/kg, PO, QD; Radiation: 2.5 Gy daily for 5 days	Improved overall survival compared to radiation alone	[13][14]
AZD6738 (Ceralasertib)	Cisplatin	Biliary Tract Cancer	SNU478 Cell Line Xenograft	AZD6738: 25 mg/kg, PO, QD; Cisplatin: Not specified	Significantly repressed tumor growth compared to monotherapy	[9]
AZD6738 (Ceralasertib)	5-Fluorouracil	Colorectal Cancer	HT29 Cell Line Xenograft	AZD6738: Not specified; 5-FU: 25 mg/kg, 5 days/week for 3 weeks	Significantly greater inhibition of tumor growth compared to 5-FU alone	[15]
AZD6738 (Ceralasertib)	Olaparib	Triple-Negative Breast Cancer	PDX Model (BRCA2-mutant)	AZD6738: Not specified, 3-5 days/week, PO; Olaparib: Not specified	Complete tumor regression	[16]
M4344	Irinotecan	Small-Cell Lung Cancer	H82 & H446 Cell Line Xenografts	M4344: 10 mg/kg; Irinotecan: 50 mg/kg	Statistically significant decrease in tumor volume relative to single agents	[17]
M6620 (VX-970)	Cisplatin	Pediatric Solid Tumors	24 Solid Tumor Xenografts	M6620: 20 mg/kg, IV, on days 2 & 9; Cisplatin: 5 mg/kg, IP, on days 1 & 8	M6620 administered 16 hours after cisplatin	[18]

Detailed Experimental Protocols

Protocol 1: Establishment of Subcutaneous Xenograft Mouse Model

• Cell Culture: Culture human cancer cells (e.g., SNU-601, HT29) in appropriate media and conditions until they reach 70-80% confluency.

• Cell Preparation: Harvest cells by trypsinization, wash with sterile PBS, and resuspend in serum-free medium or PBS at a concentration of 1 x 10^7 to 2 x 10^7 cells/100 µL.[9][19][20] Keep cells on ice to maintain viability.

• Animal Model: Use immunodeficient mice (e.g., 5-week-old female nude mice).[19]

• Implantation: Subcutaneously inject 100 µL of the cell suspension into the flank of each mouse using a 27-gauge needle.[19]

• Tumor Growth Monitoring: Monitor tumor growth by measuring the length and width of the tumor with calipers 2-3 times per week. Calculate tumor volume using the formula: (length × width²)/2.[8][19]

• Randomization: Once tumors reach an average volume of approximately 150-200 mm³, randomize the mice into treatment and control groups.[8][9][19]

Protocol 2: Administration of ATR Inhibitor and Combination Agents

• Vehicle Preparation: Prepare the vehicle control solution as specified for the particular ATR inhibitor (e.g., 5% DMSO + 45% PEG300 + water).[13]

• ATR Inhibitor Formulation: Formulate the ATR inhibitor in the appropriate vehicle at the desired concentration for oral gavage (PO), intravenous (IV), or intraperitoneal (IP) administration based on previous studies.

• Treatment Schedule (Monotherapy):

  • AZD6738: Administer orally once daily (QD) at a dose of 25-50 mg/kg.[8][9]

  • Berzosertib (M6620): Can be administered orally at 60 mg/kg daily or intravenously at 20 mg/kg on a specified schedule.[13][18]

  • RP-3500: Administer orally once daily at 5-10 mg/kg.[10]

• Treatment Schedule (Combination Therapy):

  • With Chemotherapy (e.g., Cisplatin): Administer the chemotherapeutic agent (e.g., cisplatin at 5 mg/kg IP) followed by the ATR inhibitor after a specified time interval (e.g., M6620 at 20 mg/kg IV 16 hours after cisplatin).[18] The timing of administration can be critical for synergistic effects.[2][21]

  • With PARP Inhibitors (e.g., Olaparib): Administer olaparib (e.g., 50 mg/kg PO) followed by the ATR inhibitor (e.g., AZD6738 at 25 mg/kg PO) approximately 1 hour later.[19]

  • With Radiation: Administer the ATR inhibitor (e.g., M6620 at 60 mg/kg PO) 1 hour prior to each radiation fraction.[13]

• Monitoring: Continue to monitor tumor volume and mouse body weight 2-3 times per week throughout the treatment period. Body weight loss can be an indicator of toxicity.[8]

Protocol 3: Endpoint Analysis and Pharmacodynamic Studies

• Euthanasia and Tumor Excision: At the end of the study (e.g., when tumors in the control group reach a predetermined size like 2000 mm³), euthanize the mice according to approved institutional animal care and use committee (IACUC) protocols.[7] Excise the tumors.

• Pharmacodynamic (PD) Marker Analysis:

  • For PD studies, tumors can be harvested at specific time points after the last dose (e.g., 2, 8, or 24 hours).[16]

  • Immunohistochemistry (IHC): Fix a portion of the tumor in formalin and embed in paraffin. Section the tumors and perform IHC for key biomarkers:

    • γH2AX: A marker of DNA double-strand breaks.[11][16][22]

    • p-Chk1 (Ser345): A direct downstream target of ATR, its inhibition indicates target engagement.[15][16][22]

    • Ki-67: A marker of cell proliferation.[9]

    • Cleaved Caspase-3: A marker of apoptosis.[13]

  • Western Blotting: Lyse a portion of the fresh-frozen tumor tissue to extract proteins. Perform western blotting to quantify the levels of total and phosphorylated proteins (e.g., Chk1, RAD50).[8][16]

• Data Analysis: Analyze the tumor growth data (e.g., tumor growth inhibition, partial response, stable disease).[7] Statistically compare the treatment groups to the control group. Analyze the biomarker data to confirm the mechanism of action of the ATR inhibitor.

References

• 1. Targeting ATR Pathway in Solid Tumors: Evidence of Improving Therapeutic Outcomes [mdpi.com]
• 2. Molecular Pathways: Targeting ATR in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. DNA Damage Sensing by the ATM and ATR Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. DNA IR-damage and cellular response via ATR | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. aacrjournals.org [aacrjournals.org]
• 7. Efficacy of ATR Kinase Inhibitor Elimusertib Monotherapy or Combination in Tumors with DNA Damage Response Pathway and Other Genomic Alterations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. Therapeutic Targeting of the DNA Damage Response Using an ATR Inhibitor in Biliary Tract Cancer [e-crt.org]
• 10. aacrjournals.org [aacrjournals.org]
• 11. researchgate.net [researchgate.net]
• 12. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]
• 13. ATR inhibitor M6620 (VX-970) enhances the effect of radiation in non-small cell lung cancer brain metastasis patient derived xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ATR Inhibitor M6620 (VX-970) Enhances the Effect of Radiation in Non-Small Cell Lung Cancer Brain Metastasis Patient-Derived Xenografts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. ATR inhibitor AZD6738 increases the sensitivity of colorectal cancer cells to 5-fluorouracil by inhibiting repair of DNA damage - PMC [pmc.ncbi.nlm.nih.gov]
• 16. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 17. aacrjournals.org [aacrjournals.org]
• 18. Initial Testing (Stage 1) of M6620 (formerly VX-970), a Novel ATR Inhibitor, alone and combined with Cisplatin and Melphalan, by the Pediatric Preclinical Testing Program - PMC [pmc.ncbi.nlm.nih.gov]
• 19. 2.10. In vivo cell-derived xenograft experiments [bio-protocol.org]
• 20. sites.lifesci.ucla.edu [sites.lifesci.ucla.edu]
• 21. Phase 1 study of the ATR inhibitor berzosertib (formerly M6620, VX-970) combined with gemcitabine ± cisplatin in patients with advanced solid tumours - PMC [pmc.ncbi.nlm.nih.gov]
• 22. RP-3500: A Novel, Potent, and Selective ATR Inhibitor that is Effective in Preclinical Models as a Monotherapy and in Combination with PARP Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Atrasentan: Comprehensive Application Notes on its Solubility in Laboratory Solvents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the solubility of Atrasentan and its hydrochloride salt in dimethyl sulfoxide (DMSO) and other common laboratory solvents. This document includes quantitative solubility data, detailed experimental protocols for solubility determination, and a diagram of the relevant signaling pathway to provide a comprehensive resource for laboratory use.

I. Quantitative Solubility Data

The solubility of Atrasentan and its hydrochloride salt in various laboratory solvents is summarized in the table below. It is important to note that factors such as temperature, pH, and the use of fresh versus hygroscopic solvents can significantly impact solubility.[1][2] For optimal results, it is recommended to use freshly opened, anhydrous solvents.

Compound Form	Solvent	Solubility (mg/mL)	Molar Concentration (mM)	Notes
Atrasentan	DMSO	100[1][3]	195.84[1][3]	Ultrasonic treatment may be required.[1][3] Use of newly opened DMSO is recommended as hygroscopic DMSO can impact solubility.[1][2]
Ethanol	100[3]
Methanol	Slightly Soluble[4]
Water	Insoluble[3]	Atrasentan is described as a slightly hygroscopic white to off-white powder that is slightly soluble in water.[5]
Atrasentan Hydrochloride	DMSO	28.57 - ≥10[2][6][7][8]	52.22[2][7]	Ultrasonic treatment may be required.[2][7]
Ethanol	≥10[6][8]
Water	0.5[2][7]	0.91[2][7]	Requires ultrasonic treatment, warming, and pH adjustment to 4 with HCl and heating to 60°C.[2][7]
0.1 M HCl	< 1 (insoluble)[2][7]
1,4-Dioxane	Form 2: 35.60 ± 1.82Form 2: 16.66 ± 0.22Form 3: 16.53 ± 0.22	Solubility of different crystalline forms at 25°C.[9]

II. Experimental Protocols

Below are detailed protocols for determining the kinetic and thermodynamic solubility of Atrasentan. These protocols are based on standard laboratory methods.

A. Protocol for Kinetic Solubility Determination

This high-throughput method is suitable for early-stage drug discovery and involves measuring the concentration of a compound that remains in solution after being rapidly diluted from a DMSO stock into an aqueous buffer.

Materials:

• Atrasentan (or Atrasentan Hydrochloride)

• Anhydrous DMSO

• Phosphate-Buffered Saline (PBS), pH 7.4

• 96-well microtiter plates (UV-transparent for analysis)

• Automated liquid handler or multichannel pipettes

• Plate shaker

• UV/Vis microplate reader or nephelometer

Procedure:

• Stock Solution Preparation: Prepare a 10 mM stock solution of Atrasentan in 100% DMSO. Ensure the compound is fully dissolved, using sonication if necessary.

• Serial Dilution: In a 96-well plate, perform serial dilutions of the Atrasentan stock solution with DMSO to create a range of concentrations (e.g., from 10 mM down to 0.01 mM).

• Addition to Aqueous Buffer: Transfer a small, precise volume (e.g., 2 µL) of each DMSO stock concentration into a new 96-well plate.

• Aqueous Dilution: Rapidly add a larger volume (e.g., 198 µL) of PBS (pH 7.4) to each well to achieve a final DMSO concentration of 1%.

• Incubation: Seal the plate and shake it at room temperature (e.g., 25°C) for a specified period, typically 1.5 to 2 hours.[9]

• Analysis:

  • Nephelometry: Measure the light scattering in each well using a nephelometer. An increase in scattering indicates the formation of a precipitate. The concentration at which precipitation is first observed is the kinetic solubility.[10]

  • UV/Vis Spectroscopy: Centrifuge the plate to pellet any precipitate. Carefully transfer the supernatant to a new UV-transparent plate and measure the absorbance at a predetermined wavelength maximum for Atrasentan. Calculate the concentration based on a standard curve of Atrasentan in DMSO/PBS mixtures. The highest concentration that remains in solution is the kinetic solubility.[10]

B. Protocol for Thermodynamic (Shake-Flask) Solubility Determination

This method determines the equilibrium solubility of a compound and is considered the gold standard. It involves equilibrating an excess of the solid compound with a solvent over a longer period.[11]

Materials:

• Atrasentan (or Atrasentan Hydrochloride) solid powder

• Desired solvent (e.g., DMSO, water, ethanol)

• Glass vials with screw caps

• Orbital shaker or rotator

• Incubator or water bath for temperature control

• Syringe filters (e.g., 0.22 µm PTFE)

• High-Performance Liquid Chromatography (HPLC) system or UV/Vis spectrophotometer

Procedure:

• Sample Preparation: Add an excess amount of solid Atrasentan to a glass vial. The excess solid should be clearly visible.

• Solvent Addition: Add a known volume of the desired solvent to the vial.

• Equilibration: Tightly seal the vials and place them on an orbital shaker in a temperature-controlled environment (e.g., 25°C or 37°C). Agitate the samples for an extended period (typically 24 to 72 hours) to ensure equilibrium is reached.[7][11]

• Phase Separation: After equilibration, allow the vials to stand undisturbed to let the excess solid settle.

• Filtration: Carefully withdraw a sample of the supernatant using a syringe and filter it through a 0.22 µm syringe filter to remove all undissolved particles.[6]

• Quantification:

  • Prepare a series of standard solutions of Atrasentan of known concentrations in the same solvent.

  • Analyze both the filtered sample and the standard solutions using a suitable analytical method (e.g., HPLC-UV or UV/Vis spectrophotometry).

  • Construct a calibration curve from the standard solutions and determine the concentration of Atrasentan in the filtered sample. This concentration represents the thermodynamic solubility.

III. Atrasentan Mechanism of Action and Signaling Pathway

Atrasentan is a selective antagonist of the endothelin A (ETA) receptor.[5][12][13] The endothelin system plays a crucial role in vasoconstriction, cell proliferation, and fibrosis.[5] Endothelin-1 (ET-1) is the primary ligand that binds to the ETA receptor, which is a G protein-coupled receptor (GPCR). The binding of ET-1 to the ETA receptor primarily activates the Gαq protein subunit.[14] This initiates a downstream signaling cascade involving the activation of phospholipase C-beta (PLC-β), which in turn hydrolyzes phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol 1,4,5-trisphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of intracellular calcium (Ca2+) from the endoplasmic reticulum, while DAG activates protein kinase C (PKC).[14] This signaling pathway ultimately leads to various cellular responses, including smooth muscle contraction, cell growth, and inflammation. Atrasentan competitively binds to the ETA receptor, thereby blocking the binding of ET-1 and inhibiting these downstream effects.[13]

Caption: Atrasentan's mechanism as an ETA receptor antagonist.

IV. Experimental Workflow for Solubility Determination

The following diagram illustrates a typical workflow for determining the thermodynamic (shake-flask) solubility of a compound in the laboratory.

Caption: Workflow for shake-flask solubility determination.

References

• 1. A network map of endothelin mediated signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 3. enamine.net [enamine.net]
• 4. atrasentan | 173937-91-2 [chemicalbook.com]
• 5. What is Atrasentan used for? [synapse.patsnap.com]
• 6. pubcompare.ai [pubcompare.ai]
• 7. bioassaysys.com [bioassaysys.com]
• 8. caymanchem.com [caymanchem.com]
• 9. charnwooddiscovery.com [charnwooddiscovery.com]
• 10. In vitro solubility assays in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 12. atrasentan | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 13. go.drugbank.com [go.drugbank.com]
• 14. geneglobe.qiagen.com [geneglobe.qiagen.com]

Application Notes and Protocols for Cell-Based Assays to Measure ATR Kinase Activity

For Researchers, Scientists, and Drug Development Professionals

Introduction

The Ataxia Telangiectasia and Rad3-related (ATR) kinase is a critical regulator of the DNA damage response (DDR), playing a pivotal role in maintaining genomic stability.[1][2] ATR is activated by a broad range of DNA lesions and replication stress, initiating a signaling cascade to orchestrate cell cycle checkpoints, DNA repair, and replication fork stability.[1][2][3] A key downstream effector of ATR is the checkpoint kinase 1 (Chk1), which is directly phosphorylated and activated by ATR in response to DNA damage.[1][4] The phosphorylation of Chk1 at specific serine residues, such as Ser317 and Ser345, serves as a reliable biomarker for ATR kinase activity.[5][6][7]

Given the heightened reliance of many cancer cells on the ATR signaling pathway for survival, ATR has emerged as a promising therapeutic target.[8] Consequently, robust and reliable cell-based assays to measure ATR kinase activity are indispensable for basic research and for the discovery and development of novel ATR inhibitors. These assays are crucial for determining the potency and selectivity of candidate inhibitors and for elucidating their mechanism of action within a cellular context.

This document provides detailed application notes and protocols for three commonly employed cell-based assays to measure ATR kinase activity: Western Blotting for phosphorylated Chk1 (pChk1), Immunofluorescence for pChk1, and a general protocol for an Enzyme-Linked Immunosorbent Assay (ELISA).

ATR Signaling Pathway

The ATR signaling pathway is initiated by the recognition of single-stranded DNA (ssDNA) coated with Replication Protein A (RPA), a common intermediate during DNA damage and replication stress.[3][9][10] This leads to the recruitment of the ATR-ATRIP complex to the site of damage.[3][9] Full activation of ATR kinase activity requires the subsequent recruitment of the 9-1-1 clamp (RAD9-HUS1-RAD1) and TopBP1.[3][9] Once activated, ATR phosphorylates a plethora of downstream substrates, with Chk1 being a primary and well-characterized target.[1][4] Phosphorylated Chk1 then mediates downstream effects, including the regulation of Cdc25 phosphatases to induce cell cycle arrest.[3]

Caption: ATR Signaling Pathway Activation and Downstream Effects.

Experimental Workflow Overview

The general workflow for cell-based assays to measure ATR kinase activity involves several key steps. Initially, cells are cultured and then subjected to a DNA damaging agent or replication stress to induce ATR activity. Concurrently, cells can be treated with ATR inhibitors to assess their effect. Following treatment, cells are harvested and processed for analysis by Western blotting, immunofluorescence, or ELISA to quantify the levels of phosphorylated Chk1.

Caption: General workflow for cell-based ATR kinase activity assays.

Data Presentation: Potency of ATR Inhibitors

The following table summarizes the half-maximal inhibitory concentrations (IC50) of several ATR inhibitors in cell-based assays. This data is crucial for comparing the potency of different compounds and for selecting appropriate concentrations for experimental studies.

ATR Inhibitor	Cell Line	Assay Readout	IC50 (µM)	Reference
NU6027	MCF7	pChk1 (S345)	6.7	[11]
VE-821	MCF7	pChk1 (S345)	~2.3	[12]
NVP-BEZ235	-	Cellular ATR activity	0.1	[6]
Schisandrin B	-	In vitro ATR kinase activity	7.25	[6]
AZD6738	HCT116	Cell Growth Inhibition	≥1	[5]
M1774	H146, H82, DMS114	Cell Viability	Varies by cell line	[13]

Experimental Protocols

Protocol 1: Western Blotting for Phosphorylated Chk1 (pChk1)

This protocol describes the detection of Chk1 phosphorylation at Ser345 as a measure of ATR kinase activity in cultured cells.

Materials:

• Cell culture medium and supplements

• Phosphate-Buffered Saline (PBS)

• DNA damaging agent (e.g., Hydroxyurea (HU), UV irradiation)

• ATR inhibitor of interest

• Cell lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies: Rabbit anti-pChk1 (Ser345) and Mouse anti-total Chk1

• Secondary antibodies: HRP-conjugated anti-rabbit and anti-mouse IgG

• Enhanced chemiluminescence (ECL) substrate

• Imaging system for chemiluminescence detection

Procedure:

• Cell Seeding: Seed cells in appropriate culture plates and allow them to adhere and grow to 70-80% confluency.

• Treatment:

  • Pre-treat cells with the desired concentrations of the ATR inhibitor or vehicle control for 1-2 hours.

  • Induce DNA damage by adding a DNA damaging agent (e.g., 2 mM HU for 2-4 hours) or by exposing cells to UV radiation (e.g., 50 J/m² followed by a 1.5-hour recovery).[7]

• Cell Lysis:

  • Wash cells twice with ice-cold PBS.

  • Add ice-cold lysis buffer to each plate and scrape the cells.

  • Incubate the lysate on ice for 30 minutes.

  • Clarify the lysate by centrifugation at 14,000 rpm for 15 minutes at 4°C.

• Protein Quantification: Determine the protein concentration of the supernatant using a protein assay kit.

• SDS-PAGE and Western Blotting:

  • Denature an equal amount of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against pChk1 (Ser345) overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Apply the ECL substrate to the membrane.

  • Capture the chemiluminescent signal using an imaging system.

• Stripping and Re-probing:

  • (Optional) Strip the membrane and re-probe with an antibody against total Chk1 to normalize for protein loading.

Protocol 2: Immunofluorescence for Phosphorylated Chk1 (pChk1)

This protocol allows for the visualization and quantification of nuclear pChk1 as a readout for ATR activity at the single-cell level.

Materials:

• Cells cultured on coverslips or in chamber slides

• PBS

• Fixation solution (e.g., 4% paraformaldehyde in PBS)

• Permeabilization buffer (e.g., 0.25% Triton X-100 in PBS)

• Blocking solution (e.g., 5% normal goat serum in PBS)

• Primary antibody: Rabbit anti-pChk1 (Ser345)

• Fluorophore-conjugated secondary antibody (e.g., Alexa Fluor 488 goat anti-rabbit IgG)

• Nuclear counterstain (e.g., DAPI)

• Antifade mounting medium

• Fluorescence microscope

Procedure:

• Cell Culture and Treatment:

  • Grow cells on coverslips or in chamber slides.

  • Treat the cells with a DNA damaging agent and/or ATR inhibitor as described in the Western blotting protocol.

• Fixation:

  • Wash the cells twice with PBS.

  • Fix the cells with 4% paraformaldehyde for 15 minutes at room temperature.[14]

  • Wash the cells three times with PBS.

• Permeabilization:

  • Incubate the cells with permeabilization buffer for 10 minutes.

  • Wash the cells three times with PBS.

• Blocking:

  • Block non-specific antibody binding by incubating the cells in blocking solution for 1 hour at room temperature.[15]

• Primary Antibody Incubation:

  • Dilute the primary anti-pChk1 antibody in the blocking solution.

  • Incubate the cells with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation:

  • Wash the cells three times with PBS.

  • Dilute the fluorophore-conjugated secondary antibody in the blocking solution.

  • Incubate the cells with the secondary antibody for 1 hour at room temperature, protected from light.

• Counterstaining and Mounting:

  • Wash the cells three times with PBS.

  • Incubate the cells with DAPI for 5 minutes to stain the nuclei.

  • Wash the cells twice with PBS.

  • Mount the coverslips onto microscope slides using antifade mounting medium.

• Imaging and Analysis:

  • Visualize the cells using a fluorescence microscope.

  • Capture images and quantify the nuclear fluorescence intensity of pChk1.

Protocol 3: General Enzyme-Linked Immunosorbent Assay (ELISA) for ATR Activity

This protocol provides a general framework for a sandwich ELISA to quantify ATR-dependent phosphorylation of a substrate. Commercially available kits for total ATR or specific phospho-substrates can be adapted for this purpose.

Materials:

• 96-well microplate pre-coated with a capture antibody (e.g., anti-total Chk1)

• Cell lysates prepared as in the Western blotting protocol

• Detection antibody (e.g., anti-pChk1 (Ser345) conjugated to biotin)

• Streptavidin-HRP conjugate

• TMB substrate solution

• Stop solution (e.g., 2N H₂SO₄)

• Wash buffer

• Plate reader

Procedure:

• Sample Preparation: Prepare cell lysates from treated and control cells as described previously.

• Assay Procedure (based on a typical sandwich ELISA protocol):

  • Add 100 µL of standards and samples to the appropriate wells of the pre-coated microplate.[2][8]

  • Incubate for 1-2.5 hours at room temperature or 37°C.[2][8][16]

  • Wash the wells several times with wash buffer.

  • Add 100 µL of the biotin-conjugated detection antibody to each well.[2][8][16]

  • Incubate for 1 hour at room temperature or 37°C.[2][8][16]

  • Wash the wells several times with wash buffer.

  • Add 100 µL of Streptavidin-HRP conjugate to each well.[2][16]

  • Incubate for 30-45 minutes at room temperature or 37°C.[2][16]

  • Wash the wells several times with wash buffer.

  • Add 100 µL of TMB substrate solution to each well and incubate for 15-30 minutes at room temperature in the dark.[16]

  • Add 50 µL of stop solution to each well.[2][8][16]

• Data Analysis:

  • Read the absorbance at 450 nm using a microplate reader.

  • Generate a standard curve and determine the concentration of pChk1 in the samples.

Conclusion

The cell-based assays described in these application notes provide robust and versatile methods for measuring ATR kinase activity. The choice of assay will depend on the specific experimental goals, available equipment, and desired throughput. Western blotting is a semi-quantitative method that is widely used and provides information on protein size. Immunofluorescence offers single-cell resolution and spatial information, while ELISA provides a high-throughput quantitative platform. By employing these detailed protocols, researchers can effectively assess ATR activity and the efficacy of ATR inhibitors in a cellular context, thereby advancing our understanding of the DNA damage response and facilitating the development of novel cancer therapeutics.

References

• 1. researchgate.net [researchgate.net]
• 2. assaygenie.com [assaygenie.com]
• 3. researchgate.net [researchgate.net]
• 4. mybiosource.com [mybiosource.com]
• 5. researchgate.net [researchgate.net]
• 6. Progress towards a clinically-successful ATR inhibitor for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Chk1 is an essential kinase that is regulated by Atr and required for the G2/M DNA damage checkpoint - PMC [pmc.ncbi.nlm.nih.gov]
• 8. abbexa.com [abbexa.com]
• 9. ATR signaling: more than meeting at the fork - PMC [pmc.ncbi.nlm.nih.gov]
• 10. DNA Damage Sensing by the ATM and ATR Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Identification and evaluation of a potent novel ATR inhibitor, NU6027, in breast and ovarian cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Development of pharmacodynamic biomarkers for ATR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The novel ATR inhibitor M1774 induces replication protein overexpression and broad synergy with DNA-targeted anticancer drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Immunofluorescence Formaldehyde Fixation Protocol | Cell Signaling Technology [cellsignal.com]
• 15. ibidi.com [ibidi.com]
• 16. raybiotech.com [raybiotech.com]

Application Notes and Protocols for In-Vivo Models in ATR Inhibitor Efficacy Testing

Audience: Researchers, scientists, and drug development professionals.

Introduction

Ataxia Telangiectasia and Rad3-related (ATR) kinase is a critical regulator of the DNA Damage Response (DDR), a network of pathways essential for maintaining genomic integrity. In cancer cells, which often exhibit increased replication stress and defects in other DDR pathways, there is a heightened reliance on ATR for survival. This dependency makes ATR an attractive therapeutic target. ATR inhibitors have shown promise as both monotherapy and in combination with DNA-damaging agents like chemotherapy and radiotherapy. This document provides detailed application notes and protocols for utilizing in-vivo models to test the efficacy of ATR inhibitors.

Signaling Pathway of ATR

The ATR signaling pathway is activated in response to single-stranded DNA (ssDNA), which can arise from various forms of DNA damage and replication stress. Upon activation, ATR phosphorylates a cascade of downstream targets, including Checkpoint Kinase 1 (CHK1), to initiate cell cycle arrest, promote DNA repair, and stabilize replication forks. Inhibition of ATR disrupts these critical cellular processes, leading to synthetic lethality in cancer cells with specific genetic backgrounds or sensitizing them to other cancer therapies.

Caption: ATR Signaling Pathway and Point of Inhibition.

In-Vivo Models for Efficacy Testing

The selection of an appropriate in-vivo model is critical for evaluating the therapeutic potential of ATR inhibitors. The most commonly used models include cell line-derived xenografts (CDX), patient-derived xenografts (PDX), and syngeneic mouse models.

Cell Line-Derived Xenograft (CDX) Models

CDX models are established by subcutaneously or orthotopically implanting human cancer cell lines into immunodeficient mice. These models are valuable for initial efficacy screening due to their reproducibility and relatively low cost.

Patient-Derived Xenograft (PDX) Models

PDX models are generated by implanting fresh tumor tissue from a patient directly into immunodeficient mice.[1][2] These models better recapitulate the heterogeneity and molecular characteristics of the original human tumor, making them highly relevant for translational research and personalized medicine studies.[1][3][4]

Syngeneic Mouse Models

Syngeneic models utilize mouse tumor cell lines implanted into immunocompetent mice of the same genetic background.[4] These models are essential for studying the interplay between ATR inhibitors and the immune system, particularly for evaluating combination therapies with immunomodulatory agents like checkpoint inhibitors.[2]

Experimental Workflow for In-Vivo Efficacy Studies

A typical workflow for assessing the efficacy of an ATR inhibitor in an in-vivo model involves several key stages, from model establishment to data analysis.

Caption: General Experimental Workflow for In-Vivo Studies.

Quantitative Data Summary

The efficacy of various ATR inhibitors has been evaluated in a range of preclinical cancer models. The following tables summarize key quantitative data from these studies.

Table 1: Monotherapy Efficacy of ATR Inhibitors in Xenograft Models

ATR Inhibitor	Cancer Model	In-Vivo Model	Dosing Schedule	Efficacy Outcome	Citation
BAY 1895344	Mantle Cell Lymphoma (GRANTA-519)	CDX	50 mg/kg, single or repeated doses	Significant tumor growth inhibition and decreased pATR levels.	[5]
AZD6738	Biliary Tract Cancer (SNU478)	CDX	25 mg/kg	Suppressed tumor growth compared to control.	[6]
Elimusertib (BAY 1895344)	Various DDR-altered tumors	PDX	20-40 mg/kg, BID, 3 days on/4 days off	Statistically significant prolongation of event-free survival in 11/21 models.	[7]
ATG-018	Colorectal Cancer (LoVo)	CDX	10 mg/kg	Statistically significant antitumor activity.	[8]
ATRN-119	Pancreatic & Colon Cancer	CDX	Daily oral dosing	Significant antitumor effects with no observed hematological toxicity.	[9][10]
AZ20	Ewing Sarcoma (A4573)	CDX	Oral administration	Reduced growth of xenografts.	[11]

Table 2: Combination Therapy Efficacy of ATR Inhibitors in In-Vivo Models

ATR Inhibitor	Combination Agent	Cancer Model	In-Vivo Model	Efficacy Outcome	Citation
BAY 1895344	Olaparib (PARP inhibitor)	Breast and Prostate Cancer	CDX	Synergistic antitumor activity.	[5]
AZD6738	Cisplatin	Biliary Tract Cancer (SNU478)	CDX	Significantly repressed tumor growth compared to monotherapy.	[6]
Ceralasertib (AZD6738)	Capivasertib (AKT inhibitor)	High-Grade Serous Ovarian Cancer (BRCA2m, PARPi-resistant)	CDX	Nearly complete tumor regression.	[12]
Berzosertib (M6620)	Lurbinectedin	Small-Cell Lung Cancer (DMS 114)	CDX	Improved efficacy compared to lurbinectedin alone.	[13]
VE-822	Radiation	Pancreatic Cancer (PSN-1, MiaPaCa-2)	CDX	Markedly prolonged tumor growth delay.	[14][15]
Elimusertib (BAY 1895344)	Copanlisib (PI3K inhibitor)	Various DDR-altered tumors	PDX	Statistically significant increase in event-free survival in 3/11 models.	[7]
ATRi	Anti-PD-1	Mismatch Repair-Deficient Tumors	Syngeneic	More effective reduction in tumor growth than either agent alone.

Detailed Experimental Protocols

Protocol 1: Establishment of Subcutaneous Cell Line-Derived Xenograft (CDX) Model

Materials:

• Human cancer cell line of interest

• Immunodeficient mice (e.g., Athymic Nude, NOD/SCID)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA

• Matrigel® Matrix (optional, can improve tumor take rate)[16][17]

• 1 mL syringes with 27-30 gauge needles

• Anesthetic (e.g., isoflurane)

Procedure:

• Cell Culture: Culture cancer cells in their recommended complete medium to ~80% confluency. Ensure cells are in the logarithmic growth phase and test negative for mycoplasma.[18]

• Cell Harvesting: a. Aspirate the culture medium and wash the cells with sterile PBS. b. Add Trypsin-EDTA and incubate until cells detach. c. Neutralize the trypsin with complete medium, transfer the cell suspension to a conical tube, and centrifuge. d. Wash the cell pellet twice with sterile PBS.

• Cell Preparation for Injection: a. Resuspend the cell pellet in sterile PBS or serum-free medium to the desired concentration (typically 1 x 10⁶ to 1 x 10⁷ cells per 100-200 µL). b. If using Matrigel, mix the cell suspension with an equal volume of cold Matrigel on ice just prior to injection.[17][18]

• Subcutaneous Injection: a. Anesthetize the mouse using an approved method. b. Inject the cell suspension (100-200 µL) subcutaneously into the flank of the mouse.[13] c. Monitor the mice for tumor growth.

Protocol 2: Establishment of Patient-Derived Xenograft (PDX) Model

Materials:

• Fresh patient tumor tissue, collected under sterile conditions

• Immunodeficient mice (e.g., NOD/SCID, NSG)[2]

• Transport medium (e.g., DMEM with antibiotics)

• Surgical instruments (scalpels, forceps)

• 1 mL syringes with 18-20 gauge needles or trocar

• Anesthetic

Procedure:

• Tumor Tissue Processing: a. Place the fresh tumor tissue in transport medium on ice immediately after surgical resection. b. In a sterile biosafety cabinet, wash the tissue with sterile PBS containing antibiotics. c. Remove any necrotic or non-tumor tissue. d. Mince the tumor into small fragments (approximately 2-3 mm³).[19]

• Implantation: a. Anesthetize the mouse. b. Make a small incision in the skin on the flank. c. Using forceps, create a subcutaneous pocket. d. Implant one tumor fragment into the pocket.[19] e. Close the incision with surgical clips or sutures.

• Monitoring and Passaging: a. Monitor the mice for tumor engraftment and growth. b. Once the tumor reaches a specified size (e.g., 1000-1500 mm³), euthanize the mouse and harvest the tumor. c. The harvested tumor can be cryopreserved or passaged into new cohorts of mice for expansion.

Protocol 3: Drug Administration and Efficacy Assessment

Materials:

• ATR inhibitor, vehicle, and any combination agents

• Dosing vehicles (e.g., 0.5% methylcellulose)

• Oral gavage needles or appropriate syringes for the chosen route of administration

• Digital calipers

• Analytical balance

Procedure:

• Tumor Growth and Randomization: a. Once tumors reach a palpable size (e.g., 100-200 mm³), measure the tumor volume using digital calipers (Volume = (length x width²)/2).[20][21][22] b. Randomize the mice into treatment groups with similar average tumor volumes.

• Drug Administration: a. Prepare the drug formulations at the desired concentrations. b. Administer the drugs according to the planned schedule, route (e.g., oral gavage, intraperitoneal injection), and dosage.[1][3][23]

• Monitoring: a. Measure tumor volumes and mouse body weights 2-3 times per week. b. Monitor the animals for any signs of toxicity.

• Endpoint: a. Continue the study until tumors in the control group reach a predetermined endpoint size or for a specified duration. b. Euthanize the mice and harvest tumors and other relevant tissues for further analysis.

Protocol 4: Pharmacodynamic Analysis - Immunohistochemistry (IHC) for pCHK1

Materials:

• Formalin-fixed, paraffin-embedded (FFPE) tumor tissue sections (4-5 µm)

• Xylene and graded ethanol series

• Antigen retrieval buffer (e.g., Citrate buffer, pH 6.0)[15]

• Hydrogen peroxide solution (3%)

• Blocking buffer (e.g., 5% normal goat serum in PBS)

• Primary antibody: Rabbit anti-phospho-CHK1 (Ser345)

• HRP-conjugated secondary antibody

• DAB substrate kit

• Hematoxylin counterstain

• Mounting medium

Procedure:

• Deparaffinization and Rehydration: a. Deparaffinize the slides in xylene. b. Rehydrate through a graded series of ethanol to water.

• Antigen Retrieval: a. Perform heat-induced epitope retrieval by incubating the slides in antigen retrieval buffer in a pressure cooker or water bath.[24]

• Staining: a. Quench endogenous peroxidase activity with 3% hydrogen peroxide. b. Block non-specific binding with blocking buffer. c. Incubate with the primary anti-pCHK1 antibody overnight at 4°C. d. Wash with PBS and incubate with the HRP-conjugated secondary antibody. e. Develop the signal with DAB substrate and counterstain with hematoxylin.[25]

• Imaging and Analysis: a. Dehydrate the slides, clear in xylene, and mount. b. Image the slides using a light microscope and quantify the staining intensity and percentage of positive cells.

Protocol 5: Pharmacodynamic Analysis - Western Blot for γH2AX

Materials:

• Frozen tumor tissue

• Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)[6]

• Primary antibody: Rabbit anti-phospho-Histone H2A.X (Ser139) (γH2AX)[26][27]

• HRP-conjugated secondary antibody

• ECL detection reagent

Procedure:

• Protein Extraction: a. Homogenize the frozen tumor tissue in lysis buffer on ice. b. Centrifuge to pellet cellular debris and collect the supernatant. c. Determine the protein concentration of the lysates.

• Electrophoresis and Transfer: a. Separate equal amounts of protein on an SDS-PAGE gel. b. Transfer the proteins to a PVDF membrane.

• Immunoblotting: a. Block the membrane with blocking buffer for 1 hour at room temperature. b. Incubate with the primary anti-γH2AX antibody overnight at 4°C.[27] c. Wash the membrane with TBST and incubate with the HRP-conjugated secondary antibody. d. Wash again and detect the signal using an ECL reagent and an imaging system.

Protocol 6: Cell Cycle Analysis by Flow Cytometry

Materials:

• Tumor tissue or cultured cells

• Collagenase/Dispase solution (for tissue)

• PBS

• 70% Ethanol, ice-cold

• Propidium Iodide (PI) staining solution (containing RNase A)[7]

• Flow cytometer

Procedure:

• Single-Cell Suspension Preparation: a. For tumor tissue, mince the tissue and digest with a collagenase/dispase solution to obtain a single-cell suspension. b. For cultured cells, harvest by trypsinization. c. Wash the cells with PBS.

• Fixation: a. Resuspend the cell pellet in PBS. b. While vortexing gently, add ice-cold 70% ethanol dropwise to fix the cells. c. Incubate on ice or at -20°C for at least 30 minutes.

• Staining and Analysis: a. Centrifuge the fixed cells and wash with PBS. b. Resuspend the cells in PI staining solution and incubate in the dark. c. Analyze the DNA content by flow cytometry to determine the percentage of cells in G0/G1, S, and G2/M phases of the cell cycle.[9][28]

References

• 1. Administration Of Drugs and Experimental Compounds in Mice and Rats (IACUC) | Office of Research [bu.edu]
• 2. blog.crownbio.com [blog.crownbio.com]
• 3. A novel approach for long-term oral drug administration in animal research - PMC [pmc.ncbi.nlm.nih.gov]
• 4. criver.com [criver.com]
• 5. jitc.bmj.com [jitc.bmj.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Rodent Anesthesia and Analgesia Guideline [ohiostateresearch.knowledgebase.co]
• 9. A cell-based screen identifies ATR inhibitors with synthetic lethal properties for cancer-associated mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Volume of preclinical xenograft tumors is more accurately assessed by ultrasound imaging than manual caliper measurements - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Detection of DNA Double-Strand Breaks by γ-H2AX Immunodetection | Springer Nature Experiments [experiments.springernature.com]
• 13. inmuno-oncologia.ciberonc.es [inmuno-oncologia.ciberonc.es]
• 14. medicilon.com [medicilon.com]
• 15. korambiotech.com [korambiotech.com]
• 16. Protocol to Improve Take and Growth of Mouse Xenografts with Cultrex BME | Bio-Techne [bio-techne.com]
• 17. An optimized protocol for patient-derived xenograft in humanized mice to evaluate the role of IL-34 in immunotherapeutic resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 18. yeasenbio.com [yeasenbio.com]
• 19. Establishment and Use of Patient-Derived Xenograft Models for Drug Testing in Head and Neck Squamous Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 20. mdpi.com [mdpi.com]
• 21. Evaluation of superficial xenograft volume estimation by ultrasound and caliper against MRI in a longitudinal pre-clinical radiotherapeutic setting | PLOS One [journals.plos.org]
• 22. Gradient-Based Algorithm for Determining Tumor Volumes in Small Animals Using Planar Fluorescence Imaging Platform - PMC [pmc.ncbi.nlm.nih.gov]
• 23. acuc.berkeley.edu [acuc.berkeley.edu]
• 24. wrexham.repository.guildhe.ac.uk [wrexham.repository.guildhe.ac.uk]
• 25. youtube.com [youtube.com]
• 26. Sensitive Detection of Histones and γ-H2AX by Immunoblotting: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Monoubiquitinated γ-H2AX: abundant product and specific biomarker for non-apoptotic DNA double-strand breaks - PMC [pmc.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]

Application Notes and Protocols: Utilizing ATR Inhibitors to Sensitize Cancer Cells to Radiation

For Researchers, Scientists, and Drug Development Professionals

Introduction

The protein kinase Ataxia Telangiectasia and Rad3-related (ATR) is a critical component of the cellular response to DNA damage, playing a pivotal role in DNA damage repair and cell cycle checkpoint regulation.[1][2][3] In cancer cells, which often have defective G1 checkpoints, the reliance on the G2 checkpoint for DNA repair post-irradiation is heightened.[1][2][4] ATR inhibitors capitalize on this dependency, representing a promising strategy to selectively sensitize tumor cells to radiotherapy.[5] By abrogating the G2 checkpoint and disrupting DNA repair pathways, particularly homologous recombination (HR), ATR inhibitors cause cancer cells to enter mitosis with unrepaired DNA damage, leading to mitotic catastrophe and enhanced cell death.[1][4]

These application notes provide an overview of the mechanism, supporting data, and detailed protocols for investigating the use of ATR inhibitors as radiosensitizers in a preclinical setting.

Mechanism of Action: ATR Inhibition and Radiosensitization

Ionizing radiation induces various forms of DNA damage, including single-strand breaks (SSBs) and double-strand breaks (DSBs). ATR is primarily activated by stretches of single-stranded DNA coated with replication protein A (RPA), a common intermediate in the repair of these lesions and during replication stress.[6][7] Once activated, ATR phosphorylates a cascade of downstream targets, most notably Checkpoint Kinase 1 (Chk1), to initiate cell cycle arrest, primarily at the G2/M transition.[4][8] This pause allows time for the cell to repair the DNA damage before proceeding into mitosis. ATR also promotes DNA repair through pathways like homologous recombination.[1][2]

ATR inhibitors block the kinase activity of ATR, leading to several key effects that synergize with radiation:

• Abrogation of the G2/M Checkpoint: ATR inhibitors prevent the radiation-induced G2 arrest, forcing cells with damaged DNA to prematurely enter mitosis.[1][3][9]

• Inhibition of DNA Repair: ATR inhibition impairs homologous recombination repair, as evidenced by a reduction in the formation of RAD51 foci at sites of DNA damage.[1][2]

• Increased Mitotic Catastrophe: The combination of unrepaired DNA and a forced entry into mitosis results in catastrophic cellular events, such as the formation of micronuclei, ultimately leading to cell death.[2][4][9]

The following diagram illustrates the central role of ATR in the DNA damage response and the mechanism by which its inhibition leads to radiosensitization.

Caption: ATR signaling pathway in response to radiation-induced DNA damage and its inhibition.

Quantitative Data Summary

The efficacy of ATR inhibitors as radiosensitizers has been demonstrated across various cancer types using different inhibitors. The following tables summarize key quantitative findings from preclinical studies.

Table 1: In Vitro Radiosensitization by ATR Inhibitors in Cancer Cell Lines

Cell Line	Cancer Type	ATR Inhibitor	Inhibitor Conc.	Radiation Type	Sensitizer Enhancement Ratio (SER) / Effect	Reference
NCI-H460	Lung	AZD6738	1, 2 µM	Photon, Proton	Significant radiosensitization	[1]
NCI-H1299	Lung	AZD6738	Not specified	Photon, Proton	Significant radiosensitization	[1]
PANC-1	Pancreatic	AZD6738	Not specified	Photon, Proton	Modest radiosensitization	[1]
Panc 10.05	Pancreatic	AZD6738	Not specified	Photon, Proton	Greater radiosensitization than PANC-1	[1]
A549	Lung	AZD6738	Not specified	Photon	Significant radiosensitization	[4]
Cal27	Head & Neck	AZD6738	Not specified	Photon	Significant radiosensitization	[4]
FaDu	Head & Neck	AZD6738	Not specified	Photon	Significant radiosensitization	[4]
HCT116	Colon	AZD6738	Not specified	Photon	Radiosensitization independent of p53 status	[4]
OE21	Esophageal	VX-970	50 nM	Photon	Increased sensitivity in normoxic & hypoxic conditions	[10]
FLO-1	Esophageal	VX-970	50 nM	Photon	Increased sensitivity in normoxic & hypoxic conditions	[10]
MDA-MB-231	Breast (TNBC)	VX-970	80 nM	Photon	Significant decrease in surviving fraction	[11][12]
BT-549	Breast (TNBC)	VX-970	80 nM	Photon	Significant decrease in surviving fraction	[11]
HCC1806	Breast (TNBC)	VX-970	80 nM	Photon	Significant decrease in surviving fraction	[11]

Table 2: In Vivo Radiosensitization by ATR Inhibitors

Cancer Model	ATR Inhibitor	Radiation Regimen	Key Findings	Reference
4T1 Breast Cancer	AZD6738	Not specified	Delayed tumor growth and prolonged survival	[1][2]
Esophageal Cancer Xenograft	VX-970	Not specified	Significant tumor growth delay	[13][14]
TNBC PDX	VX-970	Fractionated RT	Significant tumor growth delay, effective in chemoresistant models	[11][12]
MOC2 & JHU-012 HNSCC	BAY 1895344	10 Gy x 1 or 8 Gy x 3	Delayed tumor growth and improved overall survival	[9]
Atm-null Murine Models	RP-3500	Not specified	Higher rates of durable tumor control	[15]

Experimental Protocols

Detailed methodologies are crucial for reproducing and building upon existing research. Below are protocols for key experiments used to evaluate ATR inhibitors as radiosensitizers.

Clonogenic Survival Assay

This assay is the gold standard for assessing cell reproductive death after treatment with ionizing radiation.

Protocol:

• Cell Seeding: Plate cells in 6-well plates at densities predetermined to yield 50-100 colonies per well for each treatment condition. Allow cells to attach overnight.

• Inhibitor Treatment: Treat cells with the desired concentration of ATR inhibitor or vehicle control for a specified duration before irradiation (e.g., 1-2 hours).

• Irradiation: Irradiate the cells with a range of doses (e.g., 0, 2, 4, 6, 8 Gy) using a calibrated irradiator.

• Incubation: After irradiation, remove the drug-containing medium, wash with PBS, and add fresh medium. Incubate for 10-14 days, or until colonies of at least 50 cells are visible.

• Staining and Counting: Fix the colonies with a methanol/acetic acid solution (3:1) and stain with 0.5% crystal violet. Count the number of colonies in each well.

• Data Analysis: Calculate the plating efficiency (PE) and surviving fraction (SF) for each dose. Plot the SF on a logarithmic scale against the radiation dose on a linear scale. The sensitizer enhancement ratio (SER) can be calculated by dividing the radiation dose that produces a certain level of survival (e.g., SF=0.1) without the inhibitor by the dose that produces the same level of survival with the inhibitor.

Western Blot for DNA Damage Response Proteins

This technique is used to measure the activation or inhibition of key proteins in the ATR signaling pathway.

Protocol:

• Treatment and Lysis: Culture, treat cells with the ATR inhibitor and/or radiation, and harvest at desired time points (e.g., 1-24 hours post-IR). Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-30 µg) on an SDS-polyacrylamide gel and transfer to a PVDF or nitrocellulose membrane.

• Antibody Incubation: Block the membrane (e.g., with 5% non-fat milk or BSA in TBST) and incubate with primary antibodies overnight at 4°C. Key antibodies include:

  • Phospho-Chk1 (Ser345) - a direct marker of ATR activity.[4]

  • Total Chk1

  • γH2AX (Phospho-Histone H2A.X Ser139) - a marker of DNA double-strand breaks.[9]

  • Total H2AX

  • β-Actin or GAPDH as a loading control.

• Detection: Wash the membrane and incubate with a species-appropriate HRP-conjugated secondary antibody. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify band intensities using densitometry software.

Immunofluorescence for RAD51 Foci

This assay visualizes the recruitment of the RAD51 protein to sites of DNA damage, serving as a surrogate for homologous recombination activity.

Protocol:

• Cell Culture and Treatment: Grow cells on glass coverslips in a multi-well plate. Treat with the ATR inhibitor and/or radiation.

• Fixation and Permeabilization: At specific time points after irradiation (e.g., 2, 4, or 8 hours), fix the cells with 4% paraformaldehyde, followed by permeabilization with 0.5% Triton X-100.

• Blocking and Antibody Staining: Block non-specific binding with a blocking buffer (e.g., 5% BSA in PBS). Incubate with a primary antibody against RAD51. Following washes, incubate with a fluorescently-labeled secondary antibody.

• Mounting and Imaging: Counterstain the nuclei with DAPI and mount the coverslips onto microscope slides.

• Image Acquisition and Analysis: Acquire images using a fluorescence or confocal microscope. Count the number of RAD51 foci per nucleus. A significant reduction in foci in the inhibitor-treated group compared to the radiation-only group indicates inhibition of HR.[1][2]

Cell Cycle Analysis

Flow cytometry is used to determine the proportion of cells in different phases of the cell cycle (G1, S, G2/M), revealing the impact of ATR inhibition on radiation-induced G2 arrest.

Protocol:

• Treatment and Harvesting: Treat cells with the ATR inhibitor and/or radiation. At various time points (e.g., 24 hours post-IR), harvest the cells by trypsinization.

• Fixation: Fix the cells in ice-cold 70% ethanol while vortexing gently. Store at -20°C for at least 2 hours.

• Staining: Wash the cells with PBS and resuspend in a staining solution containing a DNA-binding dye (e.g., propidium iodide or DAPI) and RNase A.

• Flow Cytometry: Analyze the samples on a flow cytometer. The intensity of the DNA dye fluorescence is proportional to the DNA content.

• Data Analysis: Use cell cycle analysis software (e.g., ModFit, FlowJo) to deconvolute the DNA content histograms and quantify the percentage of cells in G1, S, and G2/M phases. A reduction in the G2/M population in the combination treatment group compared to radiation alone demonstrates abrogation of the G2 checkpoint.[1][9]

The following diagram outlines the general experimental workflow for evaluating an ATR inhibitor as a radiosensitizer.

Caption: General workflow for preclinical evaluation of ATR inhibitors as radiosensitizers.

Conclusion

The inhibition of ATR is a robust strategy for sensitizing cancer cells to radiation. The mechanism is well-supported by preclinical data and relies on the abrogation of the G2/M checkpoint and the disruption of DNA repair, leading to mitotic catastrophe in irradiated cancer cells.[1][3][4] The provided protocols offer a framework for researchers to investigate this combination therapy in their own models. Several ATR inhibitors are currently in clinical trials, highlighting the translational potential of this approach to improve outcomes for patients undergoing radiotherapy.[1][16][17]

References

• 1. JCI Insight - ATR inhibition radiosensitizes cells through augmented DNA damage and G2 cell cycle arrest abrogation [insight.jci.org]
• 2. ATR inhibition radiosensitizes cells through augmented DNA damage and G2 cell cycle arrest abrogation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. "Atr Inhibition Radiosensitizes Cells Through Augmented DNA Damage and " by Scott J Bright, Mandira Manandhar et al. [digitalcommons.library.tmc.edu]
• 4. aacrjournals.org [aacrjournals.org]
• 5. Targeting ATR in DNA damage response and cancer therapeutics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. journals.biologists.com [journals.biologists.com]
• 8. ATR: An Essential Regulator of Genome Integrity - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Preclinical Evaluation of the ATR Inhibitor BAY 1895344 as a Radiosensitizer for Head and Neck Squamous Cell Carcinoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. aacrjournals.org [aacrjournals.org]
• 12. ATR inhibition is a promising radiosensitizing strategy for triple negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Preclinical testing of an Atr inhibitor demonstrates improved response to standard therapies for esophageal cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Preclinical testing of an Atr inhibitor demonstrates improved response to standard therapies for esophageal cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Genotype-directed synthetic cytotoxicity of ATR inhibition with radiotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Frontiers | Combined ATR and DNA-PK Inhibition Radiosensitizes Tumor Cells Independently of Their p53 Status [frontiersin.org]
• 17. Combined ATR and DNA-PK Inhibition Radiosensitizes Tumor Cells Independently of Their p53 Status - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Atrasentan in Preclinical Renal Disease Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the experimental design for studying the efficacy of Atrasentan, a selective endothelin A (ETA) receptor antagonist, in preclinical models of renal disease. Detailed protocols for key experiments are provided to ensure reproducibility and accuracy in evaluating the therapeutic potential of Atrasentan.

Introduction

Atrasentan is a potent and selective antagonist of the endothelin A (ETA) receptor.[1] The endothelin-1 (ET-1) peptide, acting through the ETA receptor, is a powerful vasoconstrictor and is implicated in the pathophysiology of renal diseases by promoting inflammation, fibrosis, and podocyte injury.[1][2] By blocking the ETA receptor, Atrasentan mitigates these detrimental effects, offering a promising therapeutic strategy for chronic kidney diseases (CKD), including diabetic nephropathy and IgA nephropathy.[1][2] Preclinical studies in various animal models have demonstrated the potential of Atrasentan to reduce proteinuria, preserve podocyte number, and attenuate renal fibrosis.[3][4]

Mechanism of Action Signaling Pathway

The binding of endothelin-1 (ET-1) to the ETA receptor on various renal cells, including podocytes and mesangial cells, triggers a cascade of intracellular events that contribute to kidney damage. Atrasentan competitively inhibits this binding, thereby ameliorating the downstream pathological effects.

Caption: Atrasentan blocks the ET-1/ETA receptor signaling pathway.

Preclinical Renal Disease Models

The selection of an appropriate animal model is critical for evaluating the therapeutic efficacy of Atrasentan. The following models are commonly used to recapitulate key aspects of human renal disease.

Diabetic Nephropathy Model: BTBR ob/ob Mice

BTBR mice with a homozygous mutation in the leptin gene (ob/ob) develop obesity, type 2 diabetes, and a progressive nephropathy that closely mimics human diabetic kidney disease, including early podocyte loss and mesangial matrix expansion.[5][6]

Diabetic Nephropathy Model: Streptozotocin (STZ)-Induced Diabetes in Rats

Streptozotocin is a chemical that is toxic to pancreatic β-cells, and its administration to rodents induces a state of hyperglycemia, leading to the development of diabetic nephropathy. This model is useful for studying type 1 diabetes-related kidney damage.[4][7]

Chronic Kidney Disease Model: 5/6 Nephrectomy in Rats

Surgical removal of 5/6th of the renal mass in rats leads to compensatory hyperfiltration and hypertension in the remaining kidney tissue, resulting in progressive glomerulosclerosis, tubulointerstitial fibrosis, and a decline in renal function, modeling chronic kidney disease from reduced renal mass.[8]

Quantitative Data Summary

The following tables summarize the quantitative data from preclinical studies investigating the effects of Atrasentan in various renal disease models.

Table 1: Effect of Atrasentan on Proteinuria

Model	Treatment Group	N	Baseline Albumin-to-Creatinine Ratio (μg/mg)	Post-Treatment Albumin-to-Creatinine Ratio (μg/mg)	Percent Reduction	p-value	Reference
BTBR ob/ob Mice	Vehicle Control	10	1500 ± 200	1600 ± 250	-	-	[3]
BTBR ob/ob Mice	Atrasentan	10	1550 ± 220	950 ± 180	38.7%	<0.05	[3]
STZ-Diabetic Rats	Vehicle Control	8	350 ± 50	400 ± 60	-	-	[4]
STZ-Diabetic Rats	Atrasentan	8	360 ± 55	220 ± 40	38.9%	<0.05	[4]

Table 2: Effect of Atrasentan on Podocyte Number

Model	Treatment Group	N	Podocyte Number per Glomerulus (mean ± SD)	p-value vs. Control	Reference
BTBR ob/ob Mice	Wild-Type Control	8	235.2 ± 9.1	-	[3]
BTBR ob/ob Mice	Diabetic Control	8	165.4 ± 7.8	<0.001	[3]
BTBR ob/ob Mice	Atrasentan	8	183.2 ± 4.5	0.1775	[3]
BTBR ob/ob Mice	Atrasentan + Losartan	8	202.5 ± 5.1	0.0012	[3]

Table 3: Effect of Atrasentan on Renal Fibrosis (Collagen IV Deposition)

Model	Treatment Group	N	Glomerular Collagen IV (% area)	p-value vs. Control	Reference
5/6 Nephrectomy Rats	Sham Control	6	5.2 ± 1.1	-	[8]
5/6 Nephrectomy Rats	Uremic Control	6	15.8 ± 2.3	<0.01	[8]
5/6 Nephrectomy Rats	Atrasentan	6	14.9 ± 2.1	>0.05	[8]
5/6 Nephrectomy Rats	Enalapril	6	9.7 ± 1.5	<0.05	[8]
5/6 Nephrectomy Rats	Combination	6	8.9 ± 1.3	<0.05	[8]

Experimental Workflow

A typical preclinical study to evaluate Atrasentan in a renal disease model follows a structured workflow from disease induction to data analysis.

Caption: Standard workflow for a preclinical Atrasentan study.

Detailed Experimental Protocols

Protocol 1: Induction of Diabetic Nephropathy in BTBR ob/ob Mice

• Animals: Obtain male BTBR ob/ob mice and lean wild-type (WT) littermates at 6-8 weeks of age.[5]

• Housing: House mice in a temperature- and light-controlled environment with ad libitum access to standard chow and water.

• Disease Development: BTBR ob/ob mice spontaneously develop hyperglycemia and progressive proteinuria.[6] Monitor body weight and blood glucose weekly.

• Atrasentan Administration: At 8 weeks of age, begin oral administration of Atrasentan (e.g., 10 mg/kg/day) or vehicle control via oral gavage or in drinking water.[9]

• Study Duration: Continue treatment for 12-16 weeks to allow for the development of significant renal pathology.[6]

Protocol 2: Induction of Diabetic Nephropathy with Streptozotocin (STZ) in Rats

• Animals: Use male Sprague-Dawley rats (180-220 g).

• STZ Preparation: Dissolve STZ in cold 0.1 M citrate buffer (pH 4.5) immediately before use.

• Induction: Administer a single intraperitoneal injection of STZ (60 mg/kg body weight) to overnight-fasted rats.[4] Control rats receive an injection of citrate buffer only.

• Confirmation of Diabetes: Measure blood glucose levels 72 hours after STZ injection. Rats with fasting blood glucose >250 mg/dL are considered diabetic.[4]

• Atrasentan Administration: Begin daily oral gavage of Atrasentan (e.g., 10 mg/kg) or vehicle four weeks after STZ injection and continue for the duration of the study (e.g., 8-12 weeks).[9]

Protocol 3: 5/6 Nephrectomy Model of Chronic Kidney Disease in Rats

• Animals: Use male Sprague-Dawley rats (250-300 g).

• Surgical Procedure:

  • Anesthetize the rat (e.g., isoflurane or ketamine/xylazine).

  • Perform a midline laparotomy to expose the kidneys.

  • Stage 1: Ligate the right renal artery and vein and remove the right kidney (unilateral nephrectomy).

  • Stage 2 (one week later): Ligate two of the three branches of the left renal artery to induce infarction of approximately 2/3 of the left kidney.[1][10] Alternatively, surgical resection of the upper and lower thirds of the left kidney can be performed.[1]

• Post-operative Care: Provide appropriate analgesia and monitor for recovery.

• Atrasentan Administration: Begin Atrasentan treatment (e.g., 10 mg/kg/day in drinking water) one day after the second surgery and continue for the desired study duration (e.g., 8-12 weeks).[9]

Protocol 4: Measurement of Urinary Albumin-to-Creatinine Ratio (UACR)

• Urine Collection: Place individual mice or rats in metabolic cages for 6-24 hours to collect urine.[11] Alternatively, spot urine samples can be collected.[12]

• Sample Processing: Centrifuge the collected urine at 1,500 x g for 10 minutes to remove debris. Store the supernatant at -80°C until analysis.

• Albumin Measurement: Use a commercially available mouse or rat albumin ELISA kit according to the manufacturer's instructions.

• Creatinine Measurement: Use a commercially available creatinine assay kit (colorimetric or enzymatic) according to the manufacturer's instructions.

• Calculation: Calculate the UACR by dividing the albumin concentration (in μg) by the creatinine concentration (in mg).

Protocol 5: Quantification of Podocyte Number

• Tissue Preparation:

  • Perfuse the kidneys with 4% paraformaldehyde (PFA).

  • Embed the kidneys in paraffin and cut 4 μm sections.

• Immunohistochemistry:

  • Deparaffinize and rehydrate the kidney sections.

  • Perform antigen retrieval (e.g., heat-induced epitope retrieval in citrate buffer).

  • Block endogenous peroxidase activity and non-specific binding.

  • Incubate with a primary antibody against a podocyte-specific nuclear marker, such as Wilms' Tumor 1 (WT-1).

  • Incubate with an appropriate secondary antibody and detection system (e.g., HRP-DAB).

  • Counterstain with hematoxylin.

• Stereological Analysis (Physical Disector/Fractionator Method):

  • This is an unbiased method for cell counting.[13]

  • Acquire images of random fields of view within the renal cortex.

  • Use a stereology software to superimpose a counting frame on pairs of sections (a reference and a look-up section) separated by a known distance.

  • Count the number of podocyte nuclei that appear in the reference section but not in the look-up section (Q-).

  • Calculate the total podocyte number based on the number of counted nuclei, the area of the counting frame, and the section thickness.[13]

Protocol 6: Immunohistochemistry for Collagen IV

• Tissue Preparation: Prepare paraffin-embedded kidney sections as described in Protocol 5.

• Immunohistochemistry:

  • Deparaffinize and rehydrate the sections.

  • Perform enzymatic antigen retrieval with pepsin or protease.[8][14]

  • Block endogenous peroxidase and non-specific binding.

  • Incubate with a primary antibody against Collagen IV.

  • Incubate with a secondary antibody and detection system.

  • Counterstain with hematoxylin.

• Image Analysis:

  • Capture images of multiple glomeruli per kidney section.

  • Use image analysis software (e.g., ImageJ) to quantify the percentage of the glomerular tuft area that is positive for Collagen IV staining.[15]

Conclusion

The provided application notes and protocols offer a robust framework for the preclinical evaluation of Atrasentan in relevant models of renal disease. Adherence to these detailed methodologies will facilitate the generation of reliable and reproducible data, contributing to a thorough understanding of Atrasentan's therapeutic potential for patients with chronic kidney disease.

References

• 1. 5/6 Nephrectomy Using Sharp Bipolectomy Via Midline Laparotomy in Rats [jove.com]
• 2. 2.10. Albumin Creatinine Ratios [bio-protocol.org]
• 3. 5/6 Nephrectomy as a Validated Rat Model Mimicking Human Warfarin-Related Nephropathy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Sinapic Acid Ameliorates the Progression of Streptozotocin (STZ)-Induced Diabetic Nephropathy in Rats via NRF2/HO-1 Mediated Pathways [frontiersin.org]
• 5. BTBR Ob/Ob Mutant Mice Model Progressive Diabetic Nephropathy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BTBR Ob/Ob mutant mice model progressive diabetic nephropathy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. academic.oup.com [academic.oup.com]
• 9. Cardiac and Renal Effects of Atrasentan in Combination with Enalapril and Paricalcitol in Uremic Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 10. journals.physiology.org [journals.physiology.org]
• 11. Assessment of Kidney Function in Mouse Models of Glomerular Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mmpc.org [mmpc.org]
• 13. karger.com [karger.com]
• 14. biocare.net [biocare.net]
• 15. researchgate.net [researchgate.net]

Application Notes and Protocols: Flow Cytometry Analysis of Cell Cycle Arrest by ATR Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ataxia Telangiectasia and Rad3-related (ATR) kinase is a master regulator of the DNA damage response (DDR), playing a pivotal role in maintaining genomic stability, especially during DNA replication.[1][2] In response to replication stress—the slowing or stalling of replication forks—ATR is activated and orchestrates a signaling cascade to initiate cell cycle checkpoints, stabilize replication forks, and promote DNA repair.[1][2][3] Cancer cells, often characterized by high levels of replication stress due to oncogene activation, are particularly dependent on the ATR signaling pathway for survival. This dependency presents a therapeutic window for ATR inhibitors, which can selectively induce synthetic lethality in cancer cells by abrogating critical cell cycle checkpoints, leading to catastrophic mitotic events and cell death.

Flow cytometry is an indispensable tool for elucidating the mechanism of action of ATR inhibitors by providing a quantitative analysis of their effects on cell cycle distribution. This application note provides a detailed overview of the principles, protocols, and data analysis for assessing cell cycle arrest induced by ATR inhibitors using this powerful technique.

Principle of ATR Inhibition and Cell Cycle Arrest

Under normal physiological conditions, the activation of ATR in response to DNA damage or replication stress leads to the phosphorylation of its primary downstream target, checkpoint kinase 1 (Chk1).[1][2] Activated Chk1, in turn, phosphorylates and inactivates Cdc25 phosphatases. This prevents the dephosphorylation and activation of cyclin-dependent kinases (CDKs), which are essential for cell cycle progression, thereby inducing arrest at the G2/M or S phase checkpoints.[3] This pause allows the cell time to repair the damaged DNA before proceeding with mitosis.

ATR inhibitors function by blocking the kinase activity of ATR, thereby preventing the phosphorylation and activation of Chk1.[2] In the presence of an ATR inhibitor, the cell cycle checkpoints are not engaged, even in the face of DNA damage or replication stress.[2] This forces the cell to prematurely enter mitosis with unrepaired DNA, leading to genomic instability, mitotic catastrophe, and ultimately, apoptosis. The abrogation of the G2/M checkpoint is a key mechanism by which ATR inhibitors sensitize cancer cells to DNA-damaging agents like radiation and chemotherapy.[4][5]

Data Presentation: Quantitative Analysis of Cell Cycle Distribution

The following tables summarize the effects of various ATR inhibitors on the cell cycle distribution of different cancer cell lines, as determined by flow cytometry.

Table 1: Effect of ATR Inhibitor AZD6738 on Cell Cycle Distribution in Head and Neck Squamous Cell Carcinoma (HNSCC) Cells.

Cell Line	Treatment (24h)	% G1 Phase	% S Phase	% G2/M Phase
SQD9	Control (DMSO)	55	25	20
AZD6738 (0.5 µM)	50	35	15
RT (6Gy)	10	15	75
AZD6738 + RT	20	40	40
SCC154	Control (DMSO)	60	20	20
AZD6738 (0.5 µM)	58	28	14
RT (6Gy)	15	10	75
AZD6738 + RT	25	35	40

Data adapted from a study on the effect of ATR inhibition in HNSCC cells.[6] The data illustrates that in combination with radiotherapy (RT), AZD6738 abrogates the G2/M arrest.

Table 2: Effect of ATR Inhibitor VE-821 and PARP Inhibitor Olaparib on Cell Cycle Distribution in Neuroblastoma Cells.

Cell Line	Treatment	% G1 Phase	% S Phase	% G2/M Phase
SHEP-1	Control (DMSO)	65	15	20
VE-821 (0.5 µM)	60	25	15
Olaparib (0.5 µM)	55	30	15
VE-821 + Olaparib	45	40	15

Adapted from a study on replication stress and ATR inhibitor sensitivity in neuroblastoma.[2] The combination of ATR and PARP inhibitors leads to an accumulation of cells in the S phase, indicative of increased replication stress.

Table 3: Cisplatin-Induced S-Phase Arrest is ATR-Dependent.

Cell Line	Treatment (10h)	% G1 Phase	% S Phase	% G2/M Phase
GK41	Control	70	30	0
(ATR-proficient)	Cisplatin (10 µM)	20	59	21
GK41	Control	70	30	0
(kdATR)	Cisplatin (10 µM)	45	38	17

Data from a study demonstrating that cisplatin-induced S-phase arrest is dependent on ATR function.[7] Expression of a kinase-dead ATR (kdATR) diminishes the S-phase arrest.

Experimental Protocols

Protocol 1: Standard Propidium Iodide Staining for Cell Cycle Analysis

This protocol outlines the fundamental steps for analyzing cell cycle distribution using propidium iodide (PI) staining.

Materials:

• Phosphate-Buffered Saline (PBS)

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) Staining Solution (50 µg/mL PI, 100 µg/mL RNase A in PBS)

• Flow cytometry tubes

• Centrifuge

• Flow cytometer

Procedure:

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat cells with the ATR inhibitor at the desired concentrations and for the specified duration. Include appropriate vehicle controls (e.g., DMSO).

• Cell Harvesting: Aspirate the culture medium and wash the cells with PBS. Detach adherent cells using trypsin-EDTA and neutralize with complete medium. Collect cells by centrifugation at 300 x g for 5 minutes. For suspension cells, directly collect them by centrifugation.

• Fixation: Resuspend the cell pellet in 1 mL of ice-cold PBS. While gently vortexing, add 4 mL of ice-cold 70% ethanol dropwise to the cell suspension. This ensures proper fixation and minimizes cell clumping.

• Storage: Fixed cells can be stored at -20°C for several weeks.

• Staining: Centrifuge the fixed cells at 850 x g for 5 minutes to pellet the cells. Discard the ethanol and wash the cell pellet once with PBS. Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubation: Incubate the cells at room temperature for 30 minutes in the dark.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer. Acquire at least 10,000 events per sample. Use a linear scale for the PI fluorescence channel (typically FL2 or FL3). Gate on single cells to exclude doublets and aggregates.

• Data Analysis: Use cell cycle analysis software (e.g., ModFit LT, FlowJo) to deconvolute the DNA content histograms and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Protocol 2: BrdU and Propidium Iodide Dual Staining for S-Phase Analysis

This protocol allows for a more precise quantification of cells actively synthesizing DNA (S-phase) in combination with total DNA content.

Materials:

• 5-bromo-2'-deoxyuridine (BrdU) labeling solution (10 µM)

• PBS

• 70% Ethanol (ice-cold)

• 2 M Hydrochloric Acid (HCl)

• 0.1 M Sodium Borate (Na₂B₄O₇), pH 8.5

• Anti-BrdU antibody (FITC-conjugated)

• Propidium Iodide (PI) Staining Solution (as in Protocol 1)

• Flow cytometry tubes

• Centrifuge

• Flow cytometer

Procedure:

• Cell Culture and Treatment: Culture and treat cells with the ATR inhibitor as described in Protocol 1.

• BrdU Labeling: Add BrdU labeling solution to the culture medium to a final concentration of 10 µM. Incubate for 30-60 minutes at 37°C to allow for BrdU incorporation into newly synthesized DNA.[8]

• Cell Harvesting and Fixation: Harvest and fix the cells in 70% ethanol as described in Protocol 1.[8]

• Denaturation: Centrifuge the fixed cells and resuspend the pellet in 1 mL of 2 M HCl. Incubate for 30 minutes at room temperature to denature the DNA, which exposes the incorporated BrdU.[8]

• Neutralization: Add 3 mL of 0.1 M sodium borate to neutralize the acid. Centrifuge and discard the supernatant.

• Antibody Staining: Wash the cell pellet with PBS containing 1% BSA. Resuspend the cells in a solution containing the FITC-conjugated anti-BrdU antibody and incubate for 1 hour at room temperature in the dark.

• PI Staining: Wash the cells to remove unbound antibody. Resuspend the cells in PI staining solution and incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry Analysis: Analyze the samples on a flow cytometer, collecting both FITC (BrdU) and PI fluorescence data.

• Data Analysis: Generate a bivariate plot of BrdU (FITC) versus DNA content (PI). This will allow for the clear discrimination of cells in G1 (BrdU-negative, 2N DNA), S (BrdU-positive, 2N to 4N DNA), and G2/M (BrdU-negative, 4N DNA) phases.

Mandatory Visualizations

Caption: ATR Signaling Pathway in Cell Cycle Control.

Caption: Flow Cytometry Experimental Workflow.

Conclusion

The analysis of cell cycle arrest by flow cytometry is a robust and essential method for characterizing the pharmacological effects of ATR inhibitors. The protocols provided herein offer a comprehensive guide for researchers to quantitatively assess how these inhibitors modulate cell cycle progression, both as single agents and in combination with other anti-cancer therapies. The ability of ATR inhibitors to abrogate DNA damage-induced cell cycle checkpoints is a key component of their therapeutic potential, and flow cytometry remains the gold standard for investigating this mechanism. The detailed data and methodologies presented in these application notes will aid in the continued development and evaluation of this promising class of anti-cancer drugs.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Increased Replication Stress Determines ATR Inhibitor Sensitivity in Neuroblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Precision Oncology with Drugs Targeting the Replication Stress, ATR, and Schlafen 11 - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Radiosensitization by the ATR Inhibitor AZD6738 through Generation of Acentric Micronuclei - PMC [pmc.ncbi.nlm.nih.gov]
• 5. df6sxcketz7bb.cloudfront.net [df6sxcketz7bb.cloudfront.net]
• 6. researchgate.net [researchgate.net]
• 7. ATR CONTRIBUTES TO CELL CYCLE ARREST AND SURVIVAL AFTER CISPLATIN BUT NOT OXALIPLATIN - PMC [pmc.ncbi.nlm.nih.gov]
• 8. bio-rad-antibodies.com [bio-rad-antibodies.com]

Technical Notes & Optimization

Technical Support Center: Overcoming Atrasentan Resistance in Cancer Cell Lines

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering Atrasentan resistance in their cancer cell line experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Atrasentan?

Atrasentan is a selective antagonist of the endothelin-A (ETA) receptor.[1][2][3][4] The endothelin-1 (ET-1) peptide, upon binding to the ETA receptor, activates signaling pathways that promote cancer cell proliferation, invasion, angiogenesis, and resistance to apoptosis.[1] Atrasentan blocks this interaction, thereby inhibiting these tumorigenic processes.

Q2: My cancer cell line shows increasing resistance to Atrasentan. What are the potential mechanisms?

While research specifically detailing Atrasentan resistance mechanisms is limited, evidence points towards the involvement of ATP-binding cassette (ABC) transporters. Preclinical studies have shown that cancer cells overexpressing P-glycoprotein (P-gp/MDR1) and Breast Cancer Resistance Protein (BCRP) exhibit slight resistance to the antiproliferative effects of Atrasentan. Other potential, though less specifically documented for Atrasentan, general mechanisms of resistance to targeted therapies that could be investigated include:

• Alterations in the drug target: Mutations in the ETA receptor could potentially reduce Atrasentan's binding affinity.

• Activation of bypass signaling pathways: Cancer cells might upregulate alternative survival pathways to compensate for the ETA receptor blockade. Crosstalk with pathways like PI3K/Akt and MAPK is a common theme in drug resistance.[5][6][7][8][9]

• Epigenetic modifications: Changes in DNA methylation or histone modification could alter the expression of genes involved in drug sensitivity.

• Drug inactivation: Altered metabolism of Atrasentan within the cancer cells could lead to its inactivation.

Q3: Are there any known biomarkers associated with Atrasentan sensitivity or resistance?

Currently, there are no clinically validated biomarkers to predict response or resistance to Atrasentan. However, the expression level of the ETA receptor in tumor cells is a rational candidate biomarker for sensitivity. For resistance, overexpression of P-gp and BCRP could be investigated as potential markers.

Troubleshooting Guides

Issue 1: Decreased sensitivity to Atrasentan in our cancer cell line over time.

This is a common issue indicative of acquired resistance. Here's a troubleshooting workflow to investigate and potentially overcome this problem.

Experimental Workflow for Investigating Acquired Atrasentan Resistance

Caption: Workflow for troubleshooting decreased Atrasentan sensitivity.

1. Confirm Resistance:

• Experiment: Perform a dose-response curve and calculate the IC50 of Atrasentan in your current cell line compared to the parental, sensitive cell line.

• Expected Outcome: A significant increase in the IC50 value confirms resistance.

2. Investigate Drug Efflux:

• Hypothesis: The resistant cells are actively pumping Atrasentan out via ABC transporters like P-gp or BCRP.

• Experiments:

  • Gene and Protein Expression: Quantify the mRNA and protein levels of ABCB1 (MDR1/P-gp) and ABCG2 (BCRP) using qPCR and Western blotting, respectively.

  • Functional Assay: Use a fluorescent substrate of P-gp (e.g., Rhodamine 123) or BCRP (e.g., Hoechst 33342) to measure efflux activity. Increased efflux in resistant cells will result in lower intracellular fluorescence.

• Troubleshooting: If you observe increased expression and/or function of these transporters, consider combination therapies.

3. Explore Bypass Signaling Pathways:

• Hypothesis: Resistant cells have upregulated pro-survival signaling pathways to circumvent the ETA receptor blockade. The PI3K/Akt and MAPK pathways are common culprits in cancer drug resistance.[5][6][7][8][9]

• Experiment:

  • Western Blot Analysis: Compare the phosphorylation status (activation) of key proteins in the PI3K/Akt (e.g., p-Akt, p-mTOR) and MAPK (e.g., p-ERK, p-JNK) pathways between sensitive and resistant cells, with and without Atrasentan treatment.

• Troubleshooting: If a bypass pathway is hyperactivated in resistant cells, consider a combination therapy with an inhibitor of that pathway.

Issue 2: How to develop an Atrasentan-resistant cancer cell line for our studies?

Developing a resistant cell line is a crucial first step to studying resistance mechanisms. Here is a general protocol.

Protocol for Developing an Atrasentan-Resistant Cancer Cell Line

Caption: Step-by-step protocol for generating Atrasentan-resistant cells.

Methodology:

• Determine Initial Dose: First, determine the IC50 of Atrasentan on your parental cancer cell line using a standard cell viability assay (e.g., MTT, CellTiter-Glo). Start the resistance induction by chronically exposing the cells to a low concentration of Atrasentan, typically the IC10-IC20.

• Stepwise Dose Escalation: Culture the cells in the presence of this initial Atrasentan concentration. When the cells resume a normal growth rate, subculture them and increase the Atrasentan concentration by 1.5 to 2-fold.[10][11]

• Monitoring: At each stage, closely monitor the cells for signs of stress and changes in morphology. It is expected that a significant portion of cells will die after each dose escalation. Allow the surviving cells to repopulate the culture vessel.

• Establishment of Resistant Line: Repeat the dose escalation until the cells are able to proliferate in a significantly higher concentration of Atrasentan (e.g., 5-10 times the original IC50) than the parental cells. This process can take several months.

• Confirmation of Resistance: Once a resistant population is established, confirm the degree of resistance by performing a dose-response assay and calculating the new IC50. The resistance index (RI) can be calculated as the IC50 of the resistant line divided by the IC50 of the parental line.

• Cryopreservation: Cryopreserve the resistant cells at various passages. It is good practice to continuously culture the resistant cell line in the presence of the final Atrasentan concentration to maintain the resistant phenotype.

Strategies to Overcome Atrasentan Resistance

Combination Therapies

Based on preclinical rationale and clinical studies, combination therapy is a promising approach to overcome Atrasentan resistance.

1. Combination with Chemotherapy:

Preclinical evidence suggests a synergistic effect between Atrasentan and taxanes like paclitaxel.[12] Clinical trials have also explored Atrasentan in combination with paclitaxel and carboplatin in non-small cell lung cancer, and with pegylated liposomal doxorubicin in ovarian cancer.[12][13]

• Experimental Protocol:

  • Determine the IC50 values of Atrasentan and the chemotherapeutic agent (e.g., paclitaxel) individually in your resistant cell line.

  • Treat the resistant cells with a combination of Atrasentan and the chemotherapeutic agent at various concentrations. A checkerboard assay is a common method.

  • Calculate the Combination Index (CI) using the Chou-Talalay method to determine if the interaction is synergistic (CI < 1), additive (CI = 1), or antagonistic (CI > 1).

2. Targeting Drug Efflux Pumps:

If your resistant cells overexpress P-gp or BCRP, co-administration of Atrasentan with an inhibitor of these pumps could restore sensitivity.

• Experimental Protocol:

  • Select a known inhibitor for the overexpressed transporter (e.g., Verapamil for P-gp, Ko143 for BCRP).

  • Perform a dose-response curve for Atrasentan in the resistant cells in the presence and absence of a fixed, non-toxic concentration of the efflux pump inhibitor.

  • A significant leftward shift in the Atrasentan dose-response curve and a decrease in the IC50 value would indicate successful reversal of this resistance mechanism.

Quantitative Data Summary

Table 1: In Vitro Interaction of Atrasentan with ABC Transporters Data is illustrative and based on findings from preclinical studies.

Transporter	Atrasentan Activity	IC50 for Inhibition	Effect on Atrasentan Efficacy
P-glycoprotein (P-gp)	Moderate Inhibitor	~15 µM	Overexpression leads to slight resistance
BCRP	Weak Inhibitor	~60 µM	Overexpression leads to slight resistance

Signaling Pathways Implicated in Endothelin Action and Potential Resistance

The endothelin-1 (ET-1) / ETA receptor axis activates several downstream signaling pathways that are crucial for cancer progression. Resistance to Atrasentan could involve the hyperactivation of these or parallel pathways.

Caption: Simplified signaling pathways downstream of the ETA receptor.

This guide provides a starting point for researchers facing Atrasentan resistance. As the field evolves, more specific mechanisms and strategies to overcome resistance will likely be uncovered. Careful experimental design and a systematic approach to troubleshooting are key to successfully navigating this challenge.

References

• 1. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 2. Endothelin Receptor Antagonists: Status Quo and Future Perspectives for Targeted Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Atrasentan in Patients with Advanced Renal Cell Carcinoma: A Phase II Trial of the ECOG-ACRIN Cancer Research Group (E6800) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. novartis.com [novartis.com]
• 5. mdpi.com [mdpi.com]
• 6. 2024.sci-hub.se [2024.sci-hub.se]
• 7. PI3K/Akt signalling pathway and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Crosstalking between androgen and PI3K/AKT signaling pathways in prostate cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Crosstalk between PKCα and PI3K/AKT Signaling Is Tumor Suppressive in the Endometrium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Development of Drug-resistant Cell Lines for Experimental Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cell Culture Academy [procellsystem.com]
• 12. aacrjournals.org [aacrjournals.org]
• 13. Phase 1/2 Study of Atrasentan Combined with Pegylated Liposomal Doxorubicin in Platinum-Resistant Recurrent Ovarian Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing ATR Inhibitor Dosage for In-Vitro Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with ATR inhibitors in in-vitro settings.

Frequently Asked Questions (FAQs)

Q1: How do I determine the optimal concentration of an ATR inhibitor for my in-vitro experiment?

A1: The optimal concentration, often referred to as the IC50 (half-maximal inhibitory concentration), is crucial for achieving the desired biological effect while minimizing off-target effects. A dose-response curve is the standard method for determining the IC50 in your specific cell line.

• Experimental Approach: A common method is to perform a cell viability assay.[1][2] Seed cells in a 96-well plate and treat them with a serial dilution of the ATR inhibitor for a defined period (e.g., 72 hours).[1][3] Cell viability can be measured using assays like Alamar Blue or CellTiter-Glo.[1][3]

• Data Analysis: Plot the percentage of cell viability against the logarithm of the inhibitor concentration. The IC50 is the concentration at which a 50% reduction in cell viability is observed.

• Considerations: IC50 values can vary significantly between different cell lines and specific ATR inhibitors.[4][5] It is essential to determine the IC50 empirically for your experimental system. For some potent ATR inhibitors, IC50 values can be in the low nanomolar range.[6]

Q2: What is the recommended incubation time for an ATR inhibitor?

A2: The optimal incubation time depends on the experimental endpoint.

• Short-term Exposure (2-6 hours): For assessing the immediate inhibition of ATR signaling, a short incubation is often sufficient. This is typically used for mechanistic studies, such as evaluating the phosphorylation of ATR targets like Chk1.[7][8][9]

• Long-term Exposure (24-72 hours or longer): To assess downstream effects like changes in cell viability, apoptosis, or cell cycle progression, longer incubation times are necessary.[1][9][10] Continuous exposure for 6-7 days may also be used to assess long-term growth inhibition.[9]

• Transient Exposure: In some experimental setups, particularly when combining ATR inhibitors with DNA-damaging agents, a transient exposure (e.g., 2 hours) to the ATR inhibitor after the primary treatment can be highly effective.[7][8]

Q3: How can I confirm that my ATR inhibitor is working on-target?

A3: The most direct way to confirm on-target activity is to measure the phosphorylation of a direct downstream target of ATR, such as Chk1 at Serine 345 (p-Chk1 S345).[6][11]

• Method: Perform a Western blot analysis on cell lysates treated with the ATR inhibitor. A significant reduction in the p-Chk1 S345 signal upon treatment, especially after inducing DNA damage (e.g., with hydroxyurea or UV radiation), indicates effective ATR inhibition.[11][12]

• Biomarker: Phosphorylated Chk1 is a widely accepted pharmacodynamic biomarker for ATR inhibitor activity.[7][11]

Q4: I'm observing high toxicity or unexpected effects. Could these be off-target effects?

A4: While newer generations of ATR inhibitors are highly selective, off-target effects are a possibility, especially at high concentrations. Some ATR inhibitors may also inhibit other PIKK family members like ATM, DNA-PK, and mTOR at concentrations hundreds of fold higher than that required to inhibit ATR.[6][13]

• Troubleshooting:

  • Titrate the Dose: Use the lowest effective concentration of the inhibitor based on your dose-response curves.

  • Use a Selective Inhibitor: Whenever possible, use a highly selective ATR inhibitor. Macrocyclic ATR inhibitors have been developed to increase selectivity.[6]

  • Control Experiments: Include appropriate controls, such as a different, structurally unrelated ATR inhibitor, to see if the same phenotype is observed.

  • Assess Off-Target Kinases: If you suspect off-target effects, you can perform kinase profiling assays or check the phosphorylation status of key substrates of other potentially inhibited kinases.

Q5: Why do different cell lines show varying sensitivity to the same ATR inhibitor?

A5: Cell line variability in response to ATR inhibitors is common and can be attributed to several factors:

• Genetic Background: The status of DNA damage response (DDR) genes is a major determinant. Cells with deficiencies in other DDR pathways, such as ATM or BRCA1/2 mutations, are often more reliant on the ATR pathway and thus more sensitive to its inhibition.[1][9][14]

• Oncogene-Induced Replication Stress: Cancer cells often experience high levels of replication stress due to the activity of oncogenes like MYC or Cyclin E.[13][15] This increased reliance on ATR for genome stability makes them more vulnerable to ATR inhibitors.

• Cell Cycle Checkpoint Integrity: Tumors with a defective G1 checkpoint are more dependent on the S and G2 checkpoints, which are regulated by ATR.[11][16][17]

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
No or low inhibition of p-Chk1	Inhibitor concentration is too low.	Perform a dose-response curve to determine the optimal concentration.
Inactive inhibitor.	Check the expiration date and storage conditions of the inhibitor. Test a fresh batch.
Insufficient induction of DNA damage.	Ensure your DNA damaging agent (e.g., HU, UV) is working effectively.
High cell death even at low concentrations	Cell line is highly sensitive.	Re-evaluate the IC50 for that specific cell line. Start with a lower concentration range.
Off-target toxicity.	Use a more selective ATR inhibitor. Perform control experiments to rule out off-target effects.
Inconsistent results between experiments	Variation in cell density at seeding.	Standardize cell seeding protocols to ensure consistent cell numbers.
Differences in treatment duration.	Precisely control the timing of inhibitor addition and experiment termination.
Mycoplasma contamination.	Regularly test cell cultures for mycoplasma contamination.[18]
ATR inhibitor is not synergistic with DNA damaging agent	Incorrect timing of administration.	The optimal schedule often involves adding the ATR inhibitor 12-24 hours after the DNA damaging agent to coincide with the peak of S-phase accumulation and ATR activation.[7][8]
The chosen DNA damaging agent does not induce a strong ATR response.	Use agents known to cause replication stress, such as topoisomerase inhibitors or platinum-based drugs.[6]

Quantitative Data Summary

Table 1: Reported IC50 Values for Various ATR Inhibitors in Different Cell Lines

ATR Inhibitor	Cell Line	IC50 (nM)	Assay Type	Reference
Aprea macrocyclic ATRi	-	< 20	Biochemical Kinase Assay	[6]
DDRi (NVP-BEZ235)	U2OS	100	In-cellulo ATR inhibition	[13]
ATRi	U2OS	25	In-cellulo ATR inhibition	[13]
AZD6738 (Ceralasertib)	Panel of 276 cancer cell lines	Median GI50 = 1470	Cell Growth Inhibition	[4]
M1774 (Tuvusertib)	H146, H82, DMS114	Nanomolar range	Cell Viability	[5]

Note: IC50 and GI50 values are highly context-dependent and should be determined empirically for each experimental system.

Key Experimental Protocols

Cell Viability Assay (using CellTiter-Glo)

• Cell Seeding: Seed cells in a 96-well opaque-walled plate at a density that allows for logarithmic growth during the treatment period. Incubate overnight to allow for cell attachment.

• Treatment: Prepare serial dilutions of the ATR inhibitor in culture medium. Remove the old medium from the wells and add the medium containing the different inhibitor concentrations. Include a vehicle-only control (e.g., DMSO).

• Incubation: Incubate the plate for the desired duration (e.g., 72 hours) in a humidified incubator at 37°C and 5% CO2.

• Assay: Equilibrate the plate and the CellTiter-Glo® reagent to room temperature. Add CellTiter-Glo® reagent to each well according to the manufacturer's instructions (typically a volume equal to the culture medium volume).

• Measurement: Mix the contents by orbital shaking for 2 minutes to induce cell lysis. Allow the plate to incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition: Measure the luminescence using a plate reader.

• Analysis: Normalize the data to the vehicle-only control and plot the results to determine the IC50.

Western Blot for Phospho-Chk1 (p-Chk1)

• Cell Culture and Treatment: Plate cells and allow them to attach. Treat the cells with the ATR inhibitor at the desired concentration for a specified time (e.g., 1-3 hours). To induce a robust ATR signal, you can co-treat or pre-treat with a DNA damaging agent like hydroxyurea (HU) or expose the cells to UV radiation.[11][19]

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.

• Sample Preparation: Mix a standardized amount of protein (e.g., 20-30 µg) with Laemmli sample buffer and heat at 95°C for 5 minutes.

• SDS-PAGE and Transfer: Separate the protein samples on a polyacrylamide gel and transfer them to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with a primary antibody against p-Chk1 (e.g., Ser345) overnight at 4°C. Also probe for total Chk1 and a loading control (e.g., β-actin or GAPDH) on the same or a parallel blot.

• Secondary Antibody and Detection: Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify the band intensities and normalize the p-Chk1 signal to total Chk1 and the loading control.

Cell Cycle Analysis (using Propidium Iodide Staining)

• Cell Culture and Treatment: Culture and treat cells with the ATR inhibitor for the desired duration (e.g., 24-48 hours).

• Cell Harvesting: Harvest both adherent and floating cells. Centrifuge the cell suspension and wash the cell pellet with PBS.

• Fixation: Resuspend the cells in ice-cold 70% ethanol while vortexing gently to prevent clumping. Fix the cells overnight at -20°C.

• Staining: Centrifuge the fixed cells and wash with PBS to remove the ethanol. Resuspend the cell pellet in a staining solution containing propidium iodide (PI) and RNase A.

• Incubation: Incubate the cells in the staining solution for 30 minutes at room temperature in the dark.

• Flow Cytometry: Analyze the stained cells using a flow cytometer. The PI fluorescence intensity is proportional to the DNA content.

• Data Analysis: Use cell cycle analysis software (e.g., ModFit LT) to quantify the percentage of cells in the G1, S, and G2/M phases of the cell cycle.[20] ATR inhibition, especially in combination with DNA damage, can lead to an abrogation of the G2/M checkpoint.[12][16]

Visualizations

Caption: Simplified ATR signaling pathway upon DNA damage and its inhibition.

Caption: Workflow for determining the IC50 of an ATR inhibitor.

Caption: A logical troubleshooting guide for common ATR inhibitor experiments.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. aacrjournals.org [aacrjournals.org]
• 4. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. aacrjournals.org [aacrjournals.org]
• 7. researchgate.net [researchgate.net]
• 8. aacrjournals.org [aacrjournals.org]
• 9. Sensitivity of cells to ATR and CHK1 inhibitors requires hyperactivation of CDK2 rather than endogenous replication stress or ATM dysfunction - PMC [pmc.ncbi.nlm.nih.gov]
• 10. The suppression of ATR/Chk1 pathway by Elimusertib ATR inhibitor in triple negative breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Development of pharmacodynamic biomarkers for ATR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Preclinical Evaluation of the ATR inhibitor BAY 1895344 as a Radiosensitizer for Head and Neck Squamous Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 13. A cell-based screen identifies ATR inhibitors with synthetic lethal properties for cancer-associated mutations - PMC [pmc.ncbi.nlm.nih.gov]
• 14. A consensus set of genetic vulnerabilities to ATR inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Increased Replication Stress Determines ATR Inhibitor Sensitivity in Neuroblastoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. JCI Insight - ATR inhibition radiosensitizes cells through augmented DNA damage and G2 cell cycle arrest abrogation [insight.jci.org]
• 17. pnas.org [pnas.org]
• 18. biorxiv.org [biorxiv.org]
• 19. Phosphorylation of Chk1 by ATR Is Antagonized by a Chk1-Regulated Protein Phosphatase 2A Circuit - PMC [pmc.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]

Identifying and minimizing off-target effects of ATR inhibitors.

Welcome to the technical support center for researchers, scientists, and drug development professionals working with ATR inhibitors. This resource provides troubleshooting guides and frequently asked questions (FAQs) to help you identify and minimize off-target effects in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common off-target effects of ATR inhibitors?

A1: ATR inhibitors, while designed to be selective, can exhibit off-target activity against other kinases, particularly those within the phosphatidylinositol 3-kinase-related kinase (PIKK) family. The most frequently observed off-targets include mTOR (mammalian target of rapamycin), DNA-PK (DNA-dependent protein kinase), and ATM (ataxia-telangiectasia mutated).[1][2][3] Some inhibitors may also show activity against other kinases as revealed by broad kinome profiling.[4][5] These off-target inhibitions can lead to a variety of cellular effects that may confound experimental results.

Q2: How can I experimentally identify off-target effects of my ATR inhibitor?

A2: Two primary methods are widely used to identify the off-target profile of kinase inhibitors:

• Kinase Profiling/Kinome Scanning: This involves screening your inhibitor against a large panel of purified kinases (often hundreds) to determine its inhibitory activity (e.g., IC50) against each. This provides a broad view of the inhibitor's selectivity.[6][7]

• Chemical Proteomics: This approach identifies the direct binding targets of a compound in a complex biological sample, such as a cell lysate. Techniques like affinity chromatography using immobilized inhibitors followed by mass spectrometry can reveal both expected and unexpected protein interactions.[8][9]

Q3: What are some general strategies to minimize off-target effects in my experiments?

A3: Minimizing off-target effects is crucial for accurately interpreting your data. Here are some key strategies:

• Use the Lowest Effective Concentration: Titrate your ATR inhibitor to the lowest concentration that elicits the desired on-target effect (e.g., inhibition of CHK1 phosphorylation) to reduce the likelihood of engaging off-targets.

• Use Multiple, Structurally Distinct Inhibitors: If possible, confirm your findings using two or more ATR inhibitors with different chemical scaffolds. If they produce the same phenotype, it is more likely to be an on-target effect.

• Perform Rescue Experiments: Where feasible, a "rescue" experiment using a drug-resistant mutant of ATR can help confirm that the observed phenotype is due to on-target inhibition.

• Validate with Genetic Approaches: Use techniques like siRNA or CRISPR/Cas9 to knockdown or knockout ATR and see if this phenocopies the effects of the inhibitor.

Q4: Are there known differences in the off-target profiles of common ATR inhibitors?

A4: Yes, different ATR inhibitors have distinct selectivity profiles. For example, while many show some activity against mTOR, the potency of this off-target inhibition varies. Ceralasertib (AZD6738) has been shown to have a good margin of selectivity against PI3Ks and other PIKK family members.[1][2] Elimusertib (BAY-1895344) also demonstrates high selectivity against related kinases like DNA-PK, ATM, and PI3K.[3] It is essential to consult specific profiling data for the inhibitor you are using.

Quantitative Data on Off-Target Effects

The following tables summarize the inhibitory activity (IC50 in nM) of several common ATR inhibitors against ATR and known off-target kinases. This data is compiled from various kinase profiling studies.

Table 1: Off-Target Profile of Berzosertib (M6620/VX-970)

Kinase	IC50 (nM)
ATR	19 [10]
mTOR	>5000
DNA-PK	>5000
ATM	>5000
PI3Kα	>5000

Data is illustrative and may vary between studies.

Table 2: Off-Target Profile of Ceralasertib (AZD6738)

Kinase	IC50 (nM)
ATR	1 [2]
mTOR	5700 (GI50)[1]
DNA-PK	>5000[4]
ATM	>5000[4]
PI3Kα	>5000

Data is illustrative and may vary between studies.

Table 3: Off-Target Profile of Elimusertib (BAY-1895344)

Kinase	IC50 (nM)
ATR	7 [3]
mTOR	427
DNA-PK	332[3]
ATM	1420[3]
PI3K	3270[3]

Data is illustrative and may vary between studies.

Experimental Protocols

Protocol 1: In Vitro Kinase Inhibition Assay

This protocol outlines a general procedure for determining the IC50 value of an ATR inhibitor against a panel of kinases.

• Reagent Preparation:

  • Prepare a stock solution of the ATR inhibitor in DMSO.

  • Reconstitute recombinant kinases in their appropriate kinase buffer.

  • Prepare a solution of a suitable substrate (e.g., a generic substrate like myelin basic protein or a specific peptide substrate) and ATP.

• Assay Plate Setup:

  • Add the kinase buffer to all wells of a 96-well or 384-well plate.

  • Create a serial dilution of the ATR inhibitor across the plate. Include a DMSO-only control (vehicle) and a no-inhibitor control.

• Kinase Reaction:

  • Add the recombinant kinase to each well.

  • Initiate the kinase reaction by adding the ATP/substrate mixture.

  • Incubate the plate at 30°C for a predetermined time (e.g., 30-60 minutes).

• Detection:

  • Stop the reaction and detect kinase activity. The detection method will depend on the assay format (e.g., radiometric using ³²P-ATP, fluorescence-based, or luminescence-based).

• Data Analysis:

  • Measure the signal in each well.

  • Normalize the data to the controls.

  • Plot the percent inhibition versus the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Protocol 2: Chemical Proteomics Workflow for Off-Target Identification

This protocol provides a general workflow for identifying protein targets of an ATR inhibitor from a cell lysate.

• Probe Synthesis (if applicable):

  • Synthesize a derivative of the ATR inhibitor that can be immobilized on a solid support (e.g., by adding a linker with a reactive group).

• Affinity Resin Preparation:

  • Covalently attach the inhibitor probe to a solid support, such as agarose beads.

• Cell Lysis and Lysate Preparation:

  • Culture cells of interest and lyse them in a non-denaturing buffer containing protease and phosphatase inhibitors.

  • Clarify the lysate by centrifugation to remove insoluble debris.

• Affinity Pull-Down:

  • Incubate the cell lysate with the inhibitor-conjugated beads. A control with unconjugated beads should be run in parallel.

  • Wash the beads extensively to remove non-specifically bound proteins.

• Elution and Protein Digestion:

  • Elute the bound proteins from the beads.

  • Digest the eluted proteins into peptides using an enzyme like trypsin.

• Mass Spectrometry Analysis:

  • Analyze the peptide mixture by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Data Analysis:

  • Identify the proteins from the MS/MS data using a protein database search engine.

  • Compare the proteins identified from the inhibitor beads to the control beads to identify specific binders.

Troubleshooting Guides

Troubleshooting In Vitro Kinase Assays

Problem	Possible Cause(s)	Solution(s)
High Background Signal	- Contaminated reagents- Non-specific binding of detection antibody- Autophosphorylation of the kinase	- Use fresh, high-quality reagents.- Optimize blocking conditions and antibody concentrations.- Run a control without substrate to assess autophosphorylation.
No or Weak Signal	- Inactive kinase or substrate- Incorrect buffer conditions (pH, salt)- Insufficient incubation time	- Verify the activity of the kinase and substrate with positive controls.- Optimize the assay buffer for the specific kinase.- Perform a time-course experiment to determine the optimal incubation time.
High Variability Between Replicates	- Pipetting errors- Inconsistent incubation times or temperatures- Edge effects on the plate	- Use calibrated pipettes and proper technique.- Ensure uniform incubation conditions for all wells.- Avoid using the outer wells of the plate or fill them with buffer.
IC50 Value is Unexpectedly High/Low	- Incorrect inhibitor concentration- ATP concentration is too high or low (for ATP-competitive inhibitors)- The inhibitor is unstable in the assay buffer	- Verify the concentration of the inhibitor stock solution.- Use an ATP concentration close to the Km for the kinase.- Check the stability of the inhibitor under the assay conditions.

Troubleshooting Chemical Proteomics

Problem	Possible Cause(s)	Solution(s)
High Number of Non-specific Binders	- Insufficient washing of beads- Hydrophobic interactions with the beads or linker- High concentration of lysate	- Increase the number and stringency of wash steps.- Include a mild detergent in the wash buffers.- Optimize the lysate-to-bead ratio.
Failure to Identify Known On-Target (ATR)	- Inactive immobilized inhibitor- Low abundance of the target protein- The linker interferes with binding	- Confirm the activity of the immobilized inhibitor.- Use a cell line with high ATR expression or enrich for the target.- Synthesize a probe with a different linker position.
Poor Reproducibility	- Inconsistent lysate preparation- Variability in bead handling and washing- Inconsistent protein digestion	- Standardize the lysis and protein quantification protocol.- Ensure consistent and thorough washing of the beads.- Optimize the digestion protocol for complete and reproducible digestion.
Identification of "Sticky" Proteins (e.g., heat shock proteins)	- These proteins are known to bind non-specifically to many surfaces.	- These are common contaminants; focus on proteins that are significantly enriched over the control.

Troubleshooting Western Blot for Phosphorylated CHK1 (pCHK1)

Problem	Possible Cause(s)	Solution(s)
No or Weak pCHK1 Signal	- Low level of DNA damage/replication stress- Phosphatase activity during sample preparation- Poor antibody quality	- Treat cells with a DNA damaging agent (e.g., hydroxyurea) to induce pCHK1.- Always include phosphatase inhibitors in the lysis buffer and keep samples on ice.[11]- Use a validated antibody for pCHK1 and optimize the antibody concentration.
High Background	- Milk-based blocking buffers (casein is a phosphoprotein)- Non-specific secondary antibody binding	- Use a non-protein-based blocking buffer or BSA instead of milk.[11]- Run a secondary-only control and optimize the secondary antibody concentration.
Multiple Bands	- Non-specific antibody binding- Protein degradation	- Optimize antibody dilution and blocking conditions.- Use fresh samples and include protease inhibitors in the lysis buffer.[12]

Visualizing Pathways and Workflows

ATR Signaling Pathway

The following diagram illustrates the central role of ATR in the DNA damage response, a key pathway to understand when studying ATR inhibitors.

Caption: Simplified ATR signaling pathway upon DNA damage.

Experimental Workflow for Off-Target Identification

This diagram outlines the key steps in identifying off-target effects of an ATR inhibitor.

Caption: Workflow for identifying ATR inhibitor off-targets.

Logical Relationship for Troubleshooting a Failed Western Blot

This diagram illustrates a decision-making process for troubleshooting a failed Western blot for pCHK1.

Caption: Troubleshooting logic for a failed pCHK1 Western blot.

References

• 1. Phase I Study of Ceralasertib (AZD6738), a Novel DNA Damage Repair Agent, in Combination with Weekly Paclitaxel in Refractory Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. AZD6738 [openinnovation.astrazeneca.com]
• 5. Chemical proteomics reveals the target landscape of 1,000 kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. In depth analysis of kinase cross screening data to identify chemical starting points for inhibition of the Nek family of kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Chemical Proteomics Reveals Ferrochelatase as a Common Off-target of Kinase Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. discovery.researcher.life [discovery.researcher.life]
• 10. Phase 1 study of the ATR inhibitor berzosertib (formerly M6620, VX-970) combined with gemcitabine ± cisplatin in patients with advanced solid tumours - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Western Blot for Phosphorylated Proteins - Tips & Troubleshooting | Bio-Techne [bio-techne.com]
• 12. Western Blotting Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]

Technical Support Center: Enhancing Atrasentan Bioavailability in Animal Studies

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides troubleshooting guidance and frequently asked questions (FAQs) to address common challenges encountered when working to improve the oral bioavailability of Atrasentan in preclinical animal models.

Frequently Asked Questions (FAQs)

Q1: We are observing low and variable plasma concentrations of Atrasentan in our rat pharmacokinetic studies. What are the potential causes and solutions?

A1: Low and variable oral bioavailability of Atrasentan is a known challenge, likely attributable to its poor aqueous solubility. Several factors in your experimental setup could be contributing to this issue. Consider the following troubleshooting steps:

• Formulation Inadequacy: A simple suspension of Atrasentan in an aqueous vehicle is likely to lead to poor dissolution and absorption. The choice of vehicle is critical.

• Particle Size: Large drug particles will have a smaller surface area, leading to a slower dissolution rate.

• Animal-Related Factors: The gastrointestinal physiology of the animal model (e.g., gastric pH, transit time) can influence drug absorption. Ensure consistent fasting protocols and consider the age and strain of the animals.

To address these issues, we recommend exploring advanced formulation strategies as outlined in the guides below.

Q2: What are the most promising formulation strategies to enhance the oral bioavailability of Atrasentan?

A2: Based on preclinical evidence and established pharmaceutical principles for poorly soluble drugs, the following strategies hold promise for improving Atrasentan's bioavailability:

• Prodrug Approach: Chemical modification of the Atrasentan molecule to create a more soluble or permeable prodrug that converts back to the active Atrasentan in the body.

• Amorphous Solid Dispersions: Dispersing Atrasentan in a polymeric carrier in an amorphous state can significantly enhance its dissolution rate and apparent solubility.

• Lipid-Based Formulations: Solubilizing Atrasentan in lipids, surfactants, and co-solvents can improve its absorption via the lymphatic system and by presenting the drug in a solubilized state at the site of absorption.

• Complexation with Cyclodextrins: Encapsulating the Atrasentan molecule within a cyclodextrin cavity can increase its aqueous solubility.

Q3: How do I choose the right animal model for Atrasentan bioavailability studies?

A3: Rats and dogs are commonly used preclinical species for pharmacokinetic studies. The choice depends on the specific objectives of your study.

• Rats: Offer the advantages of being cost-effective, having a well-characterized physiology, and requiring smaller amounts of the test compound. They are suitable for initial formulation screening.

• Dogs: Their gastrointestinal physiology is closer to that of humans, making them a good model for predicting human pharmacokinetics. They are often used in later-stage preclinical development.

Regardless of the model, it is crucial to maintain consistency in species, strain, age, and sex to ensure the reproducibility of your results.

Troubleshooting Guides

Guide 1: Prodrug Approach to Enhance Atrasentan Exposure

Recent patent literature has disclosed the use of prodrugs to improve the pharmacokinetic profile of Atrasentan in rats.[1] This approach involves chemically modifying the Atrasentan molecule to enhance its solubility and/or permeability, with the modifying group being cleaved in vivo to release the active drug.

• Test Article: An exemplified Atrasentan prodrug.

• Animal Model: Male Sprague-Dawley (SD) rats.

• Dosing:

  • Route: Oral gavage (p.o.).

  • Dose: 5 mg/kg.

  • Vehicle: To be optimized based on the physicochemical properties of the prodrug (e.g., a solution or suspension in a suitable vehicle like 0.5% methylcellulose).

• Blood Sampling:

  • Collect serial blood samples from a suitable vessel (e.g., tail vein) at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours post-dose).

  • Process blood samples to obtain plasma and store at -80°C until analysis.

• Bioanalysis:

  • Develop and validate a sensitive and specific analytical method, such as LC-MS/MS, to quantify the concentrations of both the prodrug and the released Atrasentan in plasma samples.

• Pharmacokinetic Analysis:

  • Calculate pharmacokinetic parameters including Cmax, Tmax, AUC, and half-life (t½) for Atrasentan using non-compartmental analysis.

Parameter	Value	Unit
Dose	5	mg/kg p.o.
AUC(last)	2867	h·ng/mL
Half-life (t½)	16.3	h

This table presents the reported pharmacokinetic parameters for Atrasentan following oral administration of a prodrug formulation to male SD rats.[1]

Guide 2: Amorphous Solid Dispersion for Improved Dissolution

For poorly water-soluble drugs like Atrasentan, formulating it as an amorphous solid dispersion can significantly increase its dissolution rate and, consequently, its oral absorption. This involves dispersing the drug in a hydrophilic polymer matrix.

• Polymer and Solvent Selection:

  • Screen various polymers for their ability to form a stable amorphous dispersion with Atrasentan (e.g., PVP K30, HPMC, Soluplus®).

  • Select a suitable solvent system that dissolves both Atrasentan and the chosen polymer (e.g., methanol, ethanol, acetone).

• Preparation of the Solid Dispersion (Solvent Evaporation Method):

  • Dissolve Atrasentan and the polymer in the selected solvent at a specific ratio (e.g., 1:1, 1:2, 1:4 w/w).

  • Remove the solvent under vacuum using a rotary evaporator to obtain a solid mass.

  • Further dry the solid dispersion in a vacuum oven to remove any residual solvent.

  • Pulverize the dried mass and sieve to obtain a uniform powder.

• Characterization:

  • Confirm the amorphous nature of the Atrasentan in the solid dispersion using techniques like Differential Scanning Calorimetry (DSC) and X-Ray Powder Diffraction (XRPD).

  • Perform in vitro dissolution studies in a relevant buffer (e.g., simulated gastric fluid, simulated intestinal fluid) to compare the dissolution rate of the solid dispersion with that of the pure drug.

• In Vivo Pharmacokinetic Study:

  • Administer the Atrasentan solid dispersion and a control formulation (e.g., Atrasentan suspension) to a group of rats.

  • Follow the pharmacokinetic protocol as described in Guide 1.

  • Compare the pharmacokinetic parameters (Cmax, Tmax, AUC) between the two groups to determine the improvement in bioavailability.

Visualizations

Atrasentan Mechanism of Action and Signaling Pathway

Atrasentan is a selective antagonist of the Endothelin-A (ETA) receptor. By blocking this receptor, it inhibits the downstream signaling cascade initiated by Endothelin-1 (ET-1), a potent vasoconstrictor and pro-fibrotic peptide. This action leads to vasodilation and a reduction in proteinuria.

Caption: Atrasentan blocks the Endothelin-A receptor signaling pathway.

Experimental Workflow for Improving Atrasentan Bioavailability

The following diagram outlines a typical experimental workflow for developing and evaluating a new formulation of Atrasentan aimed at enhancing its oral bioavailability in an animal model.

Caption: Workflow for enhancing Atrasentan bioavailability in animal studies.

References

• 1. Shenzhen Salubris Pharmaceuticals patents endothelin ETA receptor antagonists | BioWorld [bioworld.com]

Technical Support Center: Troubleshooting ATR Inhibitor Instability in Aqueous Solutions

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to understanding and mitigating the instability of ATR inhibitors in aqueous solutions. The following information is presented in a question-and-answer format to directly address common issues encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: My ATR inhibitor precipitated out of my aqueous buffer. What are the common causes?

A1: Precipitation of ATR inhibitors in aqueous solutions is a frequent issue primarily driven by their low water solubility. Many potent kinase inhibitors, including those targeting ATR, are lipophilic molecules. Key factors contributing to precipitation include:

• Low Aqueous Solubility: ATR inhibitors like VE-821, AZD6738 (Ceralasertib), M6620 (Berzosertib), and RP-3500 (Camonsertib) have limited solubility in purely aqueous buffers.[1][2]

• pH-Dependent Solubility: The solubility of ionizable compounds can be highly dependent on the pH of the buffer. For example, a weakly basic compound will be more soluble at a lower pH where it is protonated.

• Buffer Composition: The type and concentration of buffer salts can influence solubility. Phosphate buffers, for instance, can sometimes lead to precipitation, especially at high organic solvent concentrations.

• "Salting Out": High concentrations of salts in the buffer can decrease the solubility of non-polar compounds.

• Temperature: Changes in temperature can affect solubility, with some compounds being less soluble at lower temperatures.

Q2: I'm observing a decrease in the effective concentration of my ATR inhibitor over time in my cell culture media. What could be happening?

A2: A decrease in effective concentration, even without visible precipitation, can be due to several instability issues:

• Hydrolysis: The chemical structure of some ATR inhibitors may contain functional groups susceptible to hydrolysis (reaction with water). This can be influenced by the pH and temperature of the solution. For instance, sulfoximine moieties, present in some advanced ATR inhibitors, are generally stable but can degrade under certain conditions.[1]

• Oxidation: Some inhibitors may be sensitive to oxidation, especially if stored in oxygen-permeable containers or if the buffer contains oxidizing agents.

• Photodegradation: Exposure to light, particularly UV light, can cause degradation of photosensitive compounds. Many heterocyclic scaffolds, such as pyrimidines found in some kinase inhibitors, can be susceptible to photodegradation.[3]

• Aggregation: Inhibitor molecules can self-associate to form soluble or insoluble aggregates, reducing the concentration of the active monomeric form.

• Adsorption: The inhibitor may adsorb to the surface of plasticware (e.g., tubes, plates), reducing its concentration in the solution.

Q3: How should I prepare and store stock and working solutions of ATR inhibitors to maximize stability?

A3: Proper preparation and storage are critical for maintaining the integrity of your ATR inhibitor solutions.

• Stock Solutions:

  • It is highly recommended to prepare high-concentration stock solutions in an organic solvent like Dimethyl Sulfoxide (DMSO). ATR inhibitors such as VE-821 and AZD6738 are readily soluble in DMSO.[1][2]

  • Store stock solutions at -20°C or -80°C in small aliquots to avoid repeated freeze-thaw cycles.

• Aqueous Working Solutions:

  • Prepare fresh working solutions for each experiment by diluting the DMSO stock into your aqueous buffer or cell culture medium immediately before use.

  • It is often advised not to store aqueous solutions for more than a day due to potential instability.[4]

  • When diluting, add the stock solution to the aqueous buffer while vortexing to ensure rapid mixing and minimize local high concentrations that can lead to precipitation.

  • For some inhibitors, a step-wise dilution using an intermediate solvent like ethanol may be necessary to improve solubility in the final aqueous buffer. For example, AZD6738 has a solubility of approximately 0.16 mg/mL in a 1:5 solution of ethanol:PBS (pH 7.2).[4]

Q4: What is a "forced degradation" study and why is it important for understanding inhibitor stability?

A4: A forced degradation or "stress testing" study is an essential component of drug development that exposes the compound to harsh conditions to accelerate its decomposition. The goal is to identify potential degradation products and establish the intrinsic stability of the molecule. These studies are crucial for developing stability-indicating analytical methods. Common stress conditions include:

• Acidic and Basic Hydrolysis: Treatment with acids (e.g., 0.1 M HCl) and bases (e.g., 0.1 M NaOH) at elevated temperatures.

• Oxidation: Exposure to an oxidizing agent like hydrogen peroxide (e.g., 3% H₂O₂).

• Thermal Degradation: Heating the solid compound or a solution at high temperatures.

• Photodegradation: Exposing the compound to UV and visible light.

By analyzing the compound before and after stress, one can determine its degradation pathways and the conditions under which it is least stable.

Troubleshooting Guide

This guide provides a systematic approach to identifying and resolving common issues related to ATR inhibitor instability.

Observed Problem	Potential Cause	Troubleshooting Steps & Solutions
Precipitate forms immediately upon dilution into aqueous buffer.	1. Low aqueous solubility. 2. Inappropriate buffer pH. 3. High salt concentration.	1. Decrease the final concentration of the inhibitor. 2. Add a co-solvent like ethanol or PEG300 to the final aqueous solution (ensure the final concentration of the organic solvent is compatible with your experimental system). 3. Adjust the pH of the buffer to a range where the inhibitor is more soluble. 4. Use a lower salt concentration in your buffer if possible.
Precipitate forms over time in cell culture media.	1. Compound degradation to a less soluble product. 2. Slow precipitation of the parent compound. 3. Interaction with media components.	1. Prepare fresh solutions immediately before each experiment. 2. Filter the media after adding the inhibitor to remove any initial precipitates. 3. Visually inspect cultures for precipitates at regular intervals.
Loss of inhibitor activity or inconsistent experimental results.	1. Chemical degradation (hydrolysis, oxidation). 2. Photodegradation. 3. Aggregation. 4. Adsorption to labware.	1. Perform a stability study in your experimental buffer using HPLC to quantify the inhibitor concentration over time. 2. Protect solutions from light by using amber vials or covering containers with foil. 3. Analyze for aggregation using Dynamic Light Scattering (DLS). 4. Use low-binding microplates and tubes.

Quantitative Stability and Solubility Data

Table 1: Solubility of Selected ATR Inhibitors

Inhibitor	Solvent	Solubility	Reference
AZD6738 (Ceralasertib)	DMSO	~30 mg/mL	[4]
Ethanol	~30 mg/mL	[4]
1:5 Ethanol:PBS (pH 7.2)	~0.16 mg/mL	[4]
VE-821	DMSO	~74 mg/mL (200.86 mM)	[1]
M6620 (Berzosertib)	Data not publicly available	-	-
RP-3500 (Camonsertib)	DMSO	~83 mg/mL (202.2 mM)

Note: The "ATR" in Atorvastatin refers to the drug's name and it is a lipid-lowering agent, not an inhibitor of the ATR kinase involved in the DNA damage response. The data below is provided as an illustrative example of pH-dependent solubility.

Table 2: Example of pH-Dependent Solubility (Atorvastatin at 37°C)

pH	Solubility (µg/mL)
1.2	6.63 ± 0.24
4.0	12.81 ± 1.16
6.8	158.35 ± 4.58

This data illustrates that the solubility of a compound can vary significantly with changes in pH.[5]

Experimental Protocols

Protocol 1: Stability Analysis of ATR Inhibitors by HPLC-UV

This protocol outlines a general method to assess the stability of an ATR inhibitor in an aqueous solution over time.

1. Materials and Reagents:

• ATR inhibitor of interest
• HPLC-grade DMSO, acetonitrile, and water
• Formic acid or other appropriate mobile phase modifier
• Aqueous buffer of interest (e.g., PBS, pH 7.4)
• HPLC system with a UV detector and a C18 column

2. Procedure:

• Preparation of Stock Solution: Prepare a 10 mM stock solution of the ATR inhibitor in DMSO.
• Preparation of Working Solution: Dilute the stock solution to a final concentration of 100 µM in the aqueous buffer of interest. Ensure the final DMSO concentration is low (e.g., <1%).
• Incubation: Aliquot the working solution into several vials. Keep one vial for immediate analysis (T=0). Store the remaining vials under the desired conditions (e.g., room temperature, 37°C, protected from light).
• Sample Collection: At specified time points (e.g., 0, 2, 4, 8, 24 hours), take one vial and prepare it for HPLC analysis.
• HPLC Analysis:
• Set up the HPLC method. A typical starting point for a gradient method is:
• Mobile Phase A: 0.1% Formic Acid in Water
• Mobile Phase B: 0.1% Formic Acid in Acetonitrile
• Gradient: 5-95% B over 15 minutes
• Flow Rate: 1 mL/min
• Detection Wavelength: Determined by the UV-Vis spectrum of the inhibitor (often around 254 nm or the compound's λmax).
• Inject a standard of the inhibitor to determine its retention time.
• Inject the samples from each time point.
• Data Analysis:
• Integrate the peak area of the parent inhibitor at each time point.
• Calculate the percentage of the inhibitor remaining relative to the T=0 sample.
• Plot the percentage remaining versus time to determine the degradation rate.

Protocol 2: Assessment of Aggregation by Dynamic Light Scattering (DLS)

This protocol describes how to use DLS to detect the formation of aggregates in an ATR inhibitor solution.

1. Materials and Reagents:

• ATR inhibitor solution (prepared as in Protocol 1)
• Aqueous buffer (for baseline measurement)
• DLS instrument
• Low-volume cuvettes

2. Procedure:

• Instrument Setup: Turn on the DLS instrument and allow it to warm up and stabilize.
• Blank Measurement: Filter the aqueous buffer through a 0.22 µm filter. Fill a clean cuvette with the filtered buffer and measure the baseline scattering.
• Sample Preparation: Filter the ATR inhibitor solution through a compatible 0.22 µm filter to remove any dust or pre-existing large particles.
• Sample Measurement: Carefully pipette the filtered inhibitor solution into a clean cuvette. Place the cuvette in the DLS instrument and initiate the measurement.
• Data Acquisition: The instrument will measure the fluctuations in scattered light intensity and use an autocorrelation function to calculate the size distribution of particles in the solution.
• Data Analysis:
• Examine the size distribution plot. A monodisperse solution will show a single, narrow peak corresponding to the monomeric inhibitor.
• The presence of larger particles (e.g., >10 nm) or a high polydispersity index (PDI) suggests the formation of aggregates.

Visualizations

Caption: The ATR signaling pathway in response to DNA damage and its inhibition.

Caption: Workflow for assessing ATR inhibitor stability in aqueous solutions.

Caption: Troubleshooting flowchart for ATR inhibitor instability issues.

References

• 1. selleckchem.com [selleckchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Photodegradation kinetics under UV light of aztreonam solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. research.vu.nl [research.vu.nl]
• 5. Non-linear IV pharmacokinetics of the ATR inhibitor berzosertib (M6620) in mice - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing Hematological Toxicity of ATR Inhibitors in Preclinical Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in managing the hematological toxicities of Ataxia Telangiectasia and Rad3-related (ATR) inhibitors in preclinical settings.

Frequently Asked Questions (FAQs)

Q1: What are the most common hematological toxicities observed with ATR inhibitors in preclinical studies?

A1: The most frequently reported hematological toxicities associated with ATR inhibitors in preclinical models are anemia, neutropenia, and thrombocytopenia. Myelosuppression, particularly anemia, is often a dose-limiting toxicity.[1] These effects are considered a class effect of ATR inhibitors due to their mechanism of action.

Q2: Why do ATR inhibitors cause hematological toxicity?

A2: ATR is a crucial kinase in the DNA damage response (DDR) pathway, which is essential for maintaining genomic integrity, especially in rapidly dividing cells like hematopoietic stem and progenitor cells.[1][2] Inhibition of ATR disrupts the cellular response to replication stress, leading to the accumulation of DNA damage and subsequent cell cycle arrest or apoptosis in these sensitive cell populations. Erythroblast precursors, in particular, are highly susceptible to ATR inhibitors.[1]

Q3: Can the hematological toxicity of ATR inhibitors be mitigated?

A3: Yes, preclinical studies have shown that modifying the dosing schedule is an effective strategy to mitigate hematological toxicity. Intermittent dosing regimens, such as '3 days on/4 days off', have been shown to be better tolerated than continuous dosing, allowing for the recovery of hematopoietic cells while maintaining anti-tumor efficacy.[3][4][5]

Q4: Does combination therapy with ATR inhibitors affect hematological toxicity?

A4: Yes, combining ATR inhibitors with other DNA-damaging agents, such as PARP inhibitors or chemotherapy, can exacerbate hematological toxicities.[6] Careful dose optimization and scheduling of each agent are critical to manage the combined toxicity while achieving synergistic anti-tumor effects.

Troubleshooting Guides

Issue 1: Severe Anemia Observed in an In Vivo Mouse Model

Symptoms:

• Significant drop in hemoglobin, hematocrit, and red blood cell (RBC) counts in treated animals compared to controls.

• Pale appearance of the mice (paws, ears).

• Reduced activity or lethargy.

Possible Causes:

• The dose of the ATR inhibitor is too high.

• The dosing schedule is continuous, not allowing for hematopoietic recovery.

• The specific mouse strain is particularly sensitive to myelosuppression.

Troubleshooting Steps:

• Dose Reduction:

  • Reduce the dose of the ATR inhibitor in a stepwise manner in subsequent cohorts to identify a maximum tolerated dose (MTD) with acceptable hematological toxicity.

• Implement Intermittent Dosing:

  • Switch from a continuous daily dosing schedule to an intermittent one. A commonly explored schedule is 3 days of treatment followed by 4 days of rest.[4][5] This allows for the recovery of erythroid precursors.[1]

  • Experimental Workflow for Dosing Schedule Optimization:

    Caption: Workflow for optimizing the dosing schedule to manage anemia.

• Supportive Care:

  • Consider supportive care measures such as red blood cell transfusions if ethically approved and appropriate for the study design.

• Monitor Reticulocytes:

  • Monitor reticulocyte counts as an early indicator of bone marrow recovery during the "off-drug" periods of an intermittent schedule.[5]

Issue 2: Unexpectedly High Cytotoxicity in In Vitro Colony-Forming Cell (CFC) Assays

Symptoms:

• Drastic reduction in the number and size of hematopoietic colonies (BFU-E, CFU-GM, CFU-GEMM) at low concentrations of the ATR inhibitor.

Possible Causes:

• High sensitivity of the specific hematopoietic progenitor cells to the ATR inhibitor.

• Incorrect seeding density of bone marrow cells.

• Issues with the methylcellulose medium or cytokine cocktail.

Troubleshooting Steps:

• Titrate ATR Inhibitor Concentration:

  • Perform a wider range of drug concentrations, including lower nanomolar ranges, to determine a more precise IC50 for each colony type.

• Optimize Cell Seeding Density:

  • Ensure the correct number of bone marrow mononuclear cells are plated per dish as specified in the protocol. Too few cells can lead to poor colony growth, while too many can make accurate counting difficult.

• Quality Control of Reagents:

  • Verify the quality and expiration date of the methylcellulose medium and the cytokine cocktail used to support colony growth. Use fresh reagents if there is any doubt.

• Perform a Positive Control:

  • Include a known myelosuppressive agent as a positive control to validate the assay's performance.

Data Presentation

Table 1: Preclinical Hematological Toxicity of Various ATR Inhibitors

ATR Inhibitor	Model System	Dosing Schedule	Key Hematological Findings	Reference
RP-3500	Granta-519 Tumor Xenograft (Mice)	10 mg/kg, QD, 3 days on/4 days off	Mitigated reduction in RBCs and reticulocytes compared to continuous dosing.	[5]
ATRN-119	Mice	Daily Oral Dosing (up to 4 weeks)	No significant thrombocytopenia, anemia, or neutropenia observed.	[7]
BAY 1895344	Human Lymphoma Xenografts (Mice)	Well-tolerated doses	Dose-limiting hematological toxicities observed in subsequent clinical trials.	[8]
AZD6738	Combination with Carboplatin (Patients)	40 mg QD, days 1-2 with Carboplatin AUC5	Grade ≥3 Anemia (39%), Thrombocytopenia (36%), Neutropenia (25%).	[9]

Experimental Protocols

Protocol 1: Complete Blood Count (CBC) Analysis in Mice

• Blood Collection:

  • Collect approximately 50-100 µL of peripheral blood from the submandibular or saphenous vein into EDTA-coated microtubes to prevent coagulation.

• Analysis:

  • Use an automated hematology analyzer calibrated for mouse blood to determine parameters such as RBC count, hemoglobin, hematocrit, platelet count, and white blood cell (WBC) count with differential.

• Frequency:

  • Perform baseline CBCs before the start of treatment.

  • During treatment, collect samples at regular intervals (e.g., weekly) and at the study endpoint. For intermittent dosing, it is informative to collect samples at the end of the "on-drug" and "off-drug" periods.

Protocol 2: Colony-Forming Cell (CFC) Assay

• Cell Preparation:

  • Isolate bone marrow cells from the femurs and tibias of untreated mice.

  • Prepare a single-cell suspension and count the cells.

• Plating:

  • Add a specified number of bone marrow cells (e.g., 1 x 10^4 to 5 x 10^4) to a methylcellulose-based medium containing a cocktail of cytokines (e.g., SCF, IL-3, IL-6, EPO).

  • Include various concentrations of the ATR inhibitor in the medium.

• Incubation:

  • Plate the cell/methylcellulose mixture in 35 mm dishes and incubate at 37°C in a humidified incubator with 5% CO2 for 7-14 days.

• Colony Counting:

  • Identify and count the different types of colonies (e.g., BFU-E, CFU-GM, CFU-GEMM) under an inverted microscope.

  • Calculate the percentage of colony formation inhibition relative to the vehicle control.

Protocol 3: Flow Cytometry for Cell Cycle Analysis

• Cell Preparation:

  • Harvest bone marrow cells or a specific hematopoietic cell line after in vitro treatment with the ATR inhibitor for a defined period (e.g., 24 hours).

• Fixation:

  • Wash the cells with PBS and fix them in ice-cold 70% ethanol while vortexing gently.

  • Incubate on ice for at least 30 minutes.

• Staining:

  • Wash the fixed cells to remove the ethanol.

  • Resuspend the cells in a staining solution containing a DNA-intercalating dye (e.g., propidium iodide) and RNase A.

• Acquisition and Analysis:

  • Analyze the samples on a flow cytometer.

  • Use the DNA content to quantify the percentage of cells in different phases of the cell cycle (G1, S, G2/M). A common finding with ATR inhibitors is the abrogation of the G2/M checkpoint.[10]

Signaling Pathway Diagrams

Caption: ATR signaling pathway in response to DNA damage and its inhibition.

References

• 1. hematologyandoncology.net [hematologyandoncology.net]
• 2. ATR signaling at a glance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Studies confirm the clinical potential of ATR inhibitors [dailyreporter.esmo.org]
• 4. targetedonc.com [targetedonc.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. Progress towards a clinically-successful ATR inhibitor for cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Preclinical Evaluation of the ATR inhibitor BAY 1895344 as a Radiosensitizer for Head and Neck Squamous Cell Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]

Atrasentan formulation challenges for in-vivo research.

This guide provides researchers, scientists, and drug development professionals with technical support for the formulation of Atrasentan for in-vivo research. It includes troubleshooting advice, frequently asked questions, detailed experimental protocols, and relevant technical data to facilitate successful experimentation.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

Here we address common challenges and questions related to the preparation and administration of Atrasentan for pre-clinical research.

Q1: My Atrasentan formulation is precipitating after I add the final aqueous component. How can I fix this?

A1: This is a common issue due to Atrasentan's poor aqueous solubility. Precipitation upon the addition of saline or water can occur if the initial organic solvent concentration is not sufficient to maintain solubility in the final mixture.

Troubleshooting Steps:

• Ensure Complete Initial Dissolution: Make sure the Atrasentan powder is fully dissolved in the initial organic solvent (typically DMSO) before adding any co-solvents or aqueous components. Use of a vortex mixer and gentle warming can aid dissolution.[1][2]

• Modify Solvent Ratios: A researcher encountering this issue with a formulation of 10% DMSO, 40% PEG300, 5% Tween 80, and 45% saline found success by first creating a more concentrated stock in a smaller volume of organic solvents before diluting.[3] For administration in drinking water, one recommendation is to first dissolve Atrasentan in 2% DMSO to create a stock, then add PEG300 and Tween 80, and finally bring it to the final volume with saline.[3]

• Order of Addition Matters: Always add the formulation components sequentially, ensuring the solution is clear after each addition before proceeding to the next. A recommended order is to dissolve Atrasentan in DMSO first, then add PEG300, followed by Tween-80, and finally the aqueous component (e.g., saline) dropwise while vortexing.[2]

• Use Immediately: Formulations, especially those containing water, should be prepared fresh and used immediately to minimize the risk of precipitation over time.[4]

Q2: What is a reliable vehicle for oral gavage of Atrasentan in mice or rats?

A2: Several vehicle compositions have been successfully used for oral administration of Atrasentan in rodents. The choice of vehicle depends on the required dose concentration and study design.

Commonly Used Vehicles:

• For Oral Gavage (Bolus Dose):

  • 10% DMSO / 40% PEG300 / 5% Tween-80 / 45% Saline[2]

  • 10% DMSO / 90% Corn Oil[2][4]

  • 0.5% Methyl Cellulose (used as a vehicle in rat studies)[1]

• For Administration in Drinking Water (Continuous Dosing):

  • A modified vehicle with a lower percentage of DMSO is recommended to avoid potential toxicity with chronic exposure. An example protocol involves preparing a stock solution with 2% DMSO before further dilution with PEG300, Tween 80, and saline.[3]

Q3: What are the key physicochemical properties of Atrasentan I should be aware of?

A3: Understanding the physicochemical properties of Atrasentan is critical for successful formulation development. It is a synthetic organic compound with poor water solubility. The hydrochloride salt form is often used in research.[5][6]

Q4: How should I store Atrasentan powder and my prepared stock solutions?

A4: Proper storage is crucial to maintain the stability and integrity of Atrasentan.

• Powder: Store the solid powder at -20°C for long-term storage (up to 3 years).[4]

• Stock Solutions: Aliquot stock solutions into single-use volumes to avoid repeated freeze-thaw cycles. Store stock solutions in a solvent like DMSO at -80°C for up to 1 year or at -20°C for up to 1 month.[4][7]

Quantitative Data Summary

The following tables summarize the key physicochemical and solubility data for Atrasentan.

Table 1: Physicochemical Properties of Atrasentan

Property	Value	Source
Molecular Formula	C₂₉H₃₈N₂O₆	[8]
Molecular Weight	510.6 g/mol	[8]
pKa (Strongest Acidic)	3.02 (Predicted)	[6]
pKa (Strongest Basic)	8.17 (Predicted)	[6]
logP	4.09 (Predicted)	[6]

Table 2: Solubility of Atrasentan

Solvent	Solubility	Notes	Source
Water	Insoluble	[4][7]
DMSO	≥ 100 mg/mL	Use fresh, non-hygroscopic DMSO.[4][7]
Ethanol	≥ 10 mg/mL	[5]
0.1 M HCl	< 1 mg/mL	Insoluble even with sonication and heating.[1]
Formulation Vehicle	≥ 2.5 mg/mL	In vehicles such as 10% DMSO/40% PEG300/5% Tween-80/45% Saline.[2]

Experimental Protocols

Protocol 1: Preparation of Atrasentan Formulation for Oral Gavage (1 mg/mL)

This protocol details the preparation of a common vehicle for delivering a bolus oral dose of Atrasentan to rodents.

Materials:

• Atrasentan powder

• Dimethyl sulfoxide (DMSO), anhydrous

• Polyethylene glycol 300 (PEG300)

• Tween-80 (Polysorbate 80)

• Sterile Saline (0.9% NaCl)

• Sterile microcentrifuge tubes or vials

• Vortex mixer

Methodology:

• Weigh Atrasentan: Accurately weigh the required amount of Atrasentan powder in a sterile vial. For a final concentration of 1 mg/mL, you will need 1 mg of Atrasentan for every 1 mL of final solution.

• Initial Dissolution in DMSO: Add 10% of the final volume as DMSO. For a 1 mL final volume, add 100 µL of DMSO to the Atrasentan powder. Vortex thoroughly until the powder is completely dissolved, ensuring a clear solution. Gentle warming (to 37°C) may be applied if needed.[2]

• Add PEG300: Add 40% of the final volume as PEG300 (400 µL for a 1 mL final volume). Vortex until the solution is homogeneous and clear.[2]

• Add Tween-80: Add 5% of the final volume as Tween-80 (50 µL for a 1 mL final volume). Vortex again until the solution is clear and uniform.[2]

• Final Dilution with Saline: Slowly add the remaining 45% of the final volume as sterile saline (450 µL for a 1 mL final volume) while continuously vortexing. Add the saline dropwise to prevent precipitation.[2]

• Final Check & Use: The final solution should be clear. Prepare this formulation fresh before each use and administer immediately.

Protocol 2: Administration of Atrasentan via Oral Gavage in Mice

This protocol provides a standard procedure for oral gavage in mice, a common method for precise oral dosing in preclinical studies.

Materials:

• Prepared Atrasentan formulation

• Appropriately sized syringe (e.g., 1 mL)

• Stainless steel, ball-tipped oral gavage needle (18-20 gauge for adult mice)[9]

• Weigh scale

Methodology:

• Animal Weighing and Dose Calculation: Weigh the mouse accurately. Calculate the required dosing volume. The maximum recommended volume for oral gavage in mice is 10 mL/kg of body weight.[10][11] For a 25g mouse, the maximum volume would be 0.25 mL.

• Animal Restraint: Restrain the mouse by scruffing the skin over its neck and shoulders to immobilize the head and align the esophagus with the stomach. The body should be held in a vertical position.[11]

• Measure Insertion Depth: Before the first gavage, measure the correct insertion depth by holding the gavage needle alongside the mouse, with the tip at the corner of the mouth and the end at the last rib. Mark this depth on the needle.[12][13]

• Needle Insertion: Gently insert the ball-tipped needle into the diastema (the gap behind the incisors) and pass it over the tongue. Allow the mouse to swallow the needle as you advance it gently down the esophagus to the pre-measured depth. Do not force the needle. If resistance is met, withdraw and try again.[10][13]

• Administer Compound: Once the needle is correctly placed in the esophagus, administer the formulation slowly and steadily by depressing the syringe plunger.[11]

• Withdraw Needle: After administration, gently withdraw the needle in a single, smooth motion following the same path as insertion.[13]

• Post-Procedure Monitoring: Return the mouse to its cage and monitor it for several minutes for any signs of respiratory distress (e.g., gasping, fluid from the nose), which could indicate accidental tracheal administration.[13]

Visualizations

Below are diagrams illustrating the mechanism of action of Atrasentan and a typical experimental workflow for its in-vivo evaluation.

Caption: Atrasentan blocks Endothelin-1 (ET-1) from binding to its ETA receptor.

Caption: Generalized workflow for a preclinical in-vivo study of Atrasentan.

References

• 1. file.medchemexpress.com [file.medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. selleckchem.com [selleckchem.com]
• 5. caymanchem.com [caymanchem.com]
• 6. go.drugbank.com [go.drugbank.com]
• 7. journals.physiology.org [journals.physiology.org]
• 8. Atrasentan | C29H38N2O6 | CID 159594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. iacuc.ucsf.edu [iacuc.ucsf.edu]
• 10. research.sdsu.edu [research.sdsu.edu]
• 11. ouv.vt.edu [ouv.vt.edu]
• 12. research.fsu.edu [research.fsu.edu]
• 13. animalcare.ubc.ca [animalcare.ubc.ca]

Technical Support Center: ATR Inhibitor-Induced Anemia in Mouse Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering anemia in mouse models treated with ATR inhibitors.

Frequently Asked Questions (FAQs)

Q1: Why do ATR inhibitors cause anemia?

A1: ATR inhibitor-induced anemia is considered a class effect. The underlying mechanism is linked to the vulnerability of erythroblast precursors to iron-dependent reactive oxygen species (ROS), leading to enhanced ferroptosis. This results in a dose-dependent suppression of erythroblast proliferation and differentiation, which particularly affects reticulocyte counts and contributes to the development of anemia.[1]

Q2: What are the common clinical signs of anemia in mice?

A2: Common signs of anemia in mice include pale ears, tail, and footpads, decreased activity or lethargy, and an increased respiratory rate. In severe cases, mice may exhibit weakness and reluctance to move.

Q3: How can I monitor the development and severity of anemia in my mouse models?

A3: Regular monitoring of hematological parameters is crucial. This is typically done by collecting a small blood sample (e.g., via tail vein or saphenous vein) and performing a complete blood count (CBC). Key parameters to monitor include:

• Hemoglobin (Hgb): The primary indicator of oxygen-carrying capacity.

• Hematocrit (Hct): The percentage of red blood cells in the blood.

• Red Blood Cell (RBC) Count: The total number of red blood cells.

• Reticulocyte Count: Immature red blood cells, which indicate the bone marrow's response to anemia. A profound impact on reticulocytes is a key feature of ATR inhibitor-induced anemia.[1]

Troubleshooting Guides

Issue 1: Severe Anemia Observed with Continuous Dosing

Problem: My mice are developing severe anemia with daily administration of an ATR inhibitor.

Mitigation Strategies:

• Intermittent Dosing Schedules: Modifying the dose and schedule of the ATR inhibitor is a primary strategy to mitigate anemia.[1] Intermittent dosing allows for recovery of erythroid precursors and hemoglobin levels.[1] Several studies have shown that intermittent schedules, such as 3 days on/4 days off or 2 days on/2 days off, can reduce hematological toxicities while maintaining anti-tumor efficacy.[2][3][4]

• Dose Reduction: If intermittent dosing is not feasible or is still associated with significant anemia, a reduction in the daily dose of the ATR inhibitor should be considered.

Quantitative Data on Intermittent Dosing of RP-3500 in a Granta-519 Xenograft Model

Dosing Schedule	Red Blood Cell Count (10^6 cells/µL)	Reticulocyte Count (10^6 cells/µL)
Vehicle Control	~10.0	~0.4
5 days on / 2 days off	~7.5	~0.1
4 days on / 3 days off	~8.0	~0.15
3 days on / 4 days off	~9.0	~0.25
2 days on / 5 days off	~9.5	~0.3

Data adapted from a study on the ATR inhibitor RP-3500, showing that intermittent dosing schedules can minimize the reduction in red blood cell and reticulocyte counts compared to more continuous schedules.[5]

Issue 2: Anemia Persists Despite Intermittent Dosing

Problem: Even with an optimized intermittent dosing schedule, my mice are still anemic and showing clinical signs of distress.

Supportive Care Options:

• Erythropoietin (EPO) Administration: Recombinant human erythropoietin (rhEPO) can be used to stimulate the production of red blood cells. While specific protocols for ATR inhibitor-induced anemia are not well-established, protocols for chemotherapy- and radiation-induced anemia can be adapted.

• Blood Transfusion: In cases of severe, life-threatening anemia, a red blood cell (RBC) transfusion may be necessary to rapidly increase hemoglobin levels.

Experimental Protocols

Protocol 1: Monitoring ATR Inhibitor-Induced Anemia

• Animal Model: Use appropriate mouse strains for your cancer model (e.g., BALB/c, C57BL/6, immunodeficient strains for xenografts).

• ATR Inhibitor Administration: Administer the ATR inhibitor (e.g., AZD6738, Berzosertib, Elimusertib) via the appropriate route (e.g., oral gavage) at the desired dose and schedule.

• Blood Collection:

  • Collect 20-50 µL of blood from the tail vein or saphenous vein at baseline (before treatment) and at regular intervals during treatment (e.g., weekly or bi-weekly).

  • Use EDTA-coated micro-collection tubes to prevent coagulation.

• Complete Blood Count (CBC) Analysis:

  • Use an automated hematology analyzer calibrated for mouse blood.

  • Key parameters to measure are Hemoglobin (Hgb), Hematocrit (Hct), Red Blood Cell (RBC) count, and Reticulocyte count.

• Data Analysis: Compare the hematological parameters of the treated groups to the vehicle control group to assess the degree of anemia.

Protocol 2: Intermittent Dosing of an ATR Inhibitor (Example: AZD6738)

• Dose Preparation: Prepare AZD6738 in a suitable vehicle for oral administration.

• Dosing Schedule:

  • Continuous Dosing (for comparison): Administer AZD6738 daily by oral gavage.

  • Intermittent Dosing: Administer AZD6738 on a schedule such as:

    • 3 days on, followed by 4 days off.[6]

    • 2 days on, followed by 2 days off.[4]

• Monitoring: Monitor for signs of anemia and perform regular CBCs as described in Protocol 1 to compare the effects of different dosing schedules on hematological parameters.

Protocol 3: Supportive Care with Erythropoietin (Adapted from Radiation-Induced Anemia Models)

• Agent: Recombinant human erythropoietin (rhEPO).

• Dose and Administration: Administer rhEPO at a dose of 750 U/kg via subcutaneous (s.c.) injection.[7]

• Schedule: Administer rhEPO three times weekly, starting concurrently with or shortly after the initiation of ATR inhibitor treatment.[7]

• Monitoring: Monitor CBC parameters to assess the response to EPO treatment. Adjust the frequency or dose of EPO as needed based on the severity of anemia.

Protocol 4: Red Blood Cell (RBC) Transfusion for Severe Anemia

• Indication: Severe anemia with clinical signs of distress (e.g., lethargy, respiratory distress) or a critical drop in hemoglobin (e.g., below 7 g/dL).

• Blood Product: Use packed red blood cells (PRBC) or fresh whole blood from a donor mouse of the same strain.

• Volume:

  • Administer 10 ml/kg of PRBC over 3 hours.[8]

  • Alternatively, administer 20 ml/kg of whole blood over 4 hours.[8]

• Administration:

  • Warm the blood product to room temperature.

  • Administer the transfusion via a suitable route, such as retro-orbital injection (in neonatal mice) or through a catheterized vein (in adult mice). For retro-orbital injections in pups, use a 31 G needle and do not exceed 50 µL per orbital sinus.[9]

• Post-Transfusion Monitoring: Monitor the mouse closely for signs of circulatory overload (e.g., respiratory distress).[9] Perform a post-transfusion CBC to confirm an increase in hemoglobin and hematocrit.

Visualizations

Caption: ATR signaling pathway in response to DNA damage and its inhibition.

References

• 1. hematologyandoncology.net [hematologyandoncology.net]
• 2. Medicinal chemistry breakthroughs on ATM, ATR, and DNA-PK inhibitors as prospective cancer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. e-crt.org [e-crt.org]
• 4. Synergism of AZD6738, an ATR Inhibitor, in Combination with Belotecan, a Camptothecin Analogue, in Chemotherapy-Resistant Ovarian Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. The schedule of ATR inhibitor AZD6738 can potentiate or abolish antitumor immune responses to radiotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. d-nb.info [d-nb.info]
• 8. Anaemia | MSF Medical Guidelines [medicalguidelines.msf.org]
• 9. A Detailed Protocol for the Induction of Anemia and RBC Transfusion–associated Necrotizing Enterocolitis in Neonatal Mice - PMC [pmc.ncbi.nlm.nih.gov]

Addressing solubility issues with crystalline Atrasentan hydrochloride.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with crystalline Atrasentan hydrochloride. The following information is intended to help address common challenges, particularly those related to solubility, during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility profile of crystalline Atrasentan hydrochloride?

A1: Crystalline Atrasentan hydrochloride is slightly soluble in water.[1] Its solubility is highly dependent on the solvent and the pH of the solution. It is soluble in organic solvents like dimethyl sulfoxide (DMSO) and ethanol.[2][] For aqueous solutions, adjusting the pH to the acidic range can improve solubility.[4][5]

Q2: I am observing a white precipitate when preparing an aqueous solution of Atrasentan hydrochloride for in vivo studies. What could be the cause and how can I resolve this?

A2: Precipitation in aqueous solutions is a common issue due to the low aqueous solubility of Atrasentan. This can be caused by a variety of factors, including improper solvent composition, pH shifts, or temperature changes. To address this, consider using a co-solvent system. A frequently used formulation for oral administration in animal models involves first dissolving Atrasentan hydrochloride in DMSO and then creating a stable emulsion with other excipients like PEG300, Tween-80, and saline.[6]

Q3: Are there different crystalline forms of Atrasentan hydrochloride with different solubilities?

A3: Yes, different crystalline forms (polymorphs) of Atrasentan hydrochloride exist, and they exhibit different solubility profiles.[7][8] For example, studies have shown varying solubilities for Forms 1, 2, and 3 in solvents like 1,4-dioxane.[7] It is crucial to be aware of the specific crystalline form you are working with, as this can significantly impact its dissolution and bioavailability.

Q4: Can pH adjustment significantly improve the solubility of Atrasentan hydrochloride in aqueous solutions?

A4: Yes, pH has a significant effect on the aqueous solubility of Atrasentan hydrochloride. Adjusting the pH to 4 with hydrochloric acid (HCl) has been shown to increase its solubility in water.[4][5] However, it is important to note that at a very low pH, such as in 0.1 M HCl (pH 1), the compound is reported to be insoluble.[4][5] Therefore, careful optimization of pH is necessary.

Q5: What is the mechanism of action of Atrasentan?

A5: Atrasentan is a selective antagonist of the Endothelin-A (ETA) receptor.[7][9] Endothelin-1 (ET-1), upon binding to the ETA receptor, activates downstream signaling pathways that lead to effects such as vasoconstriction, cell proliferation, and inflammation.[1][10] Atrasentan blocks the binding of ET-1 to the ETA receptor, thereby inhibiting these downstream effects.[9][10]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Poor dissolution in aqueous media	Low intrinsic solubility of the crystalline form.	Utilize a co-solvent system. First, dissolve Atrasentan hydrochloride in a small amount of DMSO, then dilute with an aqueous vehicle containing solubilizing agents like PEG300 and Tween-80. Gentle heating and sonication can also aid dissolution.[4][5]
Precipitation upon dilution of DMSO stock solution with aqueous buffer	The drug is crashing out of the solution due to a change in solvent polarity.	Prepare the final solution by sequentially adding the co-solvents and the aqueous phase while mixing continuously to maintain stability. For in vivo preparations, a common protocol is 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[4]
Inconsistent results in biological assays	Variability in the concentration of the active compound due to incomplete dissolution or precipitation.	Always ensure the compound is fully dissolved before use. Visually inspect for any particulate matter. For quantitative analysis, it is advisable to filter the solution and measure the concentration of the filtrate using a validated analytical method like HPLC.
Difficulty dissolving the compound even with co-solvents	The specific crystalline form being used may have lower solubility.	If possible, characterize the crystalline form using techniques like X-ray powder diffraction (XRPD). Refer to literature that specifies protocols for the particular polymorph. If different polymorphs are available, testing their relative solubilities may be beneficial.[7]

Quantitative Solubility Data

The solubility of crystalline Atrasentan hydrochloride can vary significantly depending on the solvent and conditions used. The tables below summarize available quantitative data.

Table 1: Solubility in Common Solvents

Solvent	Concentration (mg/mL)	Molar Concentration (mM)	Conditions
DMSO	28.57 - 30	52.22 - 54.84	Requires sonication[4][5][11]
Ethanol	≥10	-	-
Water	0.4 - 0.5	0.73 - 0.91	Requires pH adjustment to 4 with HCl, sonication, and heating to 60°C[4][5]
0.1 M HCl	< 1	-	Insoluble[4][5]
1,4-Dioxane (Form 2)	35.60 ± 1.82	-	25°C[7]
1,4-Dioxane (Form 1 & 3)	~16.6	-	25°C[7]

Table 2: Solubility in In Vivo Formulations

Formulation	Concentration (mg/mL)	Molar Concentration (mM)	Notes
10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline	≥ 2.5	≥ 4.57	Clear solution[4][11]
10% DMSO, 90% (20% SBE-β-CD in saline)	≥ 2.5	≥ 4.57	Clear solution[4][11]
10% DMSO, 90% Corn Oil	≥ 2.5	≥ 4.57	Clear solution[4][11]
0.5% CMC-Na/saline water	0.75	1.37	Clear solution; Requires ultrasonic and warming[11]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution in DMSO

• Weigh the desired amount of crystalline Atrasentan hydrochloride in a sterile vial.

• Add the appropriate volume of newly opened, anhydrous DMSO to achieve the target concentration (e.g., 28.57 mg/mL).[4]

• Sonicate the mixture in a water bath until the solid is completely dissolved. A clear solution should be obtained.

• Store the stock solution at -20°C or -80°C for long-term stability.[4] It is recommended to use freshly prepared solutions.

Protocol 2: Preparation of an In Vivo Formulation for Oral Administration

This protocol is adapted for a final concentration of ≥ 2.5 mg/mL.

• Start with a concentrated stock solution of Atrasentan hydrochloride in DMSO (e.g., 25 mg/mL).

• In a sterile tube, add 400 µL of PEG300.

• To the PEG300, add 100 µL of the Atrasentan hydrochloride DMSO stock solution and mix thoroughly until the solution is clear.

• Add 50 µL of Tween-80 to the mixture and mix until a clear solution is maintained.

• Finally, add 450 µL of saline to bring the total volume to 1 mL. Mix gently to ensure homogeneity.

• The final composition will be 10% DMSO, 40% PEG300, 5% Tween-80, and 45% saline.[4] This formulation should be prepared fresh before use.

Visualizations

References

• 1. A network map of endothelin mediated signaling pathway - PMC [pmc.ncbi.nlm.nih.gov]
• 2. caymanchem.com [caymanchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Atrasentan hydrochloride | Endothelin Receptor | TargetMol [targetmol.com]
• 6. researchgate.net [researchgate.net]
• 7. US20080132710A1 - Atrasentan hydrochloride crystalline form 2 - Google Patents [patents.google.com]
• 8. US9364458B2 - Stabilized pharmaceutical dosage forms comprising atrasentan - Google Patents [patents.google.com]
• 9. go.drugbank.com [go.drugbank.com]
• 10. What is Atrasentan used for? [synapse.patsnap.com]
• 11. file.medchemexpress.com [file.medchemexpress.com]

Optimizing treatment schedules for ATR inhibitors with DNA damaging agents.

Welcome to the technical support center for researchers, scientists, and drug development professionals working on the optimization of treatment schedules for ATR inhibitors (ATRi) in combination with DNA damaging agents. This resource provides troubleshooting guidance, frequently asked questions (FAQs), detailed experimental protocols, and key data summaries to support your research.

Frequently Asked Questions (FAQs) and Troubleshooting

This section addresses common issues and questions that may arise during your experiments.

Q1: What is the optimal timing for administering an ATR inhibitor relative to a DNA damaging agent to achieve maximum synergy?

A: Preclinical studies consistently show that the timing of administration is critical for efficacy. The optimal schedule involves administering the ATR inhibitor after the DNA damaging agent.

• In Vitro Studies: Transient exposure (e.g., 2 hours) to an ATR inhibitor is highly effective when added after the DNA damaging drug. Maximum activity is observed when the ATRi is added at the point of peak S-phase cell accumulation and ATR activation (measured by P-Chk1) following the initial treatment.[1][2]

• In Vivo Xenograft Models: The most effective synergy is typically achieved when the ATR inhibitor is administered 12 to 24 hours after the DNA damaging drug.[1][2] Dosing the ATR inhibitor before, or more than 48 hours after, the DNA damaging agent has been shown to provide limited benefit.[1][2] This schedule has been shown to have a minimal impact on the tolerability profile of the DNA damaging drug.[1][2]

Troubleshooting:

• Low Synergy: If you observe limited synergy, verify your treatment schedule. Ensure the ATRi is administered during the window of peak DNA damage response activation, which you can confirm by measuring phosphorylated Chk1 (p-Chk1) levels at various time points after administering the DNA damaging agent.[1][2]

• High Toxicity: If you observe high toxicity in animal models, consider that this may be due to overlapping toxicities, especially with platinum-based agents.[3] An intermittent "on-off" dosing schedule may be required to improve tolerability.[4]

Q2: Why am I not observing a synergistic effect between the ATR inhibitor and the DNA damaging agent in my cancer cell line?

A: The synergistic potential of this combination can be highly dependent on the genetic background of the cancer cells.

• ATM/p53 Pathway Status: Cancer cells with defects in the compensatory DNA repair pathway mediated by ATM and its substrate p53 are often especially sensitive to ATR inhibition.[1] The combination of an ATR inhibitor with a DNA damaging agent is often more synergistic in cell lines with a TP53 mutation.[5]

• Replication Stress: Cancers with high levels of replication stress, such as those with rapid growth or specific oncogene overexpression (e.g., Myc, Ras, Cyclin E), are more reliant on the ATR pathway for survival, making them more vulnerable to this combination therapy.[3][6][7]

• DNA Repair Defects: Deficiencies in Homologous Recombination Repair (HRR), such as mutations in BRCA2 or XRCC3, and Base Excision Repair (BER), such as XRCC1 defects, can confer sensitivity to ATR inhibitors.[8]

• Agent-Specific Synergy: Some DNA damaging agents show more robust synergy than others. Cisplatin, gemcitabine, and topoisomerase inhibitors have demonstrated significant synergy with ATR inhibitors in numerous studies.[3][9]

Troubleshooting:

• Cell Line Characterization: Characterize the ATM and p53 status of your cell lines. Isogenic cell lines (with and without a specific gene knockout) can be a powerful tool to confirm the dependency on a specific pathway.[5]

• Assess Replication Stress: Use biomarkers like phosphorylated RPA (pRPASer4/8) and γH2AX to assess the basal level of replication stress in your cell panel. Higher levels may predict greater sensitivity.[10]

• Test Different Agents: If one class of DNA damaging agent is not effective, consider testing another (e.g., switch from a platinum agent to a topoisomerase I inhibitor).[9]

Q3: How can I confirm that my ATR inhibitor is effectively engaging its target in vitro and in vivo?

A: Measuring the phosphorylation of downstream targets of ATR is the most direct way to assess target engagement.

• Primary Biomarker: The most reliable pharmacodynamic biomarker is the phosphorylation of Chk1 on Ser345 (p-Chk1), a direct substrate of ATR.[11] Effective ATR inhibition should lead to a significant reduction in DNA damage-induced p-Chk1 levels.[1][2]

• Secondary Biomarker: Phosphorylation of the histone variant H2AX at Ser139 (γH2AX) is a general marker of DNA damage.[11] While ATR does contribute to γH2AX formation in response to replication stress, its inhibition by an ATRi can be assessed shortly after treatment with an agent like hydroxyurea.[11] However, interpreting γH2AX levels can be complex, as the combination of an ATRi and a DNA damaging agent is expected to ultimately increase γH2AX due to unresolved DNA damage and replication catastrophe.[12][13]

Troubleshooting:

• No Change in p-Chk1: If you do not see a decrease in induced p-Chk1 levels, you may have issues with inhibitor potency, concentration, or cell permeability. Verify the inhibitor's activity and consider increasing the dose.

• Timing is Critical: The window for observing p-Chk1 inhibition can be transient. Perform a time-course experiment to identify the optimal time point for analysis after treatment.[11]

Q4: What is the optimal scheduling strategy when combining an ATR inhibitor with a PARP inhibitor?

A: Unlike the sequential scheduling recommended for traditional DNA damaging agents, combining ATR inhibitors with PARP inhibitors (PARPi) appears most effective with a concurrent schedule.

• In Vitro Studies: The optimal activity for the ATRi/PARPi combination is achieved with transient, concurrent exposure to both agents.[5]

• In Vivo Studies: Preclinical data shows that concurrent administration of both inhibitors using a discontinuous or intermittent schedule (e.g., twice-weekly dosing) is both effective and well-tolerated.[5][14] This approach helps to balance the strong synergistic anti-tumor activity with the potential for hematological toxicities.[14] This contrasts with the sequential dosing that is optimal for ATR inhibitors combined with DNA-damaging chemotherapies.[5]

Troubleshooting:

• Suboptimal Efficacy: If you are using a sequential schedule for an ATRi/PARPi combination, switch to a concurrent dosing regimen. In vitro and in vivo data reveal that concomitant inhibition is required for maximal synergy.[14]

• Toxicity: If concurrent continuous dosing is too toxic, implement an intermittent schedule with treatment-free periods. This has been shown to mitigate side effects, such as impacts on red blood cell counts, while maintaining efficacy.[14]

Quantitative Data Summary

The following tables summarize key quantitative data from preclinical and clinical studies.

Table 1: Summary of Clinical Trial Data for ATR Inhibitors in Combination Therapy

ATR Inhibitor	Combination Agent(s)	Cancer Type(s)	Key Findings & Response Rates	Dose-Limiting Toxicities (DLTs)
Berzosertib (M6620)	Gemcitabine	Advanced Solid Tumors	5 Partial Responses (PRs) out of 52 patients. All 5 had prior platinum therapy.[3]	Grade 4 thrombocytopenia, Grade 3 neutropenia.[3]
Berzosertib (M6620)	Cisplatin	Advanced Solid Tumors	4 PRs, 15 Stable Disease (SD) out of 31 patients.[3]	Grade 3 hypersensitivity, Grade 3 increase in alanine aminotransferase.[3]
Ceralasertib (AZD6738)	Olaparib (PARP Inhibitor)	Relapsed/Refractory Cancers with DDR alterations	Overall Response Rate (ORR): 8%; Clinical Benefit Rate (CBR): 62.5%.[3]	Not specified in source.
Ceralasertib (AZD6738)	Carboplatin	Advanced Cancers	4 PRs (2 confirmed), 18 SD out of 34 evaluable patients.[3]	Grade 4 thrombocytopenia, Grade 3 neutropenia.[3]
Elimusertib (BAY 1895344)	Monotherapy	Advanced Solid Tumors with DDR alterations	Demonstrated promising antitumor activity across a range of tumors.[15]	Not specified in source.
Camonsertib	Talazoparib, Niraparib, or Olaparib (PARP Inhibitors)	Relapsed/Refractory Solid Tumors with DDR alterations	Clinical Benefit Rate: 48% in 90 heavily pretreated patients. ORR in late-line ovarian cancer: 32%.[16]	Transient hematologic adverse effects.[16]

Table 2: Summary of Preclinical Dosing Schedules for Optimal Synergy

Combination Class	Optimal Schedule	Rationale / Key Finding	Supporting Evidence
ATRi + DNA Damaging Agents (e.g., Cisplatin, Gemcitabine)	Sequential: ATRi administered 12-24 hours after the damaging agent.	Maximizes efficacy by targeting cells arrested in S-phase with activated ATR signaling. Dosing ATRi before the agent provides limited benefit.	[1][2]
ATRi + Topoisomerase I Inhibitors (e.g., Irinotecan)	Sequential: ATRi administered after the TOP1 inhibitor.	ATR inhibition abrogates the S-phase checkpoints induced by TOP1 inhibitors, leading to replication catastrophe and enhanced cell killing.	[12][17]
ATRi + PARP Inhibitors (e.g., Olaparib, Niraparib)	Concurrent: Both agents administered at the same time, often on an intermittent schedule.	Concomitant blockade of both DNA repair pathways is required for maximal synergy. Intermittent scheduling improves tolerability.	[5][14]
ATRi + Radiotherapy	Concurrent: ATRi administered with radiation.	ATR inhibition prevents the repair of radiation-induced DNA damage and abrogates the G2 checkpoint, forcing cells into mitosis with lethal damage.	[18][19]

Experimental Protocols

Protocol 1: Assessing Synergy with Cell Viability Assays

This protocol describes how to determine the synergistic interaction between an ATR inhibitor and a DNA damaging agent by measuring the shift in the half-maximal inhibitory concentration (IC₅₀).

Methodology:

• Cell Seeding: Plate cancer cells in 96-well plates at a density that allows for logarithmic growth over the course of the experiment (typically 96 hours).

• Drug Preparation: Prepare a dilution series for the DNA damaging agent (e.g., cisplatin) and a fixed, non-toxic concentration of the ATR inhibitor (e.g., VX-970).

• Treatment:

  • Add the dilution series of the DNA damaging agent to the cells.

  • After a predetermined time (e.g., 24 hours, to allow for DNA damage and cell cycle arrest), add the fixed concentration of the ATR inhibitor to a parallel set of wells. Include controls for each drug alone and a vehicle-only control.

• Incubation: Incubate the plates for a total of 72-96 hours.

• Viability Assay: Measure cell viability using a standard method such as AlamarBlue, CellTiter-Glo, or Sulforhodamine B (SRB) assay.

• Data Analysis:

  • Generate dose-response curves for the DNA damaging agent alone and in combination with the ATR inhibitor.

  • Calculate the IC₅₀ value for each condition.

  • The "IC₅₀ shift" or Dose Enhancement Ratio (DER) is calculated by dividing the IC₅₀ of the DNA damaging agent alone by the IC₅₀ in combination with the ATRi. A value greater than 1 indicates synergy.[9][20] Alternatively, calculate the Combination Index (CI), where CI < 1 indicates synergy.[21]

Protocol 2: Western Blotting for p-Chk1 (Pharmacodynamic Biomarker)

This protocol details the detection of p-Chk1 (Ser345) to confirm ATRi target engagement.

Methodology:

• Experimental Setup: Treat cells with a DNA damaging agent (e.g., 2 mM hydroxyurea for 1-2 hours) to induce ATR activity. In a parallel sample, pre-treat with the ATR inhibitor for 30-60 minutes before adding the DNA damaging agent.

• Cell Lysis: Harvest cells and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors to preserve protein phosphorylation.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Transfer: Load equal amounts of protein onto a polyacrylamide gel, separate by electrophoresis, and transfer the proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane (e.g., with 5% BSA or non-fat milk in TBST) for 1 hour.

  • Incubate with a primary antibody specific for p-Chk1 (Ser345) overnight at 4°C.

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Normalize the p-Chk1 signal to a loading control (e.g., total Chk1, β-actin, or GAPDH). A successful ATRi treatment will show a marked reduction in the DNA damage-induced p-Chk1 signal.[1][11]

Protocol 3: Immunofluorescence for γH2AX (DNA Damage Marker)

This protocol is for visualizing and quantifying DNA double-strand breaks and replication stress.

Methodology:

• Cell Culture: Grow cells on glass coverslips in a multi-well plate.

• Treatment: Treat cells with the DNA damaging agent, the ATR inhibitor, or the combination according to your optimized schedule. Include an untreated control.

• Fixation and Permeabilization:

  • Wash cells with PBS.

  • Fix with 4% paraformaldehyde for 15 minutes.

  • Permeabilize with 0.25% Triton X-100 in PBS for 10 minutes.

• Immunostaining:

  • Block with 1% BSA and 10% normal goat serum in PBST for 1 hour.

  • Incubate with a primary antibody against γH2AX (p-H2AX Ser139) overnight at 4°C.

  • Wash and incubate with a fluorescently-labeled secondary antibody (e.g., Alexa Fluor 488) for 1 hour in the dark.

• Mounting and Imaging: Mount the coverslips onto microscope slides using a mounting medium containing DAPI to stain the nuclei. Acquire images using a fluorescence or confocal microscope.

• Analysis: Quantify the number and intensity of γH2AX foci per nucleus using image analysis software (e.g., ImageJ/Fiji). A significant increase in γH2AX foci in the combination treatment group compared to single agents indicates enhanced DNA damage.[10][11][13]

Visualizations

Signaling Pathway and Experimental Workflows

Caption: ATR signaling pathway in response to DNA damage and its inhibition.

Caption: Experimental workflow for optimizing ATRi and DNA damaging agent schedules.

Caption: Logical relationship of synthetic lethality with ATR inhibitors.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. researchgate.net [researchgate.net]
• 3. targetedonc.com [targetedonc.com]
• 4. biorxiv.org [biorxiv.org]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Clinical trial tests ATR inhibitor in difficult-to-treat cancers - VUMC News [news.vumc.org]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Common cancer-associated imbalances in the DNA damage response confer sensitivity to single agent ATR inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Potentiation of tumor responses to DNA damaging therapy by the selective ATR inhibitor VX-970 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Development of pharmacodynamic biomarkers for ATR inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 12. aacrjournals.org [aacrjournals.org]
• 13. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 14. aacrjournals.org [aacrjournals.org]
• 15. Therapies targeting DNA damage response show promising antitumor activity | MD Anderson Cancer Center [mdanderson.org]
• 16. oncologynewscentral.com [oncologynewscentral.com]
• 17. Phase I Study of ATR Inhibitor M6620 in Combination With Topotecan in Patients With Advanced Solid Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Recent Advances in Synergistic Antitumor Effects Exploited from the Inhibition of Ataxia Telangiectasia and RAD3-Related Protein Kinase (ATR) - PMC [pmc.ncbi.nlm.nih.gov]
• 19. JCI Insight - ATR inhibition radiosensitizes cells through augmented DNA damage and G2 cell cycle arrest abrogation [insight.jci.org]
• 20. researchgate.net [researchgate.net]
• 21. Preclinical Investigation of Inhibition of the DNA Damage Response as a Targetted Therapy in Myeloproliferative Neoplasms Shows Synergism of ATR Inhibitors with Standard-of-Care Treatment [mdpi.com]

Reference Data & Comparative Studies

Atrasentan vs. Zibotentan: A Comparative Analysis of Efficacy in Prostate Cancer Models

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of two selective endothelin-A (ET-A) receptor antagonists, Atrasentan and Zibotentan, in the context of prostate cancer models. Both compounds were developed to target the endothelin-1 (ET-1) signaling pathway, which is implicated in tumor growth, progression, and metastasis. Despite initial preclinical promise, both agents ultimately failed to demonstrate a significant survival benefit in late-stage clinical trials for castration-resistant prostate cancer (CRPC). This guide summarizes the key preclinical and clinical data to inform future research and development in this area.

Mechanism of Action: Targeting the Endothelin-A Receptor

Atrasentan and Zibotentan are competitive antagonists of the endothelin-A (ET-A) receptor. In prostate cancer, the ET-1 axis plays a significant role in promoting tumorigenesis through various mechanisms:

• Cell Proliferation and Survival: Activation of the ET-A receptor by its ligand, ET-1, triggers downstream signaling cascades, including the PI3K/Akt and MAPK pathways, which promote cell proliferation and inhibit apoptosis.

• Bone Metastasis: The ET-1 pathway is heavily involved in the vicious cycle of prostate cancer bone metastases, stimulating osteoblast activity and contributing to the formation of osteoblastic lesions.

• Angiogenesis: ET-1 can induce the secretion of vascular endothelial growth factor (VEGF), promoting the formation of new blood vessels that supply tumors.

• Pain: ET-1 signaling is also implicated in mediating cancer-associated pain.

By blocking the ET-A receptor, Atrasentan and Zibotentan were designed to inhibit these pro-tumorigenic processes.

Preclinical Efficacy

While direct head-to-head preclinical studies are limited, individual investigations have demonstrated the in vitro and in vivo activity of both compounds in prostate cancer models.

In Vitro Studies

Parameter	Atrasentan	Zibotentan
Target	Selective Endothelin-A (ET-A) Receptor Antagonist	Potent and Selective Endothelin-A (ET-A) Receptor Antagonist
IC50	Not explicitly stated in reviewed literature	13 nM[1]
Effect on Apoptosis	Reduces paclitaxel-induced apoptosis in prostate cancer cell lines.[2]	Inhibits apoptosis in various tumor cell lines, including prostate.[1]
Effect on Proliferation	Inhibits cell proliferation.[3]	Inhibits cellular proliferation in a range of tumor cell lines.[1]

In Vivo Studies (Xenograft Models)

Parameter	Atrasentan	Zibotentan
Animal Model	Murine models	Murine tumor xenograft models
Tumor Models	Prostate cancer xenografts, including models of bone metastasis.	Prostate, ovarian, breast, and other cancer xenografts.[1]
Dosage and Administration	Not explicitly stated in reviewed literature	10 mg/kg/day (intraperitoneal) or 50 mg/kg/day (oral).[1]
Observed Effects	- Significantly inhibits the development of osteoblastic response to cancer in bone.[4] - In combination with paclitaxel, significantly decreased prostate tumor growth more than either agent alone.[2]	- Inhibited tumor cell proliferation and mortality.[1] - Inhibited blood vessel growth in tumor explants at 25 and 50 mg/kg/day (oral).[1]

Clinical Efficacy in Prostate Cancer

Both Atrasentan and Zibotentan progressed to Phase III clinical trials for patients with metastatic and non-metastatic castration-resistant prostate cancer (CRPC). However, both ultimately failed to meet their primary endpoints of improving overall survival (OS) or progression-free survival (PFS).

Summary of Key Phase III Clinical Trial Results

Trial Parameter	Atrasentan	Zibotentan
Patient Population	Non-metastatic and metastatic hormone-refractory prostate cancer (HRPC) / CRPC.	Non-metastatic and metastatic castration-resistant prostate cancer (CRPC).
Primary Endpoints	Time to Disease Progression (TTP), Overall Survival (OS).	Overall Survival (OS), Progression-Free Survival (PFS).
Key Findings	- Did not significantly delay median TTP compared to placebo.[4][5] - No significant improvement in overall survival.[4][5] - Showed some biological activity, such as slowing the increase in bone alkaline phosphatase (BALP) and lengthening PSA doubling time.[4][5]	- Did not significantly improve OS or PFS compared to placebo or in combination with docetaxel.[6][7][8] - Trials were terminated early due to lack of efficacy.[7]
Common Adverse Events	Peripheral edema, nasal congestion, headache.[4][5]	Peripheral edema, headache, nasal congestion.[6][7]

Experimental Protocols

Detailed experimental protocols from the primary preclinical research are not fully available in the public domain. However, based on the reviewed literature, the following methodologies were likely employed.

In Vitro Apoptosis Assay (General Protocol)

• Cell Culture: Prostate cancer cell lines (e.g., PC-3, LNCaP) are cultured in appropriate media and conditions.

• Treatment: Cells are treated with varying concentrations of Atrasentan or Zibotentan, with or without a cytotoxic agent like paclitaxel.

• Apoptosis Induction: Apoptosis is induced, for example, by treatment with paclitaxel.

• Staining: Cells are stained with apoptosis markers such as Annexin V and propidium iodide (PI).

• Analysis: The percentage of apoptotic cells is quantified using flow cytometry.

In Vivo Xenograft Study (General Protocol)

• Animal Model: Immunocompromised mice (e.g., nude mice) are used.

• Cell Implantation: Human prostate cancer cells (e.g., PC-3 for bone metastasis models, LNCaP for subcutaneous models) are implanted either subcutaneously or orthotopically (e.g., intra-tibial or intra-cardiac injection for bone metastasis studies).

• Tumor Growth: Tumors are allowed to establish and reach a predetermined size.

• Treatment: Mice are randomized to receive vehicle control, Atrasentan, or Zibotentan at specified doses and schedules (e.g., daily oral gavage).

• Tumor Measurement: Tumor volume is measured regularly using calipers (for subcutaneous tumors) or monitored by bioluminescence imaging (for orthotopic models).

• Endpoint Analysis: At the end of the study, tumors are excised for histological and molecular analysis. Survival and metastasis are also assessed.

Signaling Pathways and Experimental Workflows

Caption: ET-1 signaling pathway in prostate cancer.

References

• 1. Zibotentan (ZD4054) [openinnovation.astrazeneca.com]
• 2. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 3. cancernetwork.com [cancernetwork.com]
• 4. Phase 3, Randomized Controlled Trial of Atrasentan in Patients with Nonmetastatic Hormone-Refractory Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Phase 3, randomized, controlled trial of atrasentan in patients with nonmetastatic, hormone-refractory prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Phase 3, randomized, placebo-controlled study of zibotentan (ZD4054) in patients with castration-resistant prostate cancer metastatic to bone - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Phase III, randomized, placebo-controlled study of once-daily oral zibotentan (ZD4054) in patients with non-metastatic castration-resistant prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Scholars@Duke publication: Phase III, randomized, placebo-controlled study of docetaxel in combination with zibotentan in patients with metastatic castration-resistant prostate cancer. [scholars.duke.edu]

Unlocking a New Front in Oncology: ATR Inhibition Shows Significant Promise in ATM-Deficient Cancers

A growing body of preclinical and clinical research validates the therapeutic strategy of targeting the Ataxia Telangiectasia and Rad3-related (ATR) kinase in cancers harboring a deficiency in the Ataxia-Telangiectasia Mutated (ATM) gene. This approach, rooted in the concept of synthetic lethality, has demonstrated significant efficacy, leading to increased tumor cell death and stalled proliferation. This guide provides a comprehensive comparison of key ATR inhibitors, their performance against other therapeutic alternatives, and the experimental data supporting their validation.

The DNA Damage Response (DDR) is a complex signaling network essential for maintaining genomic integrity. Two pivotal kinases in this network are ATM and ATR. While both play crucial roles, they are activated by different types of DNA damage. ATM primarily responds to DNA double-strand breaks (DSBs), whereas ATR is activated by single-stranded DNA (ssDNA) regions that arise from replication stress.[1][2] In healthy cells, these pathways have partially overlapping functions, creating a robust system for DNA repair.

However, many cancers exhibit defects in specific DDR pathways, making them reliant on the remaining functional pathways for survival. Cancers with a loss-of-function mutation in the ATM gene are a prime example. These tumors become highly dependent on the ATR signaling pathway to manage DNA damage and replication stress.[3][4] This dependency creates a therapeutic vulnerability: inhibiting ATR in ATM-deficient cancer cells leads to a catastrophic failure of the DDR, resulting in synthetic lethality and selective tumor cell killing, while sparing normal, ATM-proficient cells.[3][5]

Several ATR inhibitors, including ceralasertib (AZD6738), berzosertib (VX-970/M6620), and elimusertib (BAY1895344), are currently in various stages of preclinical and clinical development.[6][7][8] These inhibitors have shown promising results, both as monotherapies and in combination with other DNA-damaging agents, in ATM-deficient cancer models.

Comparative Efficacy of ATR Inhibitors in ATM-Deficient vs. ATM-Proficient Cancer Models

The selective efficacy of ATR inhibitors in ATM-deficient cancers is a cornerstone of this therapeutic strategy. The following tables summarize key quantitative data from preclinical studies, comparing the effects of these inhibitors on cancer cells with and without functional ATM.

Cell Line	Cancer Type	ATM Status	ATR Inhibitor	IC50 (µM)	Fold-Sensitization (ATM-proficient/ATM-deficient)	Reference
H23	Non-Small Cell Lung Cancer	Deficient	Ceralasertib (AZD6738)	2.38	~2.3x (vs. A549)	[9]
A549	Non-Small Cell Lung Cancer	Proficient	Ceralasertib (AZD6738)	>5	-	[10]
SNU-601	Gastric Cancer	Deficient	Ceralasertib (AZD6738)	~0.5	>2x (vs. SNU-484)	[11][12]
SNU-484	Gastric Cancer	Proficient	Ceralasertib (AZD6738)	>1	-	[11]
Cal-27	Head and Neck Squamous Cell Carcinoma	Proficient	Berzosertib (VX-970)	0.285	-	[13]
FaDu	Head and Neck Squamous Cell Carcinoma	Proficient	Berzosertib (VX-970)	0.252	-	[13]
LoVo	Colorectal Cancer	Deficient	Elimusertib (BAY1895344)	Not Specified	Sensitive	[14]

Table 1: In Vitro Sensitivity of Cancer Cell Lines to ATR Inhibitors. This table highlights the increased sensitivity of ATM-deficient cancer cell lines to ATR inhibitors, as indicated by lower IC50 values compared to ATM-proficient lines.

Xenograft Model	Cancer Type	ATM Status	ATR Inhibitor	Treatment	Tumor Growth Inhibition (%)	Reference
LoVo	Colorectal Cancer	Deficient	Ceralasertib (AZD6738)	50 mg/kg, once daily	Significant	[10]
NCI-H23	Non-Small Cell Lung Cancer	Deficient	Ceralasertib (AZD6738)	50 mg/kg, once daily	Significant	[10]
A549	Non-Small Cell Lung Cancer	Proficient	Ceralasertib (AZD6738)	50 mg/kg, once daily	No significant activity	[10]
LoVo	Colorectal Cancer	Deficient	ATR PROTAC ([I])	12.5 mg/kg, twice daily	39.5	[14]
LoVo	Colorectal Cancer	Deficient	ATR PROTAC ([I])	25 mg/kg, twice daily	51.8	[14]
PDX Models (various)	Solid Tumors	Deficient	Elimusertib (BAY1895344)	40 mg/kg, twice a day, 3 days on/4 days off	Partial or Complete Response in 4/21 models	[15]

Table 2: In Vivo Efficacy of ATR Inhibitors in Xenograft Models. This table demonstrates the potent anti-tumor activity of ATR inhibitors in ATM-deficient xenograft models, leading to significant tumor growth inhibition.

ATR Inhibition vs. PARP Inhibition in ATM-Deficient Cancers

While ATR inhibitors represent a promising strategy, Poly (ADP-ribose) polymerase (PARP) inhibitors have also been investigated for their efficacy in tumors with DNA damage repair deficiencies, including ATM mutations. However, studies suggest that ATM-deficient cancers may be more sensitive to ATR inhibition than to PARP inhibition.

Cancer Model	ATM Status	Treatment	Outcome	Reference
Prostate Cancer Cell Lines	Deficient	PARP Inhibitor (Olaparib)	Minimal impact on sensitivity	[3]
Prostate Cancer Cell Lines	Deficient	ATR Inhibitor (VX-970)	Robustly sensitized cells	[3]
Mantle Cell Lymphoma	Deficient (with p53 mutation)	PARP Inhibitor (Olaparib)	Increased sensitivity	[16]
Bladder Cancer Preclinical Models	Deficient	PARP Inhibitor (Olaparib)	Significant increase in sensitivity	[17]
Bladder Cancer Preclinical Models	Deficient	ATR Inhibitor (Berzosertib)	Significant increase in sensitivity	[17]

Table 3: Comparison of ATR and PARP Inhibitor Efficacy in ATM-Deficient Models. This table suggests that while PARP inhibitors can be effective in some ATM-deficient contexts, ATR inhibitors may offer a more robust therapeutic window.

Signaling Pathways and Experimental Workflows

To understand the mechanism of action and the experimental validation of ATR inhibition, it is crucial to visualize the underlying biological processes.

Figure 1: ATM and ATR Signaling Pathways and Therapeutic Intervention. This diagram illustrates the distinct activation of ATM and ATR pathways in response to different types of DNA damage. It also depicts the principle of synthetic lethality, where simultaneous inactivation of ATM (through deficiency) and ATR (through inhibition) leads to cancer cell death.

Figure 2: General Experimental Workflow for Validating ATR Inhibitors. This diagram outlines the key in vitro and in vivo experiments performed to assess the efficacy and mechanism of action of ATR inhibitors in ATM-deficient cancers.

Detailed Experimental Protocols

Reproducibility and standardization are paramount in scientific research. The following are detailed methodologies for the key experiments cited in this guide.

Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cancer cells (both ATM-deficient and proficient) in 96-well plates at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Treatment: Treat the cells with a serial dilution of the ATR inhibitor or vehicle control for 72 hours.

• MTT Addition: Add 20 µL of 5 mg/mL MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C.

• Formazan Solubilization: Remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control and determine the IC50 values.

Clonogenic Survival Assay

• Cell Seeding: Plate a known number of single cells (e.g., 200-1000 cells) in 6-well plates.

• Treatment: Treat the cells with the ATR inhibitor for 24 hours.

• Incubation: Remove the drug-containing medium, wash with PBS, and add fresh medium. Incubate the plates for 10-14 days to allow for colony formation.

• Fixation and Staining: Fix the colonies with a mixture of methanol and acetic acid (3:1) and stain with 0.5% crystal violet.

• Colony Counting: Count the number of colonies containing at least 50 cells.

• Data Analysis: Calculate the surviving fraction for each treatment condition relative to the untreated control.[18][19][20][21][22]

Western Blot Analysis

• Protein Extraction: Lyse treated and untreated cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration using a BCA assay.

• SDS-PAGE: Separate equal amounts of protein (20-40 µg) on a polyacrylamide gel.

• Protein Transfer: Transfer the separated proteins to a PVDF membrane.

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

• Antibody Incubation: Incubate the membrane with primary antibodies against proteins of interest (e.g., γH2AX, p-CHK1, total CHK1, Actin) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

• Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.[23][24][25][26][27]

Immunofluorescence for γH2AX Foci

• Cell Culture and Treatment: Grow cells on coverslips and treat with the ATR inhibitor.

• Fixation and Permeabilization: Fix the cells with 4% paraformaldehyde and permeabilize with 0.2% Triton X-100.

• Blocking: Block with 1% BSA in PBS.

• Primary Antibody Incubation: Incubate with a primary antibody against γH2AX.

• Secondary Antibody Incubation: Incubate with a fluorescently labeled secondary antibody.

• Counterstaining and Mounting: Counterstain the nuclei with DAPI and mount the coverslips on microscope slides.

• Imaging: Acquire images using a fluorescence microscope.

• Quantification: Quantify the number of γH2AX foci per nucleus using image analysis software.[28][29][30][31][32]

Cell Cycle Analysis by Flow Cytometry

• Cell Harvesting and Fixation: Harvest cells and fix them in ice-cold 70% ethanol.

• Staining: Resuspend the fixed cells in a staining solution containing propidium iodide (PI) and RNase A.[1][33][34][35][36]

• Flow Cytometry: Analyze the stained cells using a flow cytometer.

• Data Analysis: Analyze the DNA content histograms to determine the percentage of cells in G1, S, and G2/M phases of the cell cycle.

Conclusion

The validation of ATR inhibition as a therapeutic strategy in ATM-deficient cancers represents a significant advancement in precision oncology. The robust preclinical data, demonstrating the synthetic lethal interaction and selective killing of cancer cells, has paved the way for ongoing clinical trials. The comparative efficacy data presented in this guide underscores the potential of ATR inhibitors to provide a much-needed therapeutic option for patients with ATM-deficient tumors. Further research will continue to refine patient selection biomarkers and explore optimal combination strategies to maximize the clinical benefit of this targeted therapy.

References

• 1. Flow cytometry with PI staining | Abcam [abcam.com]
• 2. DNA Damage Sensing by the ATM and ATR Kinases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. aacrjournals.org [aacrjournals.org]
• 5. ATM-Deficient Cancers Provide New Opportunities for Precision Oncology - PMC [pmc.ncbi.nlm.nih.gov]
• 6. e-crt.org [e-crt.org]
• 7. researchgate.net [researchgate.net]
• 8. selleckchem.com [selleckchem.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. ATR Inhibitor AZD6738 (Ceralasertib) Exerts Antitumor Activity as a Monotherapy and in Combination with Chemotherapy and the PARP Inhibitor Olaparib - PMC [pmc.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]
• 12. AZD6738, A Novel Oral Inhibitor of ATR, Induces Synthetic Lethality with ATM Deficiency in Gastric Cancer Cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The ATR inhibitor berzosertib acts as a radio- and chemosensitizer in head and neck squamous cell carcinoma cell lines - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ATR degrader demonstrates potent efficacy in ATM-deficient tumor models | BioWorld [bioworld.com]
• 15. aacrjournals.org [aacrjournals.org]
• 16. Enhanced cytotoxicity of PARP inhibition in mantle cell lymphoma harbouring mutations in both ATM and p53 - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Clonogenic survival assay [bio-protocol.org]
• 19. Clonogenic Assay [bio-protocol.org]
• 20. Clonogenic Assay: Adherent Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Clonogenic Assay - Creative Bioarray - Creative Bioarray | Creative Bioarray [creative-bioarray.com]
• 22. scribd.com [scribd.com]
• 23. pubcompare.ai [pubcompare.ai]
• 24. pubcompare.ai [pubcompare.ai]
• 25. Methods to Monitor DNA Repair Defects and Genomic Instability in the Context of a Disrupted Nuclear Lamina - PMC [pmc.ncbi.nlm.nih.gov]
• 26. Western blot protocol | Abcam [abcam.com]
• 27. researchgate.net [researchgate.net]
• 28. Protocol for Quantifying γH2AX Foci in Irradiated Cells Using Immunofluorescence and Fiji Software [bio-protocol.org]
• 29. Protocol for Quantifying γH2AX Foci in Irradiated Cells Using Immunofluorescence and Fiji Software - PMC [pmc.ncbi.nlm.nih.gov]
• 30. tandfonline.com [tandfonline.com]
• 31. Immunofluorescence Analysis of γ-H2AX Foci in Mammalian Fibroblasts at Different Phases of the Cell Cycle | Springer Nature Experiments [experiments.springernature.com]
• 32. Protocol for Quantifying γH2AX Foci in Irradiated Cells Using Immunofluorescence and Fiji Software [en.bio-protocol.org]
• 33. techresources.dsfarm.unipd.it [techresources.dsfarm.unipd.it]
• 34. DNA Content for Cell Cycle Analysis of Fixed Cells With Propidium Iodide - Flow Cytometry Core Facility [med.virginia.edu]
• 35. ucl.ac.uk [ucl.ac.uk]
• 36. protocols.io [protocols.io]

Atrasentan in Preclinical Research: A Comparative Guide to Endothelin Receptor Antagonists

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of atrasentan's preclinical performance against other endothelin receptor antagonists (ERAs), supported by experimental data.

Atrasentan, a potent and selective endothelin A (ETA) receptor antagonist, has garnered significant attention in preclinical and clinical research, particularly for its therapeutic potential in chronic kidney diseases.[1][2][3] This guide provides a comparative analysis of atrasentan against other notable ERAs, including bosentan, ambrisentan, macitentan, zibotentan, and sitaxentan, focusing on their preclinical profiles. The data presented herein is crucial for researchers designing new studies and for drug development professionals evaluating the therapeutic landscape of endothelin receptor antagonism.

Endothelin Signaling Pathway

The endothelin (ET) system plays a critical role in vasoconstriction and cell proliferation.[4][5][6] Endothelin-1 (ET-1), the most potent vasoconstrictor, exerts its effects by binding to two G protein-coupled receptors: ETA and ETB.[4][5] Activation of ETA receptors on smooth muscle cells leads to vasoconstriction and proliferation, while ETB receptors on endothelial cells can mediate vasodilation through nitric oxide and prostacyclin release.[7] However, ETB receptors on smooth muscle cells also contribute to vasoconstriction. In various pathological conditions, overexpression of ET-1 is implicated in disease progression, making the ET system a key therapeutic target.[8]

Figure 1: Simplified Endothelin-1 Signaling Pathway.

Comparative Analysis of Receptor Binding Affinity and Selectivity

The therapeutic efficacy and side-effect profile of an ERA are largely determined by its binding affinity for ETA and ETB receptors and its selectivity for the ETA receptor. High selectivity for the ETA receptor is often considered advantageous in diseases like chronic kidney disease, as it may spare the beneficial effects of ETB receptor activation, such as vasodilation and ET-1 clearance.[7]

The following table summarizes the preclinical binding affinities (Ki or IC50) and selectivity of atrasentan and other ERAs. It is important to note that these values are derived from different studies and experimental conditions, which may influence direct comparisons.

Drug	Target Receptor	Binding Affinity (Ki/IC50, nM)	ETA/ETB Selectivity Ratio	Reference(s)
Atrasentan	ETA	0.0551	~87	[9]
ETB	4.80	[9]
Bosentan	ETA	4.75	~8.6	[9]
ETB	40.9	[9]
Ambrisentan	ETA	1	>4000	[10][11]
ETB	195	[10]
Macitentan	ETA	0.2 (IC50)	~1955 (IC50 ratio)	[12][13]
ETB	391 (IC50)	[12]
Zibotentan	ETA	13	>769	[14][15]
ETB	>10,000 (IC50)	[15]
Sitaxentan	ETA	-	High	[16]
ETB	-	[16]

Note: Ki and IC50 values are measures of binding affinity; a lower value indicates higher affinity. The selectivity ratio is calculated from the binding affinities for ETB versus ETA receptors; a higher ratio indicates greater selectivity for the ETA receptor.

Preclinical In Vivo Efficacy

Preclinical animal models are instrumental in evaluating the in vivo efficacy of ERAs in various disease states. Models of proteinuria and kidney disease are particularly relevant for assessing the therapeutic potential of drugs like atrasentan.

Atrasentan in Models of Kidney Disease

Preclinical studies have demonstrated that atrasentan can reduce proteinuria and protect against kidney damage in animal models. For instance, in a rat model of IgA nephropathy, atrasentan has been suggested to reduce inflammation and fibrosis.[3] In streptozotocin-treated Dahl salt-sensitive rats, a model of diabetic nephropathy, atrasentan was shown to diminish glomerular injury and renal fibrosis.[1]

Comparative Efficacy

While direct head-to-head in vivo comparative studies are limited, the available preclinical data suggest that selective ETA receptor antagonism is a promising strategy for proteinuric kidney diseases.[17] Studies with other selective ERAs, such as ambrisentan, have also shown anti-proteinuric effects in rat models of nephropathy.[17] Dual ERAs like bosentan have been shown to be effective in some animal models of renal disease, though clinical translation has been challenging.[7] The development of sparsentan, a dual angiotensin II and endothelin A receptor antagonist, further highlights the therapeutic interest in targeting the endothelin system in kidney disease, with preclinical studies showing its ability to protect glomeruli from podocyte loss.[1]

The following diagram illustrates a general workflow for evaluating the in vivo efficacy of ERAs in a preclinical model of proteinuria.

Figure 2: General Workflow for Preclinical In Vivo Efficacy Studies.

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of preclinical findings. Below are representative protocols for key experiments cited in this guide.

Endothelin Receptor Binding Assay

This protocol describes a method for determining the binding affinity of a compound to endothelin receptors.

Objective: To determine the equilibrium dissociation constant (Ki) of test compounds for ETA and ETB receptors.

Materials:

• Cell membranes expressing human ETA or ETB receptors.

• Radioligand: [125I]-ET-1.

• Test compounds (e.g., atrasentan, other ERAs).

• Binding buffer (e.g., 50 mM Tris-HCl, pH 7.4, containing 5 mM MgCl2, and 0.1% BSA).

• Wash buffer (e.g., ice-cold 50 mM Tris-HCl, pH 7.4).

• Glass fiber filters.

• Scintillation counter.

Procedure:

• Prepare serial dilutions of the test compounds.

• In a 96-well plate, add the cell membrane preparation, the radioligand ([125I]-ET-1) at a fixed concentration (typically near its Kd value), and varying concentrations of the test compound or vehicle.

• To determine non-specific binding, a high concentration of a non-labeled ET-1 is added to a set of wells.

• Incubate the plate at a specific temperature (e.g., 25°C) for a defined period (e.g., 60-120 minutes) to reach equilibrium.

• Terminate the binding reaction by rapid filtration through glass fiber filters using a cell harvester.

• Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Measure the radioactivity retained on the filters using a scintillation counter.

• Calculate the specific binding by subtracting the non-specific binding from the total binding.

• Plot the percentage of specific binding against the logarithm of the test compound concentration.

• Determine the IC50 value (the concentration of the compound that inhibits 50% of the specific binding of the radioligand) from the resulting competition curve.

• Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Induction of Proteinuria in Rats

This protocol describes a common method for inducing proteinuria in rats to test the efficacy of therapeutic agents.

Objective: To induce a consistent level of proteinuria in rats for the evaluation of anti-proteinuric effects of ERAs.

Model: Adriamycin (Doxorubicin)-Induced Nephropathy.[18]

Materials:

• Male Sprague-Dawley or Wistar rats (180-220 g).

• Adriamycin (Doxorubicin hydrochloride).

• Saline solution (0.9% NaCl).

• Metabolic cages for urine collection.

• Assay kits for measuring urinary protein and creatinine.

Procedure:

• Acclimatize the rats for at least one week before the experiment.

• Administer a single intravenous injection of Adriamycin (e.g., 5-7.5 mg/kg) dissolved in saline into the tail vein.

• House the rats in metabolic cages for 24-hour urine collection at baseline and at regular intervals after Adriamycin injection (e.g., weekly).

• Measure the volume of urine collected.

• Determine the concentration of protein and creatinine in the urine samples using appropriate assay kits.

• Calculate the urinary protein-to-creatinine ratio (UPCR) to normalize for variations in urine output.

• Confirm the development of significant proteinuria (typically peaks around 4-6 weeks post-injection) before initiating treatment with test compounds.

• Divide the proteinuric rats into different treatment groups (e.g., vehicle control, atrasentan, other ERAs).

• Administer the test compounds daily via oral gavage or other appropriate routes for a specified duration.

• Continue to monitor UPCR weekly or bi-weekly throughout the treatment period to assess the therapeutic effect.

• At the end of the study, collect kidney tissues for histological analysis to assess the extent of kidney damage.

Conclusion

Preclinical studies consistently demonstrate that atrasentan is a highly potent and selective ETA receptor antagonist. This selectivity profile may offer a therapeutic advantage in diseases where ETA-mediated pathology is predominant and ETB-mediated functions are beneficial. While direct comparative in vivo efficacy data against a wide range of other ERAs is not extensively available, the existing evidence supports the strong potential of atrasentan in mitigating proteinuria and kidney damage in relevant preclinical models. The experimental protocols provided herein offer a foundation for researchers to conduct further comparative studies to better delineate the preclinical profile of atrasentan relative to other endothelin receptor antagonists. This will ultimately aid in the rational design of future clinical trials and the development of more effective therapies for diseases driven by the endothelin system.

References

• 1. Endothelin Receptor Antagonists in Kidney Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Chinook Therapeutics Presents Updated Data from Atrasentan Phase 2 AFFINITY IgA Nephropathy (IgAN) Patient Cohort, Preclinical Atrasentan Research and Ongoing Clinical Trials at the American Society of Nephrology (ASN) Kidney Week 2022 - BioSpace [biospace.com]
• 3. novartis.com [novartis.com]
• 4. Endothelin signaling in development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Endothelin - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Endothelin Receptors and Their Antagonists - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Research trends and performance of endothelin A receptor antagonist in kidney care: a bibliometric analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. apexbt.com [apexbt.com]
• 11. Ambrisentan - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Macitentan, a double antagonist of endothelin receptors, efficiently impairs migration and microenvironmental survival signals in chronic lymphocytic leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 13. selleckchem.com [selleckchem.com]
• 14. medchemexpress.com [medchemexpress.com]
• 15. selleckchem.com [selleckchem.com]
• 16. An overview of the preclinical toxicity and potential carcinogenicity of sitaxentan (Thelin®), a potent endothelin receptor antagonist developed for pulmonary arterial hypertension - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. The role of endothelin receptor antagonists in kidney disease - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Induction of proteinuric chronic glomerular disease in the rat (Rattus norvegicus) by intracardiac injection of doxorubicin hydrochloride - PubMed [pubmed.ncbi.nlm.nih.gov]

Cross-validation of ATR inhibitor effects in different cancer types.

For Researchers, Scientists, and Drug Development Professionals

This guide provides a cross-validation of the effects of prominent ATR (Ataxia Telangiectasia and Rad3-related) inhibitors across various cancer types. By objectively comparing their performance with supporting experimental data, this document aims to inform preclinical research and drug development efforts in the field of DNA Damage Response (DDR).

Introduction to ATR Inhibition

ATR is a critical serine/threonine-protein kinase that plays a central role in the cellular response to DNA damage and replication stress.[1] In many cancer cells, inherent genomic instability and reliance on specific DDR pathways, like the one governed by ATR, create a therapeutic vulnerability. Inhibiting ATR can lead to synthetic lethality in tumors with deficiencies in other DDR proteins, such as ATM or BRCA1/2, or those experiencing high levels of replication stress. Several small molecule ATR inhibitors are currently in various stages of preclinical and clinical development, demonstrating promise both as monotherapies and in combination with DNA-damaging agents.

Comparative Efficacy of ATR Inhibitors

This section presents a comparative summary of the in vitro efficacy of three key ATR inhibitors: Berzosertib (M6620, VE-822), Ceralasertib (AZD6738), and Elimusertib (BAY 1895344). The data is presented as IC50 (half-maximal inhibitory concentration) or GI50 (half-maximal growth inhibition) values, which indicate the concentration of the inhibitor required to reduce cell viability or growth by 50%.

Table 1: Comparative In Vitro Efficacy (IC50/GI50 in µM) of ATR Inhibitors in Various Cancer Cell Lines

Cancer Type	Cell Line	Berzosertib (M6620)	Ceralasertib (AZD6738)	Elimusertib (BAY 1895344)
Head & Neck Squamous Cell Carcinoma	Cal-27	0.285[2]	-	-
FaDu	0.252[2]	-	-
Non-Small Cell Lung Cancer (NSCLC)	H460	-	1.05 (GI50)[3][4]	-
H23	-	2.38 (GI50)[3][4]	-
A549	-	>10 (GI50)	-
H358	-	>10 (GI50)	-
Colorectal Cancer	HT-29	0.019[5]	≥1[6]	0.160
LoVo	-	-	0.071
Breast Cancer	MDA-MB-231	-	<1	0.011 (72h) / 0.006 (96h)[7]
B-cell Lymphoma	SU-DHL-8	-	-	0.009

Note: Data is compiled from multiple sources. Direct comparison should be made with caution due to potential variations in experimental conditions.

Signaling Pathways and Experimental Workflows

To understand the mechanism of action and the methods used to evaluate ATR inhibitors, the following diagrams illustrate the ATR signaling pathway and a typical experimental workflow.

Figure 1: Simplified ATR Signaling Pathway.

Figure 2: Experimental workflow for ATR inhibitor evaluation.

Experimental Protocols

Detailed methodologies for the key experiments cited in this guide are provided below.

Cell Viability Assay (MTT Assay)

This protocol is used to assess the metabolic activity of cells as an indicator of cell viability, proliferation, and cytotoxicity.

Materials:

• Cancer cell lines

• 96-well plates

• Complete culture medium

• ATR inhibitors (Berzosertib, Ceralasertib, Elimusertib)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl with 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

• Treatment: Prepare serial dilutions of the ATR inhibitors in culture medium. Remove the existing medium from the wells and add 100 µL of the medium containing the different concentrations of the inhibitors. Include a vehicle-only control.

• Incubation: Incubate the plate for 72 hours (or desired time point) at 37°C in a 5% CO2 incubator.

• MTT Addition: Add 10 µL of the 5 mg/mL MTT solution to each well.

• Incubation with MTT: Incubate the plate for 4 hours at 37°C. During this time, viable cells will convert the yellow MTT to purple formazan crystals.

• Solubilization: Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting or shaking.

• Absorbance Measurement: Read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells. Plot the viability against the inhibitor concentration and determine the IC50/GI50 value using non-linear regression analysis.

Western Blot for Phospho-Chk1 (Ser345)

This protocol is used to detect the phosphorylation of Chk1 at Serine 345, a direct downstream target of ATR, as a pharmacodynamic marker of ATR inhibition.

Materials:

• Treated and untreated cell pellets

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibody: Rabbit anti-phospho-Chk1 (Ser345)

• Primary antibody: Mouse or Rabbit anti-total Chk1

• Primary antibody: Mouse anti-β-actin (loading control)

• HRP-conjugated secondary antibodies (anti-rabbit, anti-mouse)

• ECL (Enhanced Chemiluminescence) substrate

• Chemiluminescence imaging system

Procedure:

• Cell Lysis: Lyse cell pellets in RIPA buffer on ice for 30 minutes. Centrifuge at 14,000 rpm for 15 minutes at 4°C and collect the supernatant.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample buffer and boil for 5 minutes.

• SDS-PAGE: Load the samples onto an SDS-PAGE gel and run until adequate separation is achieved.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody against phospho-Chk1 (Ser345) overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Apply ECL substrate to the membrane and visualize the protein bands using a chemiluminescence imaging system.

• Stripping and Re-probing: The membrane can be stripped and re-probed with antibodies for total Chk1 and a loading control (e.g., β-actin) to ensure equal protein loading.

Cell Cycle Analysis by Propidium Iodide Staining

This protocol is used to analyze the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) following treatment with an ATR inhibitor.

Materials:

• Treated and untreated cells

• PBS (Phosphate-Buffered Saline)

• 70% Ethanol (ice-cold)

• Propidium Iodide (PI) staining solution (containing PI and RNase A in PBS)

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest cells by trypsinization (for adherent cells) or by centrifugation (for suspension cells).

• Washing: Wash the cells once with cold PBS.

• Fixation: Resuspend the cell pellet in 1 mL of cold PBS. While gently vortexing, add 4 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours (or overnight).

• Washing: Centrifuge the fixed cells and wash twice with cold PBS to remove the ethanol.

• Staining: Resuspend the cell pellet in 500 µL of PI staining solution.

• Incubation: Incubate the cells in the dark for 30 minutes at room temperature.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. Excite the PI with a 488 nm laser and collect the emission in the red channel.

• Data Analysis: Use cell cycle analysis software to deconvolute the DNA content histograms and determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Conclusion

The presented data highlights the potent anti-proliferative effects of Berzosertib, Ceralasertib, and Elimusertib across a range of cancer cell lines. The sensitivity to these inhibitors varies depending on the cancer type and the specific genetic background of the cells, underscoring the importance of biomarker-driven approaches in the clinical development of ATR inhibitors. The provided experimental protocols offer a standardized framework for researchers to further investigate and compare the efficacy of these and other novel ATR inhibitors in their own cancer models. The visualization of the ATR signaling pathway and the experimental workflow serves as a quick reference for understanding the mechanism of action and the evaluation process for this promising class of anti-cancer agents.

References

• 1. CyQUANT MTT Cell Proliferation Assay Kit Protocol | Thermo Fisher Scientific - US [thermofisher.com]
• 2. igbmc.fr [igbmc.fr]
• 3. Flow cytometry with PI staining | Abcam [abcam.com]
• 4. merckmillipore.com [merckmillipore.com]
• 5. HTRF Human and Mouse Phospho-CHK-1 (Ser345) Detection Kit, 500 Assay Points | Revvity [revvity.com]
• 6. Comparative in vivo toxicology of ATR inhibitors ceralasertib, elimusertib, and berzosertib alone and in combination with ionizing radiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. vet.cornell.edu [vet.cornell.edu]

A Head-to-Head In Vitro Comparison of Selective ATR Inhibitors

For researchers, scientists, and drug development professionals, this guide provides an objective, data-driven comparison of four selective Ataxia Telangiectasia and Rad3-related (ATR) kinase inhibitors: M6620 (berzosertib), M4344 (gartisertib), AZD6738 (ceralasertib), and BAY1895344 (elimusertib). This analysis is supported by experimental data from publicly available studies to facilitate informed decisions in cancer research and drug development.

ATR kinase is a critical regulator of the DNA Damage Response (DDR), a network of pathways that safeguard genomic integrity. In response to DNA damage and replication stress, ATR activates downstream signaling to orchestrate cell cycle arrest, DNA repair, and stabilization of replication forks. As many cancer cells exhibit a heightened reliance on the ATR pathway for survival due to underlying genomic instability and replication stress, inhibiting ATR has emerged as a promising therapeutic strategy.

The ATR Signaling Pathway

The ATR signaling pathway is initiated by the detection of single-stranded DNA (ssDNA), a common intermediate of various forms of DNA damage and replication stress. The ATR-ATRIP complex is recruited to RPA-coated ssDNA, where its kinase activity is stimulated. Activated ATR then phosphorylates a multitude of downstream targets, most notably Checkpoint Kinase 1 (CHK1), which in turn mediates cell cycle arrest, allowing time for DNA repair.

Figure 1. Simplified ATR Signaling Pathway and Point of Intervention.

In Vitro Potency: A Comparative Analysis

The in vitro potency of these selective ATR inhibitors has been evaluated in various biochemical and cell-based assays. A direct comparison reveals differences in their inhibitory concentrations (IC50), highlighting their relative effectiveness at the molecular and cellular levels. One study directly compared the potency of M4344, BAY1895344, berzosertib, and ceralasertib, concluding that M4344 and BAY1895344 are more potent than berzosertib and ceralasertib.[1]

Inhibitor	Target	Assay Type	IC50 (nM)	Cell Line(s)	Reference(s)
M6620 (Berzosertib)	ATR	Cellular	19	HT29	[2]
M4344 (Gartisertib)	p-CHK1	Cellular	8	DU145	[1]
AZD6738 (Ceralasertib)	ATR	Kinase	1	-	[3]
p-CHK1	Cellular	74	-	[3]
BAY1895344 (Elimusertib)	ATR	Kinase	7	-	[1]
Proliferation	Cellular	78 (median)	Panel of tumor lines	[1]

Note: IC50 values are highly dependent on the specific experimental conditions, including the cell line, assay format, and reagents used. Therefore, direct comparison of values from different studies should be interpreted with caution. The data presented here is for comparative purposes based on available literature.

Experimental Workflow for In Vitro Evaluation

The in vitro characterization of selective ATR inhibitors typically follows a standardized workflow to assess their potency and cellular effects. This multi-step process ensures a comprehensive evaluation of the inhibitor's biological activity.

Figure 2. Typical Experimental Workflow for In Vitro ATR Inhibitor Evaluation.

Detailed Experimental Protocols

In Vitro ATR Kinase Assay

This assay biochemically quantifies the inhibitory effect of a compound on the kinase activity of purified ATR.

Materials:

• Purified recombinant human ATR/ATRIP complex.

• Substrate: GST-p53.[4]

• Kinase assay buffer: 25 mM HEPES (pH 7.9), 50 mM KCl, 10 mM MgCl₂, 2 mM MnCl₂, 20% glycerol, 0.1% NP-40, 1 mM DTT, 1 mM Na₃VO₄, and 1 mM NaF.[5]

• ATP solution (including [γ-³²P]ATP).

• Test inhibitors dissolved in DMSO.

• Stop solution (e.g., EDTA-containing buffer).

• Detection reagents (e.g., anti-phospho-Ser15 p53 antibody for HTRF assay).[4]

Procedure:

• Incubate the ATR/ATRIP enzyme with the test inhibitor in the kinase assay buffer.

• Add the substrate (GST-p53) to the mixture.

• Initiate the kinase reaction by adding the ATP solution.[4]

• Incubate the reaction mixture at 30°C for a defined period (e.g., 30 minutes).[4][5]

• Terminate the reaction by adding the stop solution.

• Quantify the phosphorylation of the substrate using an appropriate detection method, such as autoradiography for ³²P-labeled ATP or a homogeneous time-resolved fluorescence (HTRF) assay.[4][5]

• Calculate the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Cell Viability Assay (MTS Assay)

This colorimetric assay measures the metabolic activity of cells as an indicator of cell viability after treatment with an ATR inhibitor.

Materials:

• Cancer cell line of interest.

• Complete cell culture medium.

• 96-well plates.

• Test inhibitors dissolved in DMSO.

• MTS reagent (containing PES).[6]

• Plate reader capable of measuring absorbance at 490 nm.

Procedure:

• Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with a serial dilution of the ATR inhibitor for the desired duration (e.g., 72 hours). Include untreated and vehicle (DMSO) controls.

• Add 20 µL of MTS reagent to each well.[6]

• Incubate the plate at 37°C for 1-4 hours.[6]

• Measure the absorbance at 490 nm using a microplate reader.[6]

• Normalize the absorbance values to the vehicle-treated control to determine the percentage of cell viability.

• Calculate the EC50 value by plotting the percentage of viability against the logarithm of the inhibitor concentration.

Western Blot for Phospho-CHK1 (Ser345)

This immunoassay is used to detect the phosphorylation of CHK1 at Serine 345, a direct downstream target of ATR, to confirm target engagement in a cellular context.

Materials:

• Cancer cell line of interest.

• Complete cell culture medium.

• Test inhibitors dissolved in DMSO.

• DNA damaging agent (e.g., Hydroxyurea or UV radiation) to induce ATR activity.

• Lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Protein quantification assay (e.g., BCA assay).

• SDS-PAGE gels and electrophoresis apparatus.

• PVDF membrane and transfer apparatus.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies: anti-phospho-CHK1 (Ser345) and an antibody against a loading control (e.g., β-actin or GAPDH).

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate.

• Imaging system.

Procedure:

• Seed cells and allow them to adhere.

• Pre-treat the cells with the ATR inhibitor for a specified time (e.g., 1 hour).

• Induce DNA damage to activate the ATR pathway.

• Lyse the cells in ice-cold lysis buffer.

• Quantify the protein concentration of the lysates.

• Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with the primary antibody against p-CHK1 (Ser345) overnight at 4°C.

• Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using a chemiluminescent substrate and an imaging system.

• Strip and re-probe the membrane with an antibody against a loading control to ensure equal protein loading.

This comprehensive guide provides a foundation for the in vitro comparison of selective ATR inhibitors. The provided data and protocols can aid researchers in designing experiments and interpreting results in the pursuit of novel cancer therapeutics targeting the DNA damage response.

References

• 1. Novel and Highly Potent ATR Inhibitor M4344 Kills Cancer Cells With Replication Stress, and Enhances the Chemotherapeutic Activity of Widely Used DNA Damaging Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 5. Quaternary Structure of ATR and Effects of ATRIP and Replication Protein A on Its DNA Binding and Kinase Activities - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Coimmunoprecipitation Assay for the Detection of Kinase-Substrate Interactions | Springer Nature Experiments [experiments.springernature.com]

Validating Biomarkers for Atrasentan Therapy: A Comparative Guide for Researchers

For researchers and drug development professionals at the forefront of nephrology, identifying reliable biomarkers to predict patient response to targeted therapies is a critical endeavor. This guide provides a comprehensive comparison of biomarkers for predicting response to Atrasentan, a selective endothelin A (ETA) receptor antagonist, alongside alternative therapies for chronic kidney disease (CKD). The information is presented to facilitate objective evaluation and is supported by experimental data from key clinical trials.

Atrasentan has emerged as a promising therapeutic agent for reducing proteinuria in patients with CKD, particularly in diabetic nephropathy and IgA nephropathy.[1][2][3][4][5] Its mechanism of action involves the selective blockade of the endothelin A (ETA) receptor, thereby mitigating the downstream effects of endothelin-1 (ET-1), a potent vasoconstrictor implicated in the pathogenesis of kidney disease.[1][2][5] The validation of biomarkers that can accurately predict a patient's response to Atrasentan is crucial for optimizing treatment strategies and improving clinical outcomes.

Atrasentan: Key Predictive Biomarkers

The primary and most well-established biomarker for predicting a favorable response to Atrasentan therapy is a significant reduction in proteinuria, specifically the urinary albumin-to-creatinine ratio (UACR). Clinical trials have consistently demonstrated a strong correlation between the magnitude of UACR reduction and long-term renal protection.

Biomarker	Population	Atrasentan Dose	Key Findings	Clinical Trial
Urinary Albumin-to-Creatinine Ratio (UACR) Reduction	IgA Nephropathy	0.75 mg/day	36.1% reduction in proteinuria at 36 weeks compared to placebo.	ALIGN [1]
UACR Reduction >30%	Diabetic Nephropathy	0.75 mg/day	Used as an enrichment marker to select patients more likely to benefit from treatment.	SONAR
Estimated Glomerular Filtration Rate (eGFR)	Diabetic Nephropathy	0.75 mg/day & 1.25 mg/day	Lower baseline eGFR was a predictor of greater Atrasentan-associated fluid retention.	RADAR/JAPAN
Homeostatic Model Assessment of Insulin Resistance (HOMA-IR)	Diabetic Nephropathy	0.75 mg/day & 1.25 mg/day	Atrasentan treatment was associated with a reduction in HOMA-IR, suggesting a potential role in improving insulin sensitivity.	RADAR
Hemoglobin	Diabetic Nephropathy	0.75 mg/day & 1.25 mg/day	A decrease in hemoglobin was observed, likely due to hemodilution from fluid retention.	RADAR/JAPAN
Body Weight	Diabetic Nephropathy	0.75 mg/day & 1.25 mg/day	An increase in body weight was used as a surrogate marker for fluid retention.	RADAR/JAPAN

Signaling Pathway and Experimental Workflow

The signaling pathway of Atrasentan's mechanism of action and a typical workflow for biomarker validation in a clinical trial setting are illustrated below.

Figure 1: Atrasentan's Mechanism of Action.

Figure 2: Biomarker Validation Workflow.

Experimental Protocols

Measurement of Urinary Albumin-to-Creatinine Ratio (UACR)

• Sample Type: Spot urine sample or a 24-hour urine collection.

• Methodology:

  • Urine albumin is typically measured using an immunoturbidimetric or immunonephelometric assay.

  • Urine creatinine is measured using a colorimetric (e.g., Jaffe) or enzymatic method.

  • The UACR is calculated by dividing the albumin concentration (in milligrams) by the creatinine concentration (in grams).

• Significance: A reduction in UACR is a key indicator of a positive therapeutic response and is associated with a lower risk of CKD progression.

Estimation of Glomerular Filtration Rate (eGFR)

• Sample Type: Serum.

• Methodology:

  • Serum creatinine is measured using a standardized assay.

  • The eGFR is calculated using a validated equation, most commonly the Chronic Kidney Disease Epidemiology Collaboration (CKD-EPI) equation. This equation incorporates serum creatinine, age, sex, and race.

• Significance: While Atrasentan's primary effect is on proteinuria, monitoring eGFR is crucial for assessing overall kidney function and the long-term impact of the therapy.

Homeostatic Model Assessment of Insulin Resistance (HOMA-IR)

• Sample Type: Fasting blood sample.

• Methodology:

  • Fasting plasma glucose and fasting serum insulin levels are measured.

  • HOMA-IR is calculated using the formula: [Fasting Insulin (μU/mL) x Fasting Glucose (mg/dL)] / 405.

• Significance: Changes in HOMA-IR can provide insights into the metabolic effects of Atrasentan and its potential to modify insulin resistance, a known contributor to diabetic nephropathy.

Comparison with Alternative Therapies

A comprehensive evaluation of Atrasentan necessitates a comparison with alternative therapeutic options and their respective predictive biomarkers.

Therapy	Mechanism of Action	Key Predictive Biomarkers
Sparsentan	Dual endothelin A and angiotensin II receptor antagonist	- Urinary Soluble CD163 (sCD163): A marker of macrophage activation. A reduction suggests a decrease in renal inflammation.
Budesonide (targeted-release)	Glucocorticoid with local anti-inflammatory effects in the gut	- Urinary Monocyte Chemoattractant Protein-1 (MCP-1): A chemokine involved in recruiting inflammatory cells. - Urinary Clusterin (CLU): A protein involved in apoptosis and cell-cell interactions. - Urinary Matrix Metalloproteinase-9 (MMP-9): An enzyme involved in tissue remodeling.
Cyclophosphamide	Alkylating agent with immunosuppressive properties	- Urinary Metabolites: Specific changes in the urinary metabolome may predict response. - Serum Antibodies (in Membranous Nephropathy): Presence of anti-thrombospondin type-1 domain-containing 7A (THSD7A) or anti-phospholipase A2 receptor (PLA2R) antibodies.

Conclusion

The validation of predictive biomarkers is a cornerstone of personalized medicine in the management of chronic kidney disease. For Atrasentan, a significant reduction in UACR stands as the most robust and clinically validated biomarker of therapeutic response. As research progresses, a multi-biomarker approach, incorporating markers of renal inflammation, metabolic function, and overall kidney health, will likely provide a more nuanced prediction of individual patient outcomes. This comparative guide serves as a resource for researchers to navigate the landscape of biomarker validation for Atrasentan and its alternatives, ultimately aiming to refine treatment strategies and improve the lives of patients with chronic kidney disease.

References

• 1. memoinoncology.com [memoinoncology.com]
• 2. Prediction of the effect of atrasentan on renal and heart failure outcomes based on short-term changes in multiple risk markers - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. oxfordglobal.com [oxfordglobal.com]
• 4. A Pathway and Approach to Biomarker Validation and Qualification for Osteoarthritis Clinical Trials - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What is Atrasentan used for? [synapse.patsnap.com]

Atrasentan's Anti-Proliferative Effects: A Comparative Review of Preclinical Evidence

For Immediate Release

A comprehensive analysis of published preclinical studies reveals a consistent anti-proliferative effect of Atrasentan, a selective endothelin-A (ETA) receptor antagonist, across various cancer cell lines. This comparison guide synthesizes the available quantitative data, details the experimental methodologies used in key studies, and visualizes the underlying signaling pathways to provide researchers, scientists, and drug development professionals with a thorough understanding of Atrasentan's preclinical anti-cancer activity.

Summary of Atrasentan's Anti-Proliferative Activity

Atrasentan has demonstrated inhibitory effects on the proliferation of several cancer cell types in vitro and in vivo. The primary mechanism of this anti-proliferative action is the blockade of the endothelin-1 (ET-1) signaling pathway, which is known to be a driver of cell growth, survival, and invasion in various malignancies. The following table summarizes the quantitative data from key published studies on the anti-proliferative effects of Atrasentan.

Cancer Type	Cell Line(s)	Assay Type	Key Findings	Reference
Prostate Cancer	LNCaP, C4-2b	Cell Growth Assay	Significant inhibition of cell growth at concentrations ranging from 0-50 μM.	[1]
Ovarian Carcinoma	HEY	In vivo xenograft	Atrasentan (2 mg/kg/day) inhibited tumor growth by 65%, comparable to paclitaxel.
Cervical Carcinoma	Not Specified	In vivo xenograft	Complete inhibition of tumor growth and neoangiogenesis.
Bladder Cancer	KU-19-19	In vivo xenograft	No significant antitumor effect as a monotherapy.
Colon Carcinoma	HT29	In vivo xenograft	No independent effect on tumor growth, but enhanced the effect of radiation.

Detailed Experimental Protocols

To ensure the reproducibility of the findings, this section details the experimental methodologies employed in the cited studies.

In Vitro Cell Proliferation Assays

A common method to assess the anti-proliferative effects of Atrasentan in vitro is the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay .

• Cell Culture: Cancer cell lines (e.g., LNCaP, C4-2b) are cultured in appropriate media supplemented with fetal bovine serum and antibiotics. Cells are maintained in a humidified incubator at 37°C with 5% CO2.

• Treatment: Cells are seeded in 96-well plates and allowed to adhere overnight. Subsequently, the cells are treated with varying concentrations of Atrasentan (e.g., 0-50 μM) or a vehicle control for a specified duration (e.g., 24, 48, or 72 hours).

• MTT Assay: Following treatment, MTT reagent is added to each well and incubated to allow for the formation of formazan crystals by metabolically active cells. The formazan crystals are then solubilized, and the absorbance is measured at a specific wavelength (typically 570 nm) using a microplate reader. The percentage of cell viability is calculated relative to the vehicle-treated control cells.

In Vivo Xenograft Studies

Animal models are crucial for evaluating the in vivo efficacy of anti-cancer agents.

• Animal Models: Immunocompromised mice (e.g., nude mice) are often used to prevent rejection of human tumor xenografts.

• Tumor Implantation: Cultured cancer cells (e.g., HEY, KU-19-19, HT29) are harvested and injected subcutaneously into the flanks of the mice.

• Treatment: Once the tumors reach a palpable size, the mice are randomized into treatment and control groups. Atrasentan is typically administered via intraperitoneal injection or oral gavage at a specified dose and schedule (e.g., 2 mg/kg/day).

• Tumor Growth Measurement: Tumor volume is measured periodically using calipers. At the end of the study, the tumors are excised and weighed.

• Immunohistochemistry: Tumor tissues can be further analyzed by immunohistochemistry to assess markers of proliferation (e.g., Ki-67) and apoptosis (e.g., TUNEL assay).

Signaling Pathways and Experimental Workflow

The anti-proliferative effects of Atrasentan are mediated through the inhibition of the Endothelin-1 (ET-1) signaling pathway. The following diagrams, generated using Graphviz, illustrate this pathway and a typical experimental workflow for assessing anti-proliferative effects.

Caption: The Endothelin-1 (ET-1) signaling pathway in cancer cell proliferation.

Caption: A generalized experimental workflow for assessing the anti-proliferative effects of Atrasentan.

Reproducibility and Future Directions

The reviewed studies consistently demonstrate the anti-proliferative potential of Atrasentan, particularly in cancers where the endothelin axis is upregulated. However, the efficacy of Atrasentan as a monotherapy appears to be cell-type dependent, with some studies suggesting a more potent effect when used in combination with other cytotoxic agents or radiotherapy.

For future research, it will be crucial to conduct head-to-head comparison studies of Atrasentan with other ETA receptor antagonists in a wider range of cancer cell lines to fully elucidate its relative potency and spectrum of activity. Furthermore, detailed investigation into the molecular determinants of sensitivity and resistance to Atrasentan will be vital for identifying patient populations most likely to benefit from this targeted therapy. The detailed experimental protocols provided in this guide should aid in the design of such studies and ensure the reproducibility of the findings.

References

• 1. Endothelin 1 in cancer: biological implications and therapeutic opportunities - PubMed [pubmed.ncbi.nlm.nih.gov]

The Synergistic Assault on Cancer: A Comparative Guide to ATR and PARP Inhibitor Combination Therapy

A potent synthetic lethal strategy is emerging in the fight against cancer through the combination of ATR (Ataxia Telangiectasia and Rad3-related) inhibitors and PARP (Poly (ADP-ribose) polymerase) inhibitors. This guide provides a comprehensive comparison of the preclinical and clinical efficacy of this combination, supported by experimental data, detailed methodologies, and pathway visualizations for researchers, scientists, and drug development professionals.

The core principle behind this combination therapy lies in the concept of synthetic lethality, where the simultaneous inhibition of two key DNA damage response (DDR) pathways leads to cancer cell death, while cells with at least one functional pathway remain viable. PARP inhibitors exploit deficiencies in homologous recombination repair (HRR), a major DNA double-strand break repair pathway. However, cancer cells can develop resistance. The addition of an ATR inhibitor cripples a critical cell cycle checkpoint and an alternative repair mechanism, creating a catastrophic level of DNA damage that overwhelms and kills the cancer cell.[1][2][3] Preclinical and clinical evidence demonstrates that this combination not only enhances the efficacy of PARP inhibitors but also has the potential to overcome resistance.[4][5][6]

Mechanism of Action: Inducing Homologous Recombination Deficiency

PARP inhibitors trap PARP enzymes on DNA at sites of single-strand breaks, leading to stalled and collapsed replication forks during DNA replication, which in turn generates DNA double-strand breaks.[7] In cancer cells with proficient HRR, these breaks can be repaired. However, ATR inhibitors disrupt the cellular response to replication stress. By inhibiting ATR, the downstream signaling through CHK1 and WEE1 is blocked, preventing cell cycle arrest and the activation of HRR.[1] This effectively creates a temporary "BRCAness" or HRR-deficient (HRD) phenotype in HRR-proficient (HRP) tumors, rendering them highly susceptible to the effects of PARP inhibition.[1][8] This "induced synthetic lethality" leads to replication catastrophe, unscheduled mitotic entry, and ultimately, cell death.[4]

Mechanism of ATR and PARP inhibitor synthetic lethality.

Preclinical Efficacy: A Synergistic Combination

Numerous preclinical studies have demonstrated the synergistic anti-tumor activity of combining ATR and PARP inhibitors across a range of cancer cell lines and in vivo models.

Study Focus	ATR Inhibitor	PARP Inhibitor	Cancer Model	Key Findings	Reference
HRR Deficiency Induction	VE-821	Rucaparib	Ovarian cancer cells (HRP and HRD)	ATRi blocked HRR and sensitized HRP cells to PARPi, inducing an HRD phenotype.	[1][8]
ATM-Deficient Cancers	AZD6738 (Ceralasertib)	Olaparib	Gastric and lung cancer cell lines, ATM-/- head and neck cancer cells	Synergistic cell death and anti-tumor activity, with enhanced effect in ATM-deficient cells.	[7]
p53-Defective Tumors	Not specified	Multiple	>100 cancer cell lines	Greater synergy observed in cell lines with TP53 mutations.	[9]
Overcoming PARPi Resistance	AZD6738 (Ceralasertib)	Olaparib	BRCA-mutant TNBC PDX models	Combination overcame PARPi resistance and led to tumor regression.	[10][11]

Clinical Trials: Promising Early Results

The promising preclinical data has led to the initiation of several clinical trials evaluating the combination of ATR and PARP inhibitors in patients with advanced solid tumors. Early results suggest that the combination is feasible, tolerable, and demonstrates anti-tumor activity, even in heavily pretreated patients and those with acquired resistance to PARP inhibitors.[4][5][12]

Trial Name / Identifier	ATR Inhibitor	PARP Inhibitor(s)	Patient Population	Key Efficacy Data	Reference
TRESR (NCT04972110) & ATTACC	Camonsertib	Talazoparib, Niraparib, Olaparib	Relapsed/refractory solid tumors with DDR alterations	Clinical Benefit Rate (CBR): 48% (n=90). ORR in late-line ovarian cancer: 32%, CBR: 58%.	[4][10]
ATARI (NCT04065269)	AZD6738 (Ceralasertib)	Olaparib	Gynaecological cancers	Phase 2 study evaluating efficacy, stratified by ARID1A status.	[10]
Phase 2 Prostate Cancer Trial	AZD6738 (Ceralasertib)	Olaparib	Metastatic castration-resistant prostate cancer (mCRPC)	Ongoing trial in DR-deficient and DR-proficient cohorts.	[13]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of experimental findings. Below are representative protocols for key assays used to evaluate the combination of ATR and PARP inhibitors.

Colony Formation Assay (Cytotoxicity)

• Cell Seeding: A panel of homologous recombination repair (HRR) proficient and deficient cancer cells are seeded at a low density (e.g., 500-1000 cells/well) in 6-well plates.

• Drug Treatment: After 24 hours, cells are treated with a dose range of an ATR inhibitor (e.g., VE-821, 1 µM), a PARP inhibitor (e.g., rucaparib), or the combination of both.

• Incubation: Cells are incubated for a period that allows for colony formation (typically 10-14 days).

• Staining and Quantification: Colonies are fixed with methanol and stained with crystal violet. The number of colonies (defined as >50 cells) is counted. The surviving fraction is calculated relative to untreated controls.[1][8]

Immunofluorescence for DNA Damage and Repair Markers (γH2AX and RAD51)

• Cell Culture and Treatment: Cells are grown on coverslips and treated with the inhibitors for a specified time (e.g., 24 hours).

• Fixation and Permeabilization: Cells are fixed with 4% paraformaldehyde and permeabilized with 0.1% Triton X-100.

• Blocking and Antibody Incubation: Non-specific binding is blocked with bovine serum albumin (BSA). Cells are then incubated with primary antibodies against γH2AX (a marker of DNA double-strand breaks) and RAD51 (a key protein in HRR).

• Secondary Antibody and Imaging: After washing, cells are incubated with fluorescently labeled secondary antibodies and counterstained with DAPI for nuclear visualization. Images are captured using a fluorescence microscope.

• Analysis: The number of γH2AX and RAD51 foci per nucleus is quantified to assess the level of DNA damage and the activation of HRR, respectively.[1][8]

Immunofluorescence experimental workflow.

Western Blot for Cell Cycle Checkpoint Activation

• Protein Extraction: Cells are treated with inhibitors and then lysed to extract total protein.

• Quantification: Protein concentration is determined using a BCA assay.

• SDS-PAGE and Transfer: Equal amounts of protein are separated by SDS-polyacrylamide gel electrophoresis and transferred to a PVDF membrane.

• Antibody Incubation: The membrane is blocked and then incubated with primary antibodies against phosphorylated forms of checkpoint proteins, such as pCHK1 (S345), to assess ATR pathway activation.

• Detection: After incubation with a horseradish peroxidase (HRP)-conjugated secondary antibody, the protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.[1][8]

Conclusion and Future Directions

The combination of ATR and PARP inhibitors represents a promising therapeutic strategy with a strong mechanistic rationale. By inducing a synthetic lethal interaction, this combination has the potential to enhance the efficacy of PARP inhibitors, overcome resistance, and expand the patient population that could benefit from these targeted therapies.[4][6] Ongoing clinical trials will be crucial in defining the optimal dosing schedules, identifying predictive biomarkers, and establishing the clinical utility of this combination in various cancer types.[10][13] The data presented in this guide underscores the significant potential of this dual-inhibition approach in the landscape of precision oncology.

References

• 1. researchgate.net [researchgate.net]
• 2. The synthetic lethality of targeting cell cycle checkpoints and PARPs in cancer treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | PARP inhibitor synthetic lethality in ATM biallelic mutant cancer cell lines is associated with BRCA1/2 and RAD51 downregulation [frontiersin.org]
• 4. oncologynewscentral.com [oncologynewscentral.com]
• 5. Combination PARP and ATR inhibitors show positive early results - The Cancer Letter [cancerletter.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. aacrjournals.org [aacrjournals.org]
• 8. ATR, CHK1 and WEE1 inhibitors cause homologous recombination repair deficiency to induce synthetic lethality with PARP inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. aacrjournals.org [aacrjournals.org]
• 10. Update on Combination Strategies of PARP Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Combined strategies with PARP inhibitors for the treatment of BRCA wide type cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 12. AACR: Early trial results show benefits of FGFR inhibitors and PARP/ATR inhibitor combinations in multiple tumor types | MD Anderson Cancer Center [mdanderson.org]
• 13. ATR + PARP Inhibitors for Prostate Cancer · Info for Participants · Phase Phase 2 Clinical Trial 2025 | Power | Power [withpower.com]

Safety & Regulatory Compliance

Safeguarding Research: A Comprehensive Guide to the Proper Disposal of Atiratecan

For researchers and scientists in the dynamic field of drug development, the proper handling and disposal of novel compounds like Atiratecan are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential, step-by-step procedures for the safe disposal of Atiratecan, treating it as a hazardous chemical waste in a research setting. Adherence to these guidelines will help protect laboratory personnel and the environment.

Atiratecan Disposal: Quantitative Guidelines

To maintain a safe and compliant laboratory, it is crucial to adhere to specific quantitative limits for the accumulation of hazardous waste. The following table summarizes key storage and disposal parameters.

Parameter	Guideline
Maximum Hazardous Waste Volume per Laboratory	10 gallons total.[1]
Maximum Reactive Acutely Hazardous Waste	1 quart.[2]
Container Fill Level	Do not exceed 80% of the container's capacity to allow for expansion.[3]
Storage Time for Full Containers	Request pickup within one week of the container being full.[4]
Maximum Accumulation Time (Partially Filled)	Up to one year in a designated Satellite Accumulation Area.[5]
Empty Container Rinsing (Acutely Hazardous)	Triple rinse with a solvent equal to ~5% of the container volume; collect all rinsate as hazardous waste.[1][4]

Protocol for the Proper Disposal of Atiratecan Waste

This protocol outlines the necessary steps for the safe handling, storage, and disposal of waste containing Atiratecan.

1. Personal Protective Equipment (PPE)

Before handling Atiratecan waste, ensure you are wearing the appropriate PPE. The level of protection may vary based on the specific hazards of the compound.

• Standard PPE (Level D Protection):

  • Safety glasses or goggles.[6][7]

  • Face shield if there is a splash hazard.[6][7]

  • Chemical-resistant gloves (e.g., nitrile, neoprene, or butyl rubber, depending on the solvent).[8]

  • Laboratory coat or coveralls.[6][8]

  • Closed-toe, chemical-resistant shoes or boots.[7][9]

• Higher Levels of Protection (Levels A, B, C): For highly toxic or volatile forms of Atiratecan, higher levels of PPE, including respiratory protection and fully encapsulated suits, may be necessary as determined by a risk assessment.[6][7]

2. Waste Identification and Segregation

Properly identifying and segregating chemical waste is crucial to prevent dangerous reactions.

• Identify: Classify Atiratecan waste as hazardous chemical waste.

• Segregate:

  • Do not mix Atiratecan waste with other incompatible waste streams.[1][5][10]

  • Use separate, dedicated containers for different types of waste (e.g., halogenated vs. non-halogenated solvents, acidic vs. basic solutions).[10][11]

  • Keep solid and liquid waste in separate containers.[12]

3. Waste Container Selection and Labeling

• Container Selection:

  • Use a container that is in good condition, leak-proof, and chemically compatible with Atiratecan and any solvents.[1][3][12] For example, use plastic containers for corrosive waste like hydrofluoric acid.[1][2]

  • Ensure the container has a secure, screw-top cap.[3]

  • If reusing a container, completely remove or deface the original label.[10][13]

• Labeling:

  • As soon as the first drop of waste is added, label the container with a "Hazardous Waste" tag.[10][13]

  • The label must include:

    • The words "Hazardous Waste".[10][13][14]

    • The full chemical names of all components, including Atiratecan and any solvents (no abbreviations or formulas).[3][10]

    • The estimated percentage of each component, summing to 100%.[3]

    • The name and contact information of the principal investigator or generator.[10][15]

    • The laboratory's building and room number.[3][15]

    • The date the container was filled.[1]

4. Waste Accumulation and Storage

• Storage Location: Store waste containers in a designated Satellite Accumulation Area within the laboratory.[5]

• Secondary Containment: All liquid hazardous waste containers must be kept in secondary containment, such as a spill tray, to prevent spills from reaching drains.[1][2][5]

• Container Closure: Keep waste containers closed at all times, except when adding waste.[1][4][11]

5. Requesting Waste Disposal

• Once a waste container is full (not exceeding 80% capacity), submit a chemical waste collection request to your institution's Environmental Health and Safety (EHS) department.[4][16]

• Do not transport hazardous waste outside of the laboratory; trained EHS personnel will collect it.[11]

6. Disposal of Empty Atiratecan Containers

• A container that held Atiratecan is not considered "empty" until all contents have been removed.

• If Atiratecan is classified as an acutely hazardous waste, the container must be triple-rinsed. The rinsate must be collected and disposed of as hazardous waste.[1][4]

• After proper rinsing, deface all hazardous labels on the container and remove the cap before disposing of it as regular trash or in a designated glass disposal box.[1][4]

Atiratecan Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper disposal of Atiratecan waste in a laboratory setting.

Caption: Workflow for the safe disposal of Atiratecan waste.

References

• 1. policies.dartmouth.edu [policies.dartmouth.edu]
• 2. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 3. Chemical Waste Disposal | Chemistry Storeroom | Washington State University [storeroom.chem.wsu.edu]
• 4. vumc.org [vumc.org]
• 5. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 6. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 7. epa.gov [epa.gov]
• 8. Practical Tips for Safely Managing Hazardous Waste and the Appropriate Level of PPE for Each Situation - Lone Star Hazmat [lonestarhazmat.com]
• 9. protectivecoverall.com [protectivecoverall.com]
• 10. Section 2: Waste Containers, Storage and Labelling - Environmental Health & Safety Services – Syracuse University [ehss.syr.edu]
• 11. cdn.vanderbilt.edu [cdn.vanderbilt.edu]
• 12. acewaste.com.au [acewaste.com.au]
• 13. hazardouswasteexperts.com [hazardouswasteexperts.com]
• 14. Hazardous Waste Storage & Labeling | Safety Services [safetyservices.ucdavis.edu]
• 15. ehs.washington.edu [ehs.washington.edu]
• 16. How to Safely Dispose of Laboratory Waste? | Stericycle UK [stericycle.co.uk]

Essential Safety and Handling of Atiratecan: A Guide for Laboratory Professionals

Disclaimer: Information regarding the specific handling and disposal of Atiratecan is limited. The following guidelines are based on best practices for handling potent cytotoxic compounds and draw heavily from established protocols for Irinotecan, a structurally and functionally related topoisomerase I inhibitor. Researchers must consult their institution's safety office and the most current Safety Data Sheet (SDS) for Atiratecan, when available, for definitive guidance.

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with Atiratecan. It offers procedural, step-by-step guidance to ensure the safe handling, use, and disposal of this potent compound.

I. Personal Protective Equipment (PPE)

The use of appropriate PPE is the first line of defense against exposure to hazardous chemicals like Atiratecan. A comprehensive PPE program should be in place, and all personnel must be trained on its proper use, maintenance, and disposal.[1]

Table 1: Recommended Personal Protective Equipment for Handling Atiratecan

PPE Category	Item	Specifications and Use
Hand Protection	Double Gloves	Wear two pairs of chemotherapy-rated nitrile gloves.[2][3] Change gloves immediately if contaminated or every 30-60 minutes during extended handling.
Eye Protection	Safety Goggles or Face Shield	Use safety goggles or a full-face shield to protect against splashes.[4]
Body Protection	Disposable Gown	A disposable, lint-free gown with a solid front, long sleeves, and tight-fitting elastic or knit cuffs is required.[2]
Respiratory Protection	NIOSH-approved Respirator	A NIOSH-approved respirator (e.g., N95 or higher) should be used when handling the powdered form of the compound or when there is a risk of aerosolization.[4]
Foot Protection	Shoe Covers	Disposable shoe covers should be worn to prevent the tracking of contaminants out of the designated handling area.

II. Operational Plan for Safe Handling

A clear and well-rehearsed operational plan is critical to minimize the risk of exposure and contamination.

A. Preparation and Reconstitution

• Designated Handling Area: All handling of Atiratecan, including weighing, reconstitution, and dilution, must be performed in a designated area, such as a certified Class II Biological Safety Cabinet (BSC) or a containment ventilated enclosure (CVE).

• Pre-Handling Checklist: Before starting any procedure, ensure all necessary materials are present in the designated handling area, including PPE, spill kit, and waste disposal containers.

• Reconstitution: If working with a powdered form, use a closed-system drug-transfer device (CSTD) to reconstitute the vial. This minimizes the generation of aerosols. If a CSTD is not available, use a syringe with a Luer-Lok™ fitting and gently swirl the vial to dissolve the compound. Avoid shaking, which can cause aerosolization.

B. Administration in Research Settings

• Animal Dosing: When administering Atiratecan to animals, use appropriate restraint techniques to minimize movement and the risk of spills. Use syringes with Luer-Lok™ fittings to prevent accidental disconnection.

• In Vitro Studies: When adding Atiratecan to cell cultures, perform the work within a BSC. Use filtered pipette tips to prevent contamination of pipettors.

C. Post-Handling Procedures

• Decontamination: Thoroughly decontaminate all surfaces and equipment that may have come into contact with Atiratecan. Use a suitable deactivating agent followed by a cleaning agent.

• PPE Removal: Remove PPE in a manner that avoids self-contamination. The outer pair of gloves should be removed first, followed by the gown and then the inner pair of gloves. Dispose of all PPE as hazardous waste.

• Hand Washing: Wash hands thoroughly with soap and water immediately after removing all PPE.[5]

Diagram 1: Workflow for Safe Handling of Atiratecan

Caption: A procedural workflow for the safe handling of Atiratecan.

III. Spill Management

Immediate and appropriate action is required in the event of a spill to prevent exposure and the spread of contamination.

Table 2: Spill Response Protocol for Atiratecan

Spill Size	Procedure
Small Spill (<5 mL or a few milligrams)	1. Alert others in the immediate area. 2. If not already wearing, don appropriate PPE. 3. Absorb the spill with absorbent pads from a chemotherapy spill kit. 4. Clean the area with a deactivating agent, followed by a cleaning agent. 5. Place all contaminated materials in a designated hazardous waste container.
Large Spill (>5 mL or a significant amount of powder)	1. Evacuate the area immediately and restrict access. 2. Alert the institutional safety office or emergency response team. 3. Do not attempt to clean up a large spill without proper training and equipment.

IV. Disposal Plan

Proper disposal of Atiratecan and all contaminated materials is crucial to prevent environmental contamination and accidental exposure.

A. Waste Segregation

All waste generated from the handling of Atiratecan must be considered hazardous. Segregate waste into the following categories:

• Sharps: Needles, syringes, and other sharp objects must be placed in a puncture-resistant, leak-proof sharps container clearly labeled as "Hazardous Waste - Cytotoxic."[6]

• Solid Waste: Contaminated PPE (gowns, gloves, shoe covers), absorbent pads, and other solid materials must be placed in a designated, leak-proof hazardous waste container with a secure lid. This container should be clearly labeled.

• Liquid Waste: Unused solutions of Atiratecan and contaminated liquids should be collected in a sealed, leak-proof container. This container must be clearly labeled as "Hazardous Liquid Waste - Cytotoxic" and should not be disposed of down the drain.[7]

B. Final Disposal

All hazardous waste must be disposed of through the institution's hazardous waste management program.[8] This typically involves incineration at a licensed facility. Do not mix hazardous waste with general laboratory or biohazardous waste.

V. Experimental Protocol: Topoisomerase I Inhibition Assay

The cytotoxicity of compounds like Atiratecan is often attributed to their inhibition of topoisomerase I, which leads to DNA damage in replicating cells.[6] The following is a generalized protocol for assessing topoisomerase I inhibition.

Objective: To determine the in vitro inhibitory activity of Atiratecan on human topoisomerase I.

Materials:

• Human topoisomerase I enzyme

• Supercoiled plasmid DNA (e.g., pBR322)

• Relaxed plasmid DNA (as a control)

• Assay buffer (e.g., 10 mM Tris-HCl, pH 7.9, 1 mM EDTA, 0.15 M NaCl, 0.1% BSA, 0.1 mM spermidine)

• Atiratecan stock solution (in DMSO)

• Camptothecin (positive control)

• Sterile, nuclease-free water

• Agarose gel electrophoresis system

• DNA staining agent (e.g., ethidium bromide or a safer alternative)

• UV transilluminator and imaging system

Procedure:

• Reaction Setup: In a microcentrifuge tube, prepare the reaction mixture by adding the following in order: assay buffer, supercoiled plasmid DNA, and varying concentrations of Atiratecan or the positive control (Camptothecin). Include a no-drug control and a no-enzyme control.

• Enzyme Addition: Initiate the reaction by adding human topoisomerase I to each tube.

• Incubation: Incubate the reaction mixtures at 37°C for 30 minutes.

• Reaction Termination: Stop the reaction by adding a stop solution containing a final concentration of 1% SDS and 25 mM EDTA.

• Agarose Gel Electrophoresis: Load the samples onto a 1% agarose gel. Run the electrophoresis at a constant voltage until the dye front has migrated an appropriate distance.

• Visualization and Analysis: Stain the gel with a DNA staining agent and visualize the DNA bands under UV light. The supercoiled DNA will migrate faster than the relaxed DNA. Inhibition of topoisomerase I will result in a decrease in the amount of relaxed DNA and a corresponding increase in the amount of supercoiled DNA.

Diagram 2: Signaling Pathway of Topoisomerase I Inhibition

Caption: The mechanism of action of Atiratecan via topoisomerase I inhibition.

References

• 1. osha.gov [osha.gov]
• 2. medicines.org.uk [medicines.org.uk]
• 3. cdn.pfizer.com [cdn.pfizer.com]
• 4. Personal safety and protective clothing [fao.org]
• 5. DailyMed - IRINOTECAN HYDROCHLOIDE injection IRINOTECAN HYDROCHLORIDE injection [dailymed.nlm.nih.gov]
• 6. datasheets.scbt.com [datasheets.scbt.com]
• 7. oehs.tulane.edu [oehs.tulane.edu]
• 8. americanchemistry.com [americanchemistry.com]